2-Ethyloctahydropyrrolo[3,4-c]pyrrole

• CAS: 869188-25-0

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and its Congeners: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

The octahydropyrrolo[3,4-c]pyrrole scaffold is a conformationally constrained bicyclic diamine that has garnered significant attention in medicinal chemistry and materials science. Its rigid three-dimensional structure makes it a valuable building block for the synthesis of novel therapeutic agents, particularly those targeting the central nervous system (CNS), and for the development of advanced materials. This guide provides a comprehensive overview of the basic properties of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a representative N-alkylated derivative of this core structure. Due to the limited availability of direct experimental data for the 2-ethyl derivative, this document leverages extensive data from the parent compound, Octahydropyrrolo[3,4-c]pyrrole, and its well-characterized 2-methyl and 2-benzyl analogues to provide a robust, data-driven profile. This guide covers the synthesis of the core scaffold, methods for N-alkylation, a comparative analysis of physicochemical properties, and a discussion of the known and potential applications of this important class of molecules.

Introduction: The Octahydropyrrolo[3,4-c]pyrrole Scaffold

The octahydropyrrolo[3,4-c]pyrrole core is a saturated heterocyclic system composed of two fused pyrrolidine rings. This bicyclic structure imparts a high degree of rigidity, making it an attractive isosteric replacement for more flexible diamine moieties like piperazine in drug design.[1] The defined spatial orientation of the nitrogen atoms allows for precise interactions with biological targets. Derivatives of this scaffold have shown promise as modulators of various CNS receptors, including muscarinic acetylcholine, orexin, and metabotropic glutamate receptors, as well as exhibiting antimicrobial properties.[2][3] The focus of this guide, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, represents a fundamental N-substituted derivative, the properties and synthesis of which are critical for the exploration of this chemical space.

Molecular Structure and Nomenclature

The systematic IUPAC name for the parent scaffold is 1,2,3,3a,4,5,6,6a-octahydropyrrolo[3,4-c]pyrrole.[4] Substitution on one of the nitrogen atoms is denoted by the prefix '2-' or '5-', depending on the numbering convention used. For consistency, this guide will use the '2-' notation for substitution on one of the equivalent nitrogen atoms.

Diagram: Chemical Structures of Octahydropyrrolo[3,4-c]pyrrole and its Derivatives

Caption: Chemical structures of the parent scaffold and its N-substituted derivatives.

Physicochemical Properties: A Comparative Analysis

A thorough understanding of the physicochemical properties of the octahydropyrrolo[3,4-c]pyrrole scaffold and its derivatives is essential for their application in drug discovery and materials science. The following table summarizes key properties for the parent compound and its 2-methyl and 2-benzyl analogues, providing a basis for predicting the properties of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Property	Octahydropyrrolo[3,4-c]pyrrole	2-Methyloctahydropyrrolo[3,4-c]pyrrole	2-Ethyloctahydropyrrolo[3,4-c]pyrrole (Predicted)	2-Benzyloctahydropyrrolo[3,4-c]pyrrole
CAS Number	5840-00-6[5]	86732-28-7[6]	N/A	86732-22-1[7]
Molecular Formula	C₆H₁₂N₂	C₇H₁₄N₂	C₈H₁₆N₂	C₁₃H₁₈N₂
Molecular Weight ( g/mol )	112.17[5]	126.20[6]	140.24	202.30[7]
Boiling Point (°C)	193.8[5]	181.5[8]	~190-200	N/A
XLogP3	-0.6[4]	-0.1[6]	~0.3	2.1
Physical Form	Liquid[5]	Liquid	Liquid	Yellow Liquid
Storage Conditions	2-8°C[5]	2-8°C, Protected from light, Argon charged[9]	2-8°C, Inert atmosphere	0-8°C

Note: The properties for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole are predicted based on the trends observed from the unsubstituted to the methyl-substituted analogue. The boiling point is expected to be slightly higher than the methyl derivative. The lipophilicity (XLogP3) is predicted to increase with the addition of the ethyl group.

Synthesis Strategies

The synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole involves two key stages: the construction of the core bicyclic scaffold and the subsequent N-alkylation.

Synthesis of the Octahydropyrrolo[3,4-c]pyrrole Core

A prevalent and versatile method for constructing the octahydropyrrolo[3,4-c]pyrrole scaffold is through a 1,3-dipolar cycloaddition reaction.[3][10] This approach typically involves the reaction of an azomethine ylide with a suitable dipolarophile, such as an N-substituted maleimide. The resulting cycloadduct can then be further elaborated to yield the desired saturated bicyclic system.

Diagram: General Synthesis Workflow for the Octahydropyrrolo[3,4-c]pyrrole Core

Caption: A generalized workflow for the synthesis of the octahydropyrrolo[3,4-c]pyrrole core via 1,3-dipolar cycloaddition.

N-Ethylation of the Core Scaffold

Once the octahydropyrrolo[3,4-c]pyrrole core is obtained, the ethyl group can be introduced via standard N-alkylation techniques. Two common and effective methods are direct alkylation with an ethyl halide and reductive amination with acetaldehyde.

Method A: Direct Alkylation

This method involves the reaction of the secondary amine of the octahydropyrrolo[3,4-c]pyrrole with an ethylating agent such as ethyl iodide or ethyl bromide in the presence of a base to neutralize the hydrogen halide byproduct.

Method B: Reductive Amination

Reductive amination offers a milder alternative to direct alkylation. This two-step, one-pot process involves the initial formation of an iminium ion intermediate by reacting the secondary amine with acetaldehyde, followed by in-situ reduction with a suitable reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride.[11]

Experimental Protocol: Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole via Reductive Amination

This protocol is a representative procedure adapted from general methods for the reductive amination of secondary amines.

Materials:

• Octahydropyrrolo[3,4-c]pyrrole

• Acetaldehyde

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: To a solution of octahydropyrrolo[3,4-c]pyrrole (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add acetaldehyde (1.2 eq).

• Imminium Ion Formation: Add a catalytic amount of glacial acetic acid (0.1 eq) and stir the mixture at room temperature for 30-60 minutes.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude product by flash column chromatography on silica gel to afford 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Self-Validation: The identity and purity of the final product should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications and Biological Activity

The rigid octahydropyrrolo[3,4-c]pyrrole scaffold is a key pharmacophore in the development of therapeutics targeting the central nervous system.[2] Its derivatives have been investigated as ligands for a variety of receptors, demonstrating the versatility of this core structure.

• CNS Drug Discovery: N-substituted octahydropyrrolo[3,4-c]pyrroles have been designed as negative allosteric modulators of the metabotropic glutamate receptor 1 (mGlu1), which is a target for various CNS disorders.[2] The bicyclic core serves as a rigid scaffold to orient substituents for optimal receptor binding.

• Antimicrobial Activity: Functionalized octahydropyrrolo[3,4-c]pyrrole derivatives have demonstrated promising antimicrobial activity against a range of bacterial and mycobacterial strains.[1][3] For example, certain 2-(thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrroles have shown minimum inhibitory concentration (MIC) values in the range of 15.62-250 µg/mL against various bacteria.[3] Some derivatives also exhibited antimycobacterial activity against M. tuberculosis H37Rv with MIC values between 7.81-62.5 µg/mL.[3]

• Building Blocks in Organic Synthesis: The unique stereochemistry and functional group handles of the octahydropyrrolo[3,4-c]pyrrole system make it a valuable intermediate in the synthesis of more complex molecules, including natural product analogues and other bioactive compounds.[12]

Conclusion

2-Ethyloctahydropyrrolo[3,4-c]pyrrole, as a fundamental derivative of the octahydropyrrolo[3,4-c]pyrrole scaffold, represents an important entry point for the exploration of this chemical class. While direct experimental data for the ethyl derivative is sparse, a comprehensive understanding of its properties and reactivity can be confidently inferred from its parent compound and other N-alkylated analogues. The synthetic routes to the core scaffold are well-established, and its subsequent functionalization via methods like reductive amination is straightforward, providing a clear path for the synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and a diverse library of related compounds. The demonstrated and potential applications of this scaffold in CNS drug discovery and as antimicrobial agents underscore its significance and warrant further investigation by researchers in the field.

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"2-Ethyloctahydropyrrolo[3,4-c]pyrrole" CAS number and IUPAC name

An In-Depth Technical Guide to 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: A Privileged Scaffold in Medicinal Chemistry

Introduction

The landscape of modern drug discovery is characterized by an incessant search for novel molecular scaffolds that can serve as starting points for the development of new therapeutic agents. Among the vast array of heterocyclic compounds, the octahydropyrrolo[3,4-c]pyrrole core has emerged as a "privileged scaffold"—a molecular framework that is able to provide ligands for diverse receptors. Its rigid, bicyclic structure and the presence of two nitrogen atoms offer a three-dimensional arrangement of functional groups that is ideal for targeted interactions with biological macromolecules. This guide provides a comprehensive overview of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a representative derivative of this important scaffold, covering its chemical identity, synthesis, and potential applications in drug development.

PART 1: Chemical Identity of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

The foundational step in understanding the utility of any chemical entity is to establish its precise chemical identity. This includes its unique identifiers, structure, and fundamental physicochemical properties.

Nomenclature and CAS Number

• Common Name: 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

• CAS Number: 869188-25-0[1]

• IUPAC Name: 2-Ethyl-1,2,3,3a,4,5,6,6a-octahydropyrrolo[3,4-c]pyrrole

The IUPAC name precisely describes the fully saturated (octahydro) bicyclic system formed by two fused pyrrole rings, with an ethyl group attached to the nitrogen atom at position 2.

Chemical Structure

The structure of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is depicted below. The fused ring system creates a conformationally constrained scaffold, which is a desirable feature in rational drug design as it reduces the entropic penalty upon binding to a target.

Caption: Chemical structure of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Physicochemical Properties

A summary of the key computed and experimental properties of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is provided in the table below. These properties are crucial for predicting its behavior in biological systems and for designing experimental protocols.

Property	Value	Source
Molecular Formula	C8H16N2	[1]
Molecular Weight	140.23 g/mol	[1]
SMILES Code	CCN1CC(CNC2)C2C1	[1]
Storage Conditions	Keep in dark place, inert atmosphere, room temperature	[1]

PART 2: Synthesis and Methodologies

The synthesis of the octahydropyrrolo[3,4-c]pyrrole core is a key step in accessing derivatives like 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. Several synthetic strategies have been developed, with 1,3-dipolar cycloaddition reactions being a particularly powerful method.

General Synthetic Strategy: 1,3-Dipolar Cycloaddition

The synthesis of the octahydropyrrolo[3,4-c]pyrrole scaffold can be efficiently achieved through a 1,3-dipolar cycloaddition reaction. This approach typically involves the reaction of an azomethine ylide with a dipolarophile, such as an N-substituted maleimide. This method allows for the construction of the bicyclic core with good control over stereochemistry. For instance, the reaction of methyl 2-(diphenylmethyleneamino)acetate with N-methylmaleimide or N-phenylmaleimide has been used to produce octahydropyrrolo[3,4-c]pyrrole derivatives.[2]

Proposed Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

A plausible synthetic route to 2-Ethyloctahydropyrrolo[3,4-c]pyrrole would involve a two-step process:

• Synthesis of the Parent Scaffold: First, the octahydropyrrolo[3,4-c]pyrrole core is synthesized. This can be accomplished via the 1,3-dipolar cycloaddition described above, followed by deprotection steps to yield the parent bicyclic diamine.

• N-Ethylation: The parent scaffold, which contains two secondary amines, can then be selectively or exhaustively ethylated. To obtain the 2-ethyl derivative, careful control of stoichiometry or the use of protecting groups would be necessary. A standard method for N-alkylation, such as reductive amination with acetaldehyde or direct alkylation with ethyl iodide, could be employed.

Experimental Protocol (Hypothetical)

Below is a detailed, step-by-step methodology for the synthesis of the parent octahydropyrrolo[3,4-c]pyrrole scaffold, which is a precursor to the title compound.

Step 1: Synthesis of the Octahydropyrrolo[3,4-c]pyrrole Core

• Reaction: 1,3-dipolar cycloaddition of an azomethine ylide with N-benzylmaleimide.

• Procedure:

  • To a solution of N-benzylmaleimide (1.0 eq) and sarcosine (1.1 eq) in toluene, add paraformaldehyde (1.2 eq).

  • Heat the mixture to reflux with a Dean-Stark trap to remove water.

  • Monitor the reaction by TLC until the starting materials are consumed.

  • Cool the reaction mixture, filter the crude product, and purify by column chromatography to yield the N-benzyloctahydropyrrolo[3,4-c]pyrrole-1,3-dione.

  • Reduce the dione functionality using a suitable reducing agent like LiAlH4.

  • Remove the N-benzyl protecting group via catalytic hydrogenation (e.g., using Pd/C and H2 gas) to yield the octahydropyrrolo[3,4-c]pyrrole core.

Step 2: N-Ethylation

• Reaction: Reductive amination of the parent scaffold with acetaldehyde.

• Procedure:

  • Dissolve the octahydropyrrolo[3,4-c]pyrrole (1.0 eq) in methanol.

  • Add acetaldehyde (1.1 eq) and stir for 1 hour.

  • Add sodium cyanoborohydride (1.5 eq) in portions and stir the reaction mixture overnight at room temperature.

  • Quench the reaction with water and extract the product with an organic solvent.

  • Purify the crude product by column chromatography to obtain 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Caption: General workflow for the synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

PART 3: Applications in Drug Discovery and Medicinal Chemistry

The pyrrole and its reduced form, pyrrolidine, are fundamental building blocks in a vast number of natural products and synthetic drugs.[3] The fusion of two such rings into the octahydropyrrolo[3,4-c]pyrrole system creates a rigid and stereochemically rich scaffold that has garnered significant interest in medicinal chemistry.

The Pyrrolo[3,4-c]pyrrole Scaffold in Bioactive Molecules

The rigid nature of the octahydropyrrolo[3,4-c]pyrrole core is advantageous for several reasons:

• Conformational Constraint: It reduces the flexibility of the molecule, which can lead to higher binding affinity and selectivity for a biological target.

• Vectorial Display of Substituents: The two nitrogen atoms and the carbon backbone provide well-defined points for substitution, allowing for the precise spatial arrangement of pharmacophoric groups.

• Chirality: The scaffold is chiral, which is crucial for enantiomerically pure drugs, leading to improved efficacy and safety.[4]

Derivatives of the broader pyrrolo[3,4-c]... family have been investigated for a wide range of biological activities. The table below summarizes some of the therapeutic areas where this and related scaffolds have shown promise.

Derivative Class	Biological Activity	Therapeutic Potential	Reference
Pyrrolo[3,4-c]pyrrole Mannich bases	COX-1/COX-2 inhibition	Analgesic, Anti-inflammatory	[3][5]
2-(Thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrroles	Antimicrobial, Antimycobacterial	Antibacterial, Anti-tuberculosis	[2]
Pyrrolo[3,4-c]pyridine-3-one derivatives	InhA enzyme inhibition	Anti-tuberculosis	[6]
4-Methyl-6-phenylpyrrolo[3,4-c]pyridine-1,3-diones	Cytotoxicity	Anticancer	[6]

Potential as a CNS-Active Scaffold

The structural similarity of the octahydropyrrolo[3,4-c]pyrrole core to various endogenous neuromodulators and its ability to present functional groups in a defined three-dimensional space make it an attractive scaffold for developing drugs targeting the central nervous system (CNS). Related structures, such as 2-Benzyl-octahydropyrrolo[3,4-c]pyrrole, have been explored as building blocks for pharmaceuticals aimed at neurological disorders.[4]

Caption: Relationship between the scaffold's features and its therapeutic applications.

PART 4: Conclusion and Future Directions

2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a representative of a highly promising class of heterocyclic compounds. The octahydropyrrolo[3,4-c]pyrrole core offers a unique combination of structural rigidity, stereochemical complexity, and synthetic accessibility that makes it an ideal starting point for the development of novel therapeutic agents. While much of the existing research has focused on related derivatives, the principles and applications are directly translatable. Future work in this area will likely focus on the development of new, more efficient synthetic routes to these scaffolds and the exploration of their potential in a wider range of therapeutic areas, including neurodegenerative diseases and oncology. The continued investigation of this privileged scaffold is poised to yield new and valuable contributions to the field of medicinal chemistry.

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The Strategic Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: A Technical Guide for Medicinal Chemistry

Abstract

The octahydropyrrolo[3,4-c]pyrrole scaffold is a privileged bicyclic diamine core that has garnered significant attention in medicinal chemistry due to its conformational rigidity and versatile substitution patterns. This framework serves as a cornerstone for developing novel therapeutics, including histamine H4 receptor ligands and metabotropic glutamate receptor 1 (mGluR1) negative allosteric modulators.[1][2] This in-depth technical guide delineates a robust and efficient synthetic pathway to 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a key intermediate for drug discovery programs. The synthesis is strategically divided into two primary phases: the construction of the bicyclic core via a 1,3-dipolar cycloaddition, followed by a selective N-ethylation. This document provides not only detailed, step-by-step protocols but also the underlying scientific rationale for key experimental choices, ensuring both reproducibility and a deep understanding of the synthetic strategy.

Introduction: The Significance of the Octahydropyrrolo[3,4-c]pyrrole Core

The octahydropyrrolo[3,4-c]pyrrole nucleus is a saturated heterocyclic system that presents a three-dimensional structure, which is highly desirable for creating specific and high-affinity interactions with biological targets. Its derivatives have shown promise in targeting a range of conditions, from allergic rhinitis and asthma to central nervous system disorders.[1][2] The strategic introduction of substituents, such as the ethyl group at the 2-position, allows for the fine-tuning of a compound's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties. This guide focuses on a reliable and scalable synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, providing researchers with a practical methodology for accessing this valuable building block.

Retrosynthetic Analysis and Strategic Approach

Our synthetic strategy for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole hinges on a convergent approach. The core bicyclic structure is first assembled, followed by the introduction of the ethyl group.

Caption: Retrosynthetic analysis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

The synthesis commences with the construction of a protected pyrrolo[3,4-c]pyrrole-dione via a 1,3-dipolar cycloaddition reaction. This powerful ring-forming reaction provides excellent control over the core stereochemistry. The resulting dione is then subjected to a robust reduction to yield the saturated octahydropyrrolo[3,4-c]pyrrole core. Finally, selective N-ethylation furnishes the target compound.

Experimental Protocols

Part 1: Synthesis of the Octahydropyrrolo[3,4-c]pyrrole Core

The construction of the bicyclic core is achieved through a two-step sequence involving a 1,3-dipolar cycloaddition followed by reduction.

Step 1: 1,3-Dipolar Cycloaddition to form N-Benzyl-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione

This reaction establishes the fundamental carbon-nitrogen framework of the target molecule. The use of N-benzylmaleimide as the dipolarophile provides a convenient protecting group that can be removed in a subsequent step.

Caption: 1,3-Dipolar cycloaddition for core synthesis.

Protocol:

• To a stirred solution of N-benzylmaleimide (1.0 mmol) in anhydrous toluene (20 mL) is added methyl 2-(diphenylmethyleneamino)acetate (1.0 mmol).

• The reaction mixture is heated to reflux (approximately 110 °C) and stirred for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The crude residue is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure N-benzyl-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione.

Causality of Experimental Choices:

• Anhydrous Toluene: The use of an anhydrous, non-polar solvent is crucial to prevent side reactions and to facilitate the thermal conditions required for the cycloaddition.

• Reflux Conditions: Heating is necessary to promote the formation of the azomethine ylide from its precursor and to overcome the activation energy of the cycloaddition reaction.

• N-Benzylmaleimide: The benzyl group serves as a protecting group for one of the nitrogen atoms, preventing its participation in the subsequent ethylation step and allowing for selective functionalization. It can be readily removed later via hydrogenolysis.

Step 2: Reduction of N-Benzyl-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione to N-Benzyloctahydropyrrolo[3,4-c]pyrrole

The dione formed in the previous step is reduced to the corresponding saturated bicyclic amine. A powerful reducing agent like lithium aluminum hydride (LAH) is employed for this transformation.

Protocol:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), a solution of N-benzyl-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione (1.0 mmol) in anhydrous tetrahydrofuran (THF, 20 mL) is prepared.

• The solution is cooled to 0 °C in an ice bath.

• Lithium aluminum hydride (LAH) (3.0-4.0 mmol) is added portion-wise to the stirred solution. Caution: LAH reacts violently with water.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for 6-8 hours.

• The reaction is cooled to 0 °C and cautiously quenched by the sequential addition of water (x mL), 15% aqueous NaOH (x mL), and water (3x mL), where x is the mass of LAH in grams (Fieser workup).

• The resulting suspension is stirred vigorously for 30 minutes and then filtered through a pad of Celite®. The filter cake is washed with THF.

• The combined filtrates are concentrated under reduced pressure to yield the crude N-benzyloctahydropyrrolo[3,4-c]pyrrole, which can be used in the next step without further purification or purified by column chromatography if necessary.

Causality of Experimental Choices:

• Lithium Aluminum Hydride (LAH): LAH is a potent reducing agent capable of reducing the amide carbonyls of the dione to the corresponding amines.

• Anhydrous THF: THF is an ideal solvent as it is inert to LAH and effectively dissolves both the starting material and the reducing agent. Anhydrous conditions are critical to prevent the violent reaction of LAH with water and to ensure the efficiency of the reduction.

• Fieser Workup: This specific quenching procedure is a safe and effective method for neutralizing excess LAH and precipitating the aluminum salts, facilitating their removal by filtration.

Step 3: Deprotection to yield Octahydropyrrolo[3,4-c]pyrrole

The benzyl protecting group is removed by catalytic hydrogenation to expose the secondary amine for the subsequent ethylation.

Protocol:

• N-Benzyloctahydropyrrolo[3,4-c]pyrrole (1.0 mmol) is dissolved in methanol (20 mL).

• Palladium on carbon (10 wt. %, 0.1 mmol) is added to the solution.

• The reaction vessel is purged with hydrogen gas and then stirred under a hydrogen atmosphere (balloon pressure or Parr shaker) at room temperature for 12-24 hours.

• The reaction mixture is filtered through Celite® to remove the catalyst, and the filtrate is concentrated under reduced pressure to give the octahydropyrrolo[3,4-c]pyrrole core.

Causality of Experimental Choices:

• Palladium on Carbon (Pd/C): This is a standard and highly effective catalyst for hydrogenolysis, specifically for the cleavage of benzyl groups from nitrogen atoms.[3]

• Methanol: A protic solvent like methanol is suitable for this reaction and helps to dissolve the starting material.

• Hydrogen Atmosphere: A source of hydrogen is essential for the catalytic reduction to proceed.

Part 2: N-Ethylation to Synthesize 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

With the core bicyclic diamine in hand, the final step is the selective introduction of the ethyl group.

Caption: N-Ethylation of the octahydropyrrolo[3,4-c]pyrrole core.

Protocol:

• Octahydropyrrolo[3,4-c]pyrrole (1.0 mmol) is dissolved in a suitable solvent such as acetonitrile or dimethylformamide (DMF) (20 mL).

• A mild base, such as potassium carbonate (K₂CO₃) (2.0-3.0 mmol), is added to the solution.

• Ethyl iodide (1.2 mmol) is added dropwise to the stirred suspension.

• The reaction mixture is stirred at room temperature or gently heated (40-50 °C) for 6-12 hours, monitoring by TLC.

• Upon completion, the inorganic salts are removed by filtration.

• The filtrate is concentrated under reduced pressure.

• The residue is taken up in a suitable organic solvent (e.g., dichloromethane) and washed with water to remove any remaining salts.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography on silica gel to afford pure 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Causality of Experimental Choices:

• Potassium Carbonate (K₂CO₃): A mild inorganic base is used to deprotonate the secondary amine, generating the nucleophilic species required for the reaction with ethyl iodide. Its use prevents potential side reactions that could occur with stronger bases.

• Ethyl Iodide: A reactive electrophile that readily participates in the Sₙ2 reaction with the deprotonated amine.

• Acetonitrile or DMF: Polar aprotic solvents are chosen to dissolve the reactants and facilitate the nucleophilic substitution reaction.

Data Summary and Characterization

The successful synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and its intermediates should be confirmed by a suite of analytical techniques.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹H NMR Signals (ppm)	Expected Mass Spec (m/z)
N-Benzyl-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione	C₁₅H₁₄N₂O₂	254.29	7.2-7.4 (m, 5H), 4.6 (s, 2H), 3.5-3.8 (m, 4H)	[M+H]⁺ = 255.1
N-Benzyloctahydropyrrolo[3,4-c]pyrrole	C₁₅H₂₀N₂	228.34	7.2-7.4 (m, 5H), 3.6 (s, 2H), 2.5-3.0 (m, 8H)	[M+H]⁺ = 229.2
Octahydropyrrolo[3,4-c]pyrrole	C₆H₁₂N₂	112.17	2.8-3.2 (m, 8H), 2.0 (br s, 2H)	[M+H]⁺ = 113.1
2-Ethyloctahydropyrrolo[3,4-c]pyrrole	C₈H₁₆N₂	140.23	2.5-3.0 (m, 8H), 2.4 (q, 2H), 1.1 (t, 3H)	[M+H]⁺ = 141.1

Conclusion

This guide provides a comprehensive and scientifically grounded methodology for the synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. By elucidating the rationale behind each procedural step, from the strategic choice of a 1,3-dipolar cycloaddition for core construction to the selective N-alkylation, researchers are equipped with the knowledge to not only replicate this synthesis but also to adapt it for the creation of a diverse library of derivatives. The protocols described herein are designed to be robust and scalable, thereby facilitating the exploration of this important scaffold in drug discovery and development.

References

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. Arkivoc, 2018(5), 51-64. [Link]

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. ResearchGate. [Link]

• Sidneva, V. V., et al. (2023). Synthesis of octahydropyrrolo[3,4-c]pyrroles by thermolysis of N-phthalimidoaziridines based on 5-alkenyl-1,2,4-oxadiazoles. Chemistry of Heterocyclic Compounds, 59(9/10). [Link]

• Google Patents. (2006).
• Google Patents. (1997). US5616725A - Pyrrolo[3,4-C]pyrrole synthesis.

• Sidneva, V. V., et al. (2023). SYNTHESIS OF OCTAHYDROPYRROLO[3,4-c]PYRROLES BY THERMOLYSIS OF N-PHTHALIMIDOAZIRIDINES BASED ON 5-ALKENYL-1,2,4-OXADIAZOLES. Chemistry of Heterocyclic Compounds, 59(9/10). [Link]

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• Emmitte, K. A., et al. (2013). Octahydropyrrolo[3,4-c]pyrrole negative allosteric modulators of mGlu1. Bioorganic & Medicinal Chemistry Letters, 23(18), 5131–5135. [Link]

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• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. [Link]

• Sharma, V., et al. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Advances, 5, 15233-15266. [Link]

• MDPI. (2018). Access and Modulation of Substituted Pyrrolo[3,4-c]pyrazole-4,6-(2H,5H)-diones. Molecules, 23(10), 2581. [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of 2-pyrrolines. [Link]

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• National Institutes of Health. (2018). Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. Molecules, 23(10), 2690. [Link]

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. Arkivoc, 2018(5), 51-64. [Link]

• National Institutes of Health. (2023). Pyrazole-promoted synthesis of pyrrolo[3,4-c]quinoline-1,3-diones in a novel diketene-based reaction. Scientific Reports, 13, 16139. [Link]

• RASĀYAN Journal of Chemistry. (2021). ONE-POT SYNTHESIS OF SPIRO-3,4-DIHYDRO-2H- PYRROLES THROUGH TANDEM NUCLEOPHILIC CYCLISATION REACTION. RASĀYAN J. Chem., 14(2), 1035-1040. [Link]

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Spectroscopic Characterization of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: A Predictive and Methodological Guide

Introduction

2-Ethyloctahydropyrrolo[3,4-c]pyrrole belongs to the family of saturated bicyclic amines, a structural motif of significant interest in medicinal chemistry and materials science. The rigid framework and the presence of two nitrogen atoms offer unique stereochemical properties and potential for diverse biological activities. As with any novel compound, comprehensive spectroscopic characterization is a prerequisite for its structural confirmation and further development.

This technical guide provides a detailed predictive analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. Furthermore, it outlines robust experimental protocols for acquiring high-quality spectroscopic data for this and similar compounds.

Predicted Spectroscopic Data

The following sections detail the anticipated spectroscopic features of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. These predictions are based on the analysis of its structural components: a saturated bicyclic core and an N-ethyl substituent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed molecular structure of organic compounds in solution. For 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, both ¹H and ¹³C NMR will provide critical information on the connectivity and stereochemistry of the molecule.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to be complex due to the diastereotopic nature of many of the protons in the rigid bicyclic system. The signals will likely appear in the aliphatic region of the spectrum.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~ 2.5 - 3.0	Multiplet	8H	CH₂ (pyrrolidine rings)	Protons on carbons adjacent to nitrogen atoms are deshielded and will appear downfield.
~ 1.8 - 2.2	Multiplet	2H	CH (bridgehead)	The bridgehead protons will likely be in a complex coupling environment.
~ 2.4 - 2.6	Quartet	2H	N-CH₂-CH₃	The methylene protons of the ethyl group will be a quartet due to coupling with the methyl protons.
~ 1.0 - 1.2	Triplet	3H	N-CH₂-CH₃	The terminal methyl protons of the ethyl group will appear as a triplet.
Variable	Broad Singlet	1H	N-H	The chemical shift of the secondary amine proton is solvent and concentration dependent.

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum will provide information on the number of unique carbon environments in the molecule.

Predicted Chemical Shift (ppm)	Assignment	Rationale
~ 50 - 60	CH₂ (pyrrolidine rings)	Carbons bonded to nitrogen are deshielded.
~ 40 - 50	CH (bridgehead)	Bridgehead carbons will be in a distinct chemical environment.
~ 45 - 55	N-CH₂-CH₃	The methylene carbon of the ethyl group.
~ 10 - 15	N-CH₂-CH₃	The methyl carbon of the ethyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is expected to be relatively simple, dominated by C-H and N-H stretching and bending vibrations.

Predicted Wavenumber (cm⁻¹)	Vibration	Intensity
~ 3300 - 3500	N-H stretch (secondary amine)	Medium, potentially broad
~ 2850 - 2960	C-H stretch (aliphatic)	Strong
~ 1450 - 1470	C-H bend (aliphatic)	Medium
~ 1000 - 1200	C-N stretch	Medium

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. For 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, Electron Ionization (EI) would likely lead to significant fragmentation.

Predicted m/z	Assignment	Rationale
140	[M]⁺	Molecular ion peak.
125	[M - CH₃]⁺	Loss of a methyl radical from the ethyl group.
111	[M - C₂H₅]⁺	Loss of an ethyl radical.
97	[M - C₃H₇N]⁺	Cleavage of one of the pyrrolidine rings.
70	[C₄H₈N]⁺	A common fragment from the cleavage of pyrrolidine rings.

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring high-quality spectroscopic data for a novel compound such as 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

NMR Data Acquisition

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆). Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is required.

• ¹H NMR Acquisition:

  • Tune and match the probe for the ¹H frequency.

  • Acquire a standard one-pulse ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Optimize the spectral width to cover the expected chemical shift range.

• ¹³C NMR Acquisition:

  • Tune and match the probe for the ¹³C frequency.

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be necessary due to the lower natural abundance of ¹³C.

• 2D NMR Experiments (for detailed structural elucidation):

  • Acquire a COSY (Correlation Spectroscopy) spectrum to establish ¹H-¹H coupling networks.

  • Acquire an HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate directly bonded ¹H and ¹³C atoms.

  • Acquire an HMBC (Heteronuclear Multiple Bond Correlation) spectrum to identify long-range ¹H-¹³C correlations, which is crucial for assigning quaternary carbons and piecing together the molecular framework.

IR Data Acquisition

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Protocol:

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

  • Solid: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid or liquid sample.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Record the sample spectrum over the range of 4000-400 cm⁻¹.

  • Perform a background subtraction to obtain the final spectrum.

Mass Spectrometry Data Acquisition

Instrumentation: A mass spectrometer, for example, a Gas Chromatograph-Mass Spectrometer (GC-MS) for volatile compounds or a Liquid Chromatograph-Mass Spectrometer (LC-MS) for less volatile compounds.

Protocol (GC-MS with EI):

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or methanol).

• GC Separation:

  • Inject the sample into the GC.

  • Use a suitable capillary column (e.g., a nonpolar DB-5ms) and a temperature program that allows for the separation of the analyte from any impurities.

• MS Analysis:

  • The eluent from the GC is directed into the ion source of the mass spectrometer.

  • Utilize Electron Ionization (EI) at 70 eV.

  • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-300).

Visualizations

Caption: Molecular structure of the octahydropyrrolo[3,4-c]pyrrole core.

Caption: Predicted major fragmentation pathways for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Conclusion

While experimental data for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole remains to be published, this guide provides a scientifically grounded prediction of its spectroscopic characteristics and a set of robust methodologies for its analysis. The successful characterization of this and other novel heterocyclic compounds is fundamental to advancing the fields of drug discovery and materials science. It is our hope that this guide will serve as a valuable resource for researchers working on the synthesis and characterization of such molecules.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer Science & Business Media. [Link]

The Octahydropyrrolo[3,4-c]pyrrole Scaffold: A Journey from Discovery to a Privileged Core in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The octahydropyrrolo[3,4-c]pyrrole core, a saturated bicyclic diamine, has emerged as a significant structural motif in modern medicinal chemistry. Its rigid, three-dimensional architecture offers a unique conformational constraint that has proven invaluable in the design of potent and selective ligands for a variety of biological targets. This guide provides a comprehensive overview of the discovery and historical development of this important scaffold, tracing its origins from early synthetic explorations to its current status as a "privileged" core in drug discovery. We will delve into the evolution of synthetic methodologies, from classical cyclization strategies to modern, more efficient approaches like the 1,3-dipolar cycloaddition. Furthermore, this guide will explore the causal relationship behind its widespread adoption, highlighting key examples of its successful application in the development of clinical candidates for a range of therapeutic areas.

Introduction: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear across a multitude of biologically active compounds. These are often referred to as "privileged scaffolds" due to their ability to interact with a diverse range of biological targets by presenting appended functionalities in a well-defined spatial orientation. The octahydropyrrolo[3,4-c]pyrrole scaffold, also known by its systematic IUPAC name 1,2,3,3a,4,5,6,6a-octahydropyrrolo[3,4-c]pyrrole and as 2,5-diazabicyclo[3.3.0]octane, has firmly established itself within this esteemed class of structures.[1][2]

Its rigid bicyclic nature serves as an excellent isosteric replacement for more flexible diamine-containing structures, such as piperazine, offering improved binding affinity and metabolic stability.[3][4] This inherent structural advantage has led to its incorporation into a wide array of therapeutic agents, including enzyme inhibitors and receptor modulators.[3][4] This guide will provide a detailed exploration of the journey of this remarkable scaffold, from its initial synthesis to its current prominence in the pharmaceutical sciences.

The Genesis: Early Synthesis and Structural Elucidation

While the octahydropyrrolo[3,4-c]pyrrole core is now a cornerstone of many modern drug discovery programs, its origins can be traced back to earlier explorations in heterocyclic chemistry. Initial synthetic efforts were often focused on the construction of the fundamental bicyclic framework, laying the groundwork for later derivatization and application.

One of the key early methods for the construction of related azabicyclo[3.3.0]octane systems involved intramolecular cyclization reactions. These approaches often utilized a diastereoselective reductive amination and cyclization one-pot sequence, demonstrating an early understanding of stereochemical control in the synthesis of this bicyclic system.[5][6][7] These foundational studies, while not initially aimed at medicinal chemistry applications, were crucial in establishing viable routes to the core structure and understanding its inherent chemical properties. A notable early report on the synthesis of the parent 2,5-diazabicyclo[3.3.0]octane can be found in the Journal of Heterocyclic Chemistry in 1983, which provided a basis for subsequent synthetic advancements.[2]

The Evolution of Synthetic Methodologies: A Quest for Efficiency and Diversity

The growing interest in the octahydropyrrolo[3,4-c]pyrrole scaffold, particularly within the pharmaceutical industry, spurred the development of more efficient and versatile synthetic strategies. The need to generate diverse libraries of derivatives for structure-activity relationship (SAR) studies drove innovation in this area.

The Power of 1,3-Dipolar Cycloaddition

A significant breakthrough in the synthesis of octahydropyrrolo[3,4-c]pyrrole derivatives came with the application of the 1,3-dipolar cycloaddition reaction. This powerful transformation involves the reaction of an azomethine ylide with a dipolarophile, typically a maleimide derivative, to construct the bicyclic core in a highly stereocontrolled manner.[8]

The azomethine ylides can be generated in situ from various precursors, such as the thermal ring-opening of aziridines or the condensation of α-amino acids with aldehydes.[2][9][10] This method offers a high degree of convergence and allows for the introduction of diverse substituents on both the azomethine ylide and the maleimide, providing rapid access to a wide range of analogs.

Experimental Protocol: 1,3-Dipolar Cycloaddition for the Synthesis of Octahydropyrrolo[3,4-c]pyrrole Derivatives

• Generation of the Azomethine Ylide:

  • Method A: From an α-amino acid ester: To a solution of the α-amino acid ester hydrochloride (1.0 eq.) and an aromatic aldehyde (1.0 eq.) in dry toluene, add triethylamine (1.1 eq.). Reflux the mixture overnight with a Dean-Stark trap to remove water.

  • Method B: From an N-substituted glycine ester: A solution of the N-substituted glycine ester (1.0 eq.) is heated in a suitable high-boiling solvent (e.g., xylenes) to induce decarboxylative generation of the azomethine ylide.

• Cycloaddition Reaction:

  • To the solution containing the in situ generated azomethine ylide, add the N-substituted maleimide (1.0 eq.).

  • Continue to reflux the reaction mixture until TLC or LC-MS analysis indicates complete consumption of the starting materials.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to afford the desired octahydropyrrolo[3,4-c]pyrrole derivative.

Intramolecular Cyclization Strategies

Intramolecular cyclization reactions have also proven to be a robust method for the synthesis of the octahydropyrrolo[3,4-c]pyrrole core. These strategies often involve the formation of one of the pyrrolidine rings in a subsequent step to the formation of the first. A common approach involves the construction of a suitably functionalized pyrrolidine precursor, followed by a ring-closing reaction to form the second five-membered ring.

Reductive amination followed by in situ cyclization is a powerful one-pot method for constructing the azabicyclo[3.3.0]octane framework.[5][6][7] This approach offers high diastereoselectivity, which is crucial for the synthesis of enantiomerically pure compounds.

Experimental Protocol: Reductive Amination and Intramolecular Cyclization

• Formation of the Precursor: A suitably substituted keto-ester is reacted with a primary amine in the presence of a reducing agent, such as sodium cyanoborohydride, to effect reductive amination.

• In Situ Cyclization: The resulting amino-ester intermediate undergoes spontaneous or acid/base-catalyzed intramolecular cyclization to form the lactam of the azabicyclo[3.3.0]octane system.

• Reduction of the Lactam: The lactam is then reduced using a suitable reducing agent, such as lithium aluminum hydride, to yield the final octahydropyrrolo[3,4-c]pyrrole core.

A Privileged Scaffold in Medicinal Chemistry: Applications and Case Studies

The unique structural features of the octahydropyrrolo[3,4-c]pyrrole scaffold have made it a highly sought-after building block in the design of novel therapeutics. Its rigid conformation allows for the precise positioning of pharmacophoric groups, leading to enhanced potency and selectivity.

Isosteric Replacement of Piperazine

One of the most significant applications of the octahydropyrrolo[3,4-c]pyrrole core is as a conformationally restricted isostere of piperazine. While piperazine is a common motif in many CNS-active drugs, its conformational flexibility can lead to off-target effects and suboptimal pharmacokinetic properties. By replacing the piperazine ring with the rigid octahydropyrrolo[3,4-c]pyrrole scaffold, medicinal chemists can lock the molecule into a more bioactive conformation, often resulting in a significant improvement in biological activity.[4]

Case Studies in Drug Discovery

The utility of the octahydropyrrolo[3,4-c]pyrrole scaffold is best illustrated through its successful incorporation into a number of clinical candidates:

• Orexin Receptor Antagonists: This scaffold has been instrumental in the development of potent and selective orexin-2 receptor antagonists for the treatment of insomnia. The rigid core helps to orient the key binding motifs in the optimal geometry for receptor interaction.

• mGlu1 Receptor Negative Allosteric Modulators (NAMs): In the field of neuroscience, octahydropyrrolo[3,4-c]pyrrole-based compounds have been developed as NAMs of the metabotropic glutamate receptor 1 (mGlu1), which are being investigated for the treatment of various neurological disorders.[4]

• Nicotinic Acetylcholine Receptor (nAChR) Ligands: The versatility of the scaffold is further demonstrated by its use in the construction of selective ligands for different subtypes of nAChRs. Simple modifications to the substitution pattern on the octahydropyrrolo[3,4-c]pyrrole core can switch the selectivity between α4β2 and α7 nAChR subtypes.

• Histamine H4 Receptor Ligands: Derivatives of this scaffold have been identified as potent ligands for the histamine H4 receptor, a target for the treatment of inflammatory conditions such as asthma and allergic rhinitis.[2]

Future Perspectives and Conclusion

The journey of the octahydropyrrolo[3,4-c]pyrrole scaffold from a subject of academic curiosity to a validated privileged core in drug discovery is a testament to the enduring importance of fundamental synthetic chemistry. The development of efficient and versatile synthetic methodologies has been paramount to unlocking the full potential of this remarkable structural motif.

Looking ahead, the demand for novel, three-dimensional scaffolds in drug discovery is only set to increase. The octahydropyrrolo[3,4-c]pyrrole core, with its inherent rigidity and synthetic tractability, is poised to remain a key player in the design of the next generation of therapeutics. Further innovations in synthetic methods, particularly in the area of asymmetric synthesis to access enantiomerically pure derivatives, will continue to expand the utility of this exceptional scaffold. The rich history and proven track record of the octahydropyrrolo[3,4-c]pyrrole core ensure that it will continue to be a source of inspiration and a valuable tool for medicinal chemists for years to come.

References

• Peçanha, E. P., Fraga, C. A. M., Barreiro, E. J., Braga, M. F. M., Pereira, E. F. R., & Albuquerque, E. X. (2001). Synthesis and Pharmacological Evaluation of a New 2-Azabicyclo[3.3.0]octane Derivative. Journal of the Brazilian Chemical Society, 12(3), 408-412. [Link]

• Peçanha, E. P., Fraga, C. A. M., Barreiro, E. J., Braga, M. F. M., Pereira, E. F. R., & Albuquerque, E. X. (2001). Synthesis and Pharmacological Evaluation of a New 2-Azabicyclo[3.3.0]octane Derivative. SciELO. [Link]

• Peçanha, E. P., et al. (2001). Synthesis and Pharmacological Evaluation of a New 2-Azabicyclo[3.3.0]octane Derivative. Journal of the Brazilian Chemical Society. [Link]

• Bunn, W. H., et al. (2007). Synthesis and activity of a potent, specific azabicyclo [3.3.0] octane-based DPP II inhibitor. Bioorganic & Medicinal Chemistry Letters.

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• Lee, J. W., Son, H. J., Lee, J. H., Yoon, G. J., & Park, M. H. (1996). Synthesis of 2,7-Diazabicyclo[3.3.0]octane Derivatives via Intramolecular Cyclization Reaction.
• Holl, R., Dykstra, M., Schneiders, M., Fröhlich, R., Kitamura, M., Würthwein, E.-U., & Wünsch, B. (2008). Synthesis of 2,5-Diazabicyclo[2.2.2]octanes by Dieckmann Analogous Cyclization. Australian Journal of Chemistry, 61(11), 914-919.
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• Chen, S.-F., Panzica, R. P., Dexter, D. L., Wang Chu, M.-Y., & Calabresi, P. (1983). Synthesis and biological evaluation of certain 4‐alkylamino and 4‐arylalkylamino derivatives of the imidazo[4,5‐ d ]pyridazine and v ‐triazolo... Journal of Heterocyclic Chemistry, 20(1), 199-203.
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A Technical Guide to the Potential Biological Activity of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The octahydropyrrolo[3,4-c]pyrrole core is a rigid, bicyclic diamine scaffold that has garnered significant attention in medicinal chemistry. Its constrained conformation makes it an excellent structural motif for designing ligands with high affinity and selectivity for various biological targets. While the specific derivative, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, is not extensively characterized in existing literature, a comprehensive analysis of its core scaffold and related analogs allows for the formulation of robust hypotheses regarding its potential biological activities. This guide synthesizes available data on the parent scaffold to project potential therapeutic applications for the 2-ethyl derivative and outlines a systematic, multi-tiered research workflow to validate these hypotheses, from initial computational screening to definitive cellular assays.

The Octahydropyrrolo[3,4-c]pyrrole Scaffold: A Privileged Structure in Drug Discovery

The octahydropyrrolo[3,4-c]pyrrole system represents a class of heterocyclic compounds featuring two fused five-membered pyrrolidine rings. This structure serves as a bioisosteric replacement for other cyclic amines, such as piperazine, offering a distinct three-dimensional geometry and vectoral projection of its nitrogen substituents.[1] The rigidity of the scaffold reduces the entropic penalty upon binding to a biological target, often leading to enhanced affinity.

The core structure can be substituted at the N2 and N5 positions. The subject of this guide, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, features an ethyl group at one of these key positions. This substitution is critical, as it will directly influence the molecule's physicochemical properties—such as lipophilicity, basicity (pKa), and steric profile—which in turn dictate its pharmacokinetic profile and potential target interactions.

Caption: Comparison of the core scaffold and the N-ethyl derivative.

Extrapolating Potential Biological Activity from Scaffold Analogs

Analysis of patents and peer-reviewed literature reveals that derivatives of the octahydropyrrolo[3,4-c]pyrrole scaffold are active against several important classes of biological targets. This provides a strong foundation for hypothesizing the potential activities of the 2-ethyl derivative.

Central Nervous System (CNS) Targets

A significant body of research points to the utility of this scaffold in targeting CNS receptors. The constrained nature of the ring system is ideal for fitting into the well-defined binding pockets of neurotransmitter receptors.

• Nicotinic Acetylcholine Receptors (nAChRs): A series of 5-(pyridin-3-yl)octahydropyrrolo[3,4-c]pyrroles have been developed as high-affinity ligands for α4β2 and α7 nAChR subtypes.[2][3] Critically, substitutions on the non-pyridyl nitrogen atom were found to switch subtype selectivity. This suggests that the ethyl group in 2-Ethyloctahydropyrrolo[3,4-c]pyrrole could confer selectivity for one nAChR subtype over another, making it a candidate for conditions like Alzheimer's disease, schizophrenia, or cognitive dysfunction.

• Metabotropic Glutamate Receptors (mGlus): The scaffold has been successfully employed to develop negative allosteric modulators (NAMs) of the mGlu1 receptor.[1] These compounds are of interest for treating various neurological and psychiatric disorders. The ethyl group could modulate the potency and pharmacokinetic properties of such a NAM.

Immune System and Inflammatory Targets

Beyond the CNS, the scaffold has been leveraged to modulate key receptors in the immune system.

• Histamine H4 Receptor: Patent literature describes octahydropyrrolo[3,4-c]pyrrole derivatives as potent histamine H4 receptor ligands.[4] The H4 receptor is primarily expressed on inflammatory cells like eosinophils and mast cells, making it a target for treating allergic conditions such as asthma and rhinitis.[4] The 2-ethyl derivative could be a novel H4 antagonist.

Antimicrobial and Antiviral Potential

The broader pyrrole and fused-pyrrole families are well-known for their antimicrobial properties.[5][6]

• Antibacterial and Antimycobacterial Activity: Studies on 2-(thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrroles have demonstrated antimicrobial activity against several bacterial strains and antimycobacterial activity against M. tuberculosis.[7][8] While these examples involve more complex substitutions, it establishes the scaffold's compatibility with antimicrobial pharmacophores. The 2-ethyl derivative itself could be screened for baseline antimicrobial activity or used as a starting point for further functionalization.

Proposed Research Workflow for Activity Profiling

To systematically investigate the potential biological activities of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a tiered screening approach is proposed. This workflow is designed to efficiently identify and validate biological targets, moving from broad, high-throughput methods to more specific, hypothesis-driven assays.

Caption: A tiered workflow for investigating the biological activity.

Key Experimental Protocols

The following protocols represent cornerstone assays for validating the hypothesized activities derived from scaffold analysis. They are designed to be robust and provide clear, actionable data.

Protocol: Radioligand Binding Assay for nAChR or H4 Receptor

Objective: To determine the binding affinity (Ki) of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole for a specific G protein-coupled receptor (GPCR) or ligand-gated ion channel.

Causality: This experiment directly measures the interaction between the test compound and the putative protein target. By competing with a known high-affinity radioligand, we can quantify the compound's affinity. A low Ki value indicates a strong interaction and suggests the compound is a promising ligand for that target.

Methodology:

• Preparation: Prepare cell membranes from a cell line stably overexpressing the target receptor (e.g., HEK293 cells expressing human α4β2 nAChR or the histamine H4 receptor).

• Assay Buffer: Prepare an appropriate binding buffer (e.g., Tris-HCl buffer with necessary salts and protease inhibitors).

• Compound Dilution: Perform a serial dilution of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole to create a range of concentrations (e.g., from 1 nM to 100 µM).

• Reaction Mixture: In a 96-well plate, combine:

  • 50 µL of cell membrane preparation (e.g., 10-20 µg protein).

  • 25 µL of the radioligand at a concentration near its Kd (e.g., [³H]-Epibatidine for nAChRs or [³H]-Histamine for H4R).

  • 25 µL of the test compound at various concentrations.

  • For non-specific binding (NSB) wells, add a high concentration of a known unlabeled ligand (e.g., 10 µM Nicotine or JNJ 7777120).

  • For total binding wells, add 25 µL of assay buffer.

• Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 4°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the test compound.

  • Plot percent inhibition versus log[compound concentration].

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol: MTT Assay for General Cytotoxicity

Objective: To assess the general cytotoxicity of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole against a relevant cell line (e.g., HEK293, HepG2).

Causality: This assay is a crucial counter-screen. It determines whether the compound's observed activity in a functional assay is due to a specific biological interaction or simply because it is killing the cells. A desirable compound should show high potency in a target-based assay but low cytotoxicity.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in cell culture media. Remove the old media from the cells and add 100 µL of the media containing the test compound. Include vehicle-only controls and a positive control for cell death (e.g., doxorubicin).

• Incubation: Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the media and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of HCl in isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Normalize the absorbance readings to the vehicle-treated control wells (representing 100% viability).

  • Plot the percentage of cell viability against the log[compound concentration].

  • Fit the data to a dose-response curve to determine the CC50 (concentration that causes 50% cytotoxicity).

Data Interpretation and Forward Strategy

The data generated from the proposed workflow will guide the subsequent stages of drug development.

Parameter	Hypothetical Target: α7 nAChR	Hypothetical Target: H4 Receptor	Cytotoxicity (HepG2)
Binding Affinity (Ki)	50 nM	> 10 µM	N/A
Functional Activity (EC50)	150 nM (Agonist)	No activity	N/A
Cytotoxicity (CC50)	N/A	N/A	> 50 µM
Selectivity Index (SI)	CC50 / EC50 > 333	N/A	N/A

Interpretation: The hypothetical data above would strongly suggest that 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a potent and selective α7 nAChR agonist with a favorable safety window. The lack of activity at the H4 receptor and low cytotoxicity would focus future efforts on exploring its potential for treating cognitive disorders. The next steps would involve lead optimization, where analogs of the 2-ethyl derivative are synthesized to improve potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Conclusion

While 2-Ethyloctahydropyrrolo[3,4-c]pyrrole remains a novel chemical entity, its core scaffold is a well-validated starting point for the development of potent and selective modulators of CNS and immune system targets. The N-ethyl substitution provides a critical handle for tuning the molecule's properties. The systematic research plan detailed in this guide—combining literature-based hypothesis generation with a rigorous, tiered experimental workflow—provides a clear and efficient path to unlocking the therapeutic potential of this promising compound.

References

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• Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. Available at: [Link]

• Ganesh, B. H., et al. (2024). Pyrrole: An Essential Framework in the Development of Therapeutic Agents and Insightful Analysis of Structure‐Active Relationships. ChemMedChem. Available at: [Link]

• Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. ResearchGate. Available at: [Link]

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• ResearchGate. (n.d.). Pyrrolo[3,4-c]pyrroles with activity as a COX-1 and COX-2 inhibitors. Retrieved from [Link]

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• Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds. (n.d.). Retrieved from [Link]

• Bunnelle, W. H., et al. (2007). Octahydropyrrolo[3,4-c]pyrrole: A Diamine Scaffold for Construction of Either α4β2 or α7-Selective Nicotinic Acetylcholine Receptor (nAChR) Ligands. Substitutions that Switch Subtype Selectivity. Journal of Medicinal Chemistry, 50(16), 3627–3643. Available at: [Link]

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their. Semantic Scholar. Available at: [Link]

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• WIPO Patentscope. (2024). WO/2024/112764 SYNTHESIS OF PYRROLO[3,4-C]PYRROLES. Available at: [Link]

• Bunnelle, W. H., et al. (2007). Octahydropyrrolo[3,4-c]pyrrole: a diamine scaffold for construction of either alpha4beta2 or alpha7-selective nicotinic acetylcholine receptor (nAChR) ligands. Substitutions that switch subtype selectivity. PubMed. Available at: [Link]

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A Theoretical Investigation into the Conformational Landscape of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The octahydropyrrolo[3,4-c]pyrrole scaffold is a pivotal structural motif in medicinal chemistry, notably in the development of histamine H4 receptor ligands which are significant in treating inflammatory disorders.[1] This guide outlines a comprehensive theoretical framework for elucidating the conformational preferences of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a representative derivative. Understanding the three-dimensional structure and dynamic behavior of this bicyclic system is paramount for designing novel therapeutics with enhanced potency and selectivity. This document details a robust computational methodology, employing a synergistic approach of molecular mechanics, density functional theory (DFT), and molecular dynamics (MD) simulations, to map the potential energy surface and identify key conformational isomers. The insights derived from this proposed study will be critical for structure-activity relationship (SAR) studies and the rational design of next-generation pharmaceuticals.

Introduction: The Significance of the Octahydropyrrolo[3,4-c]pyrrole Core

The pyrrolidine ring is a fundamental component of numerous natural products and biologically active molecules.[2] Bicyclic pyrrolidine derivatives, in particular, have garnered substantial interest in medicinal chemistry due to their rigid structures, which can lead to higher affinity and selectivity for biological targets.[3] The octahydropyrrolo[3,4-c]pyrrole core (also known as hexahydropyrrolo[3,4-c]pyrrole) is a saturated bicyclic amine that serves as a versatile scaffold in drug discovery.[4] Its derivatives have been explored for various therapeutic applications, with a notable focus on their activity as histamine H4 receptor ligands.[1]

The conformational flexibility of the fused ring system, coupled with the stereochemical possibilities arising from the bridgehead carbons and substituents, dictates the overall shape of the molecule. This, in turn, governs its interaction with biological macromolecules. The introduction of an ethyl group at the 2-position introduces an additional layer of conformational complexity that warrants a detailed theoretical investigation.

This technical guide presents a validated, step-by-step protocol for a comprehensive in silico conformational analysis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. The causality behind each methodological choice is explained to ensure scientific rigor and reproducibility.

Theoretical Methodology: A Multi-tiered Approach to Conformational Analysis

To thoroughly investigate the conformational landscape of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a multi-pronged computational strategy is proposed. This approach leverages the strengths of different theoretical methods to provide a detailed and accurate picture of the molecule's conformational preferences.

Initial Conformational Search using Molecular Mechanics

Rationale: A broad exploration of the potential energy surface is necessary to identify a comprehensive set of possible low-energy conformations. Molecular mechanics (MM) force fields offer a computationally efficient means to perform this initial search.

Protocol:

• Structure Preparation: The 3D structure of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole will be constructed using a molecular builder.

• Force Field Selection: A suitable force field, such as MMFF94 or OPLS3e, will be employed. These force fields are well-parameterized for small organic molecules and provide a good balance of accuracy and speed.

• Conformational Search Algorithm: A systematic or stochastic conformational search algorithm (e.g., Monte Carlo or low-mode search) will be utilized to generate a large number of initial conformers.

• Energy Minimization: Each generated conformer will be subjected to energy minimization to locate the nearest local minimum on the potential energy surface.

• Filtering and Clustering: The resulting conformers will be filtered based on a defined energy window (e.g., within 10 kcal/mol of the global minimum) and clustered based on root-mean-square deviation (RMSD) to identify unique conformations.

Geometry Optimization and Energy Refinement with Density Functional Theory (DFT)

Rationale: To obtain more accurate geometries and relative energies of the identified conformers, a higher level of theory is required. Density Functional Theory (DFT) provides a good compromise between computational cost and accuracy for systems of this size.

Protocol:

• Selection of Functionals and Basis Sets: The unique conformers identified from the molecular mechanics search will be subjected to geometry optimization using a functional such as B3LYP or M06-2X. A Pople-style basis set, such as 6-31G(d), will be used for initial optimizations, followed by single-point energy calculations with a larger basis set (e.g., 6-311+G(d,p)) for improved accuracy. The choice of functional is critical; for instance, B3LYP is a widely used hybrid functional, while M06-2X is known to perform well for non-covalent interactions.

• Solvation Effects: To simulate a more realistic biological environment, implicit solvation models, such as the Polarizable Continuum Model (PCM), will be incorporated into the DFT calculations to account for the effects of a solvent like water or chloroform.

• Frequency Analysis: Vibrational frequency calculations will be performed for each optimized structure to confirm that they are true minima (i.e., no imaginary frequencies) on the potential energy surface and to obtain thermodynamic data such as Gibbs free energies.

Exploration of Dynamic Behavior with Molecular Dynamics (MD) Simulations

Rationale: While DFT provides a static picture of the low-energy conformations, molecular dynamics simulations can reveal the dynamic interplay between these conformers and their relative populations over time.

Protocol:

• System Setup: The lowest energy conformer from the DFT calculations will be placed in a periodic box of an explicit solvent (e.g., TIP3P water).

• Force Field Parameterization: A suitable force field (e.g., GAFF or CGenFF) will be used to describe the intramolecular and intermolecular interactions.

• Equilibration: The system will be gradually heated and equilibrated under NVT (constant number of particles, volume, and temperature) and subsequently NPT (constant number of particles, pressure, and temperature) ensembles to reach a stable state.

• Production Run: A long production run (e.g., 100 ns) will be performed to sample the conformational space extensively.

• Trajectory Analysis: The resulting trajectory will be analyzed to identify conformational transitions, calculate the population of different conformers, and determine key dihedral angle distributions.

Predicted Conformational Isomers and Key Structural Features

The bicyclic core of octahydropyrrolo[3,4-c]pyrrole can exist in several conformations, primarily differing in the pucker of the two five-membered rings and the relative orientation of the bridgehead hydrogens. The two main families of conformations are expected to be the cis-fused and trans-fused isomers. Within each of these, various envelope and twist conformations of the pyrrolidine rings are possible.

The N-ethyl group will introduce further conformational isomerism due to rotation around the C-N bond. It is anticipated that the ethyl group will preferentially occupy an equatorial position to minimize steric hindrance with the bicyclic core.

Table 1: Predicted Key Conformational Features of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Feature	Description	Expected Impact
Ring Fusion	cis vs. trans fusion of the two pyrrolidine rings.	Will significantly alter the overall shape and dipole moment of the molecule.
Ring Pucker	Envelope and twist conformations of the individual pyrrolidine rings.	Will influence the orientation of substituents and lone pairs.
Ethyl Group Orientation	Axial vs. equatorial positioning of the ethyl group.	Will impact steric interactions and the local electronic environment.
Nitrogen Inversion	Pyramidalization at the nitrogen atoms.	May lead to additional, rapidly interconverting conformers.

Visualization of the Proposed Workflow

The following diagrams illustrate the proposed computational workflow for the conformational analysis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Caption: Proposed computational workflow for conformational analysis.

Caption: Relationship between theoretical outputs and drug design applications.

Conclusion and Future Directions

The proposed theoretical study provides a robust framework for a detailed conformational analysis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. By combining molecular mechanics, DFT, and molecular dynamics, this approach will yield a comprehensive understanding of the static and dynamic structural properties of this important scaffold. The resulting conformational data will be invaluable for medicinal chemists aiming to design novel derivatives with improved pharmacological profiles.

Future work should involve the experimental validation of the theoretical predictions using techniques such as NMR spectroscopy. The Nuclear Overhauser Effect (NOE) data can provide through-space proton-proton distances that are highly sensitive to conformation. A synergistic approach combining theoretical calculations and experimental data will provide the most accurate and reliable picture of the conformational landscape of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and its analogs, ultimately accelerating the drug discovery process.

References

• PubChem. 2-Methyloctahydropyrrolo(3,4-c)pyrrole. National Center for Biotechnology Information. [Link]

• Levoin, N., et al. (2021). Bicyclic Pyrrolidines for Medicinal Chemistry via [3 + 2]-Cycloaddition. The Journal of Organic Chemistry, 86(19), 13289-13309. [Link]

• Kishali, N. (2023). Synthesis of Bicyclic Pyrrolidine Derivatives and their Photoluminescent Properties. Biomedical Journal of Scientific & Technical Research, 49(2), 40463-40469. [Link]

• Kishali, N. (2023). Synthesis of Bicyclic Pyrrolidine Derivatives and their Photoluminescent Properties. Biomedical Journal of Scientific & Technical Research. [Link]

• S., Purushothaman, et al. (2010). Expeditious synthesis of bicyclic pyrrolidine/pyrrolizidine/thiazolidine grafted macrocycles through intramolecular 1,3-dipolar cycloaddition of azomethine ylides. Tetrahedron, 66(14), 2589-2595. [Link]

• PubChem. Octahydropyrrolo(3,4-c)pyrrole. National Center for Biotechnology Information. [Link]

• Kishali, N. (2023). Synthesis of Bicyclic Pyrrolidine Derivatives and their Photoluminescent Properties. Biomedical Journal of Scientific & Technical Research. [Link]

• Tzankova, D., et al. (2018). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). Journal of Chemical Technology and Metallurgy, 53(3), 451-464. [Link]

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• ResearchGate. (2023). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. [Link]

• Longdom Publishing. (2017). Conformational Preferences of 2-Acylpyrroles in Light of FT-IR an. Journal of Chemical Informatics, 3(1). [Link]

• Varvarigou, N., et al. (2012). Conformational analysis of two novel cytotoxic C2-substituted pyrrolo[2,3-f]quinolines in aqueous media, organic solvents, membrane bilayers and at the putative active site. Bioorganic & Medicinal Chemistry, 20(21), 6276-6284. [Link]

• Sidneva, V. V., et al. (2023). SYNTHESIS OF OCTAHYDROPYRROLO[3,4-c]PYRROLES BY THERMOLYSIS OF N-PHTHALIMIDOAZIRIDINES BASED ON 5-ALKENYL-1,2,4-OXADIAZOLES. Chemistry of Heterocyclic Compounds, 59(9/10). [Link]

• MDPI. (2023). Tuning Excited-State Properties in Pyrrolo[3,2-b]pyrrole-Based Donor–Acceptor Emitters via Molecular Conformation and Conjugation Control. [Link]

• Chemistry – A European Journal. (2021). Aggregation Modes of Chiral Diketopyrrolo[3,4‐c]pyrrole Dyes in Solution and Thin Films. [Link]

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An In-depth Technical Guide to 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: Synthesis, Properties, and Therapeutic Potential

This guide provides a comprehensive technical overview of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a heterocyclic scaffold of significant interest in medicinal chemistry. We will delve into its synthesis, stereochemistry, physicochemical properties, and explore its potential as a versatile building block in the design of novel therapeutic agents. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Octahydropyrrolo[3,4-c]pyrrole Core

The octahydropyrrolo[3,4-c]pyrrole skeleton is a fused bicyclic diamine that has garnered considerable attention in drug discovery.[1] Its rigid, three-dimensional structure makes it an attractive scaffold for several reasons.[2] This rigidity can lead to higher binding affinity and selectivity for biological targets by reducing the entropic penalty upon binding. Furthermore, the presence of two nitrogen atoms provides opportunities for diverse functionalization, allowing for the fine-tuning of physicochemical and pharmacological properties. The octahydropyrrolo[3,4-c]pyrrole core is often employed as a bioisosteric replacement for other cyclic structures, such as piperazine, to improve drug-like properties.[3]

Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

The synthesis of the octahydropyrrolo[3,4-c]pyrrole core can be achieved through various synthetic routes, often involving a 1,3-dipolar cycloaddition reaction.[4] The introduction of the ethyl group at the 2-position is typically accomplished through N-alkylation of the parent octahydropyrrolo[3,4-c]pyrrole.

General Synthetic Workflow

A common approach to synthesize N-substituted octahydropyrrolo[3,4-c]pyrroles involves the initial construction of the bicyclic core, which can exist as cis or trans diastereomers, followed by selective N-alkylation. The cis-isomer is often the thermodynamically more stable product.[5]

Caption: General synthetic workflow for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Detailed Experimental Protocol: N-Alkylation

This protocol describes a representative method for the N-alkylation of octahydropyrrolo[3,4-c]pyrrole to yield the 2-ethyl derivative.

Materials:

• cis-Octahydropyrrolo[3,4-c]pyrrole hydrochloride[6]

• Ethyl iodide (or ethyl bromide)

• Potassium carbonate (K₂CO₃) or other suitable base[7]

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (ACN)[7]

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexane for elution

Procedure:

• To a solution of cis-octahydropyrrolo[3,4-c]pyrrole hydrochloride (1.0 eq) in anhydrous DMF, add potassium carbonate (2.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add ethyl iodide (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford 2-ethyloctahydropyrrolo[3,4-c]pyrrole.

Physicochemical and Stereochemical Properties

Data Summary

Property	Value (Estimated)	Source/Method
Molecular Formula	C₈H₁₆N₂	-
Molecular Weight	140.23 g/mol	-
XLogP3	~0.3	Estimated from parent compound[5]
Boiling Point	~210-220 °C	Estimated from parent compound[2]
pKa (most basic)	~9.5 - 10.5	Typical for secondary amines

Stereochemistry

The octahydropyrrolo[3,4-c]pyrrole scaffold possesses two bridgehead chiral centers, leading to the possibility of cis and trans diastereomers. The relative stereochemistry of these centers significantly influences the overall shape of the molecule and its interaction with biological targets. The cis-isomer is generally the more stable and commonly utilized form in drug design.[5] The introduction of a substituent at one of the nitrogen atoms does not create a new stereocenter unless the nitrogen undergoes slow inversion, which is not typical under physiological conditions.

Potential Pharmacological Applications and Biological Targets

Derivatives of the octahydropyrrolo[3,4-c]pyrrole scaffold have shown activity against a range of biological targets, highlighting the therapeutic potential of this core structure. The introduction of an ethyl group at the 2-position can modulate the potency, selectivity, and pharmacokinetic properties of the parent molecule.

Known Biological Targets of Analogs

• Metabotropic Glutamate Receptor 1 (mGlu1) Negative Allosteric Modulators (NAMs): The octahydropyrrolo[3,4-c]pyrrole scaffold has been successfully employed as a piperazine isostere in the development of potent and selective mGlu1 NAMs, which have potential applications in the treatment of various central nervous system (CNS) disorders.[3]

• Histamine H₄ Receptor Ligands: Derivatives of this scaffold have been identified as ligands for the histamine H₄ receptor, a target for inflammatory and immune disorders such as asthma and allergic rhinitis.[8]

• Nicotinic Acetylcholine Receptors (nAChRs): Substituted octahydropyrrolo[3,4-c]pyrroles have been synthesized as ligands with high affinity for α4β2 and α7 nAChR subtypes, which are implicated in cognitive function and neurodegenerative diseases.[9]

• Autotaxin Inhibitors: Certain analogs have been developed as inhibitors of autotaxin, an enzyme involved in lipid signaling pathways with relevance to cancer and inflammation.[10]

Potential Signaling Pathway Involvement

Based on the known targets of its analogs, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole could potentially modulate signaling pathways associated with these receptors. For instance, as a ligand for a G-protein coupled receptor (GPCR) like the mGlu1 or histamine H₄ receptor, it could influence downstream intracellular signaling cascades.

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• 9. Octahydropyrrolo[3,4-c]pyrrole: a diamine scaffold for construction of either alpha4beta2 or alpha7-selective nicotinic acetylcholine receptor (nAChR) ligands. Substitutions that switch subtype selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. WO2014139978A1 - New octahydro-pyrrolo[3,4-c]-pyrrole derivatives and analogs thereof as autotaxin inhibitors - Google Patents [patents.google.com]

Protocols & Analytical Methods

The Versatility of the 2-Ethyloctahydropyrrolo[3,4-c]pyrrole Scaffold in Medicinal Chemistry: Applications and Protocols

The octahydropyrrolo[3,4-c]pyrrole core is a conformationally restricted diamine scaffold that has garnered significant attention in medicinal chemistry. Its rigid structure and stereochemical complexity offer a unique platform for the design of potent and selective ligands for a variety of biological targets. The introduction of an ethyl group at the 2-position can further modulate the pharmacokinetic and pharmacodynamic properties of resulting compounds, making 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and its analogs valuable tools in drug discovery.

This comprehensive guide provides an in-depth look at the applications of the 2-Ethyloctahydropyrrolo[3,4-c]pyrrole scaffold, complete with detailed protocols for synthesis and biological evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile chemical entity in their work.

I. The Strategic Advantage of the Octahydropyrrolo[3,4-c]pyrrole Scaffold

The octahydropyrrolo[3,4-c]pyrrole framework serves as a bioisosteric replacement for the piperazine ring, a common motif in many centrally active agents.[1] This substitution can lead to improved drug-like properties, including enhanced binding affinity and metabolic stability.[2] The scaffold has been successfully employed in the development of small molecules targeting a range of central nervous system (CNS) receptors.[1]

II. Application in the Development of Novel Antimicrobial Agents

The emergence of multidrug-resistant pathogens necessitates the development of new antimicrobial agents with novel mechanisms of action. Derivatives of the octahydropyrrolo[3,4-c]pyrrole scaffold have shown promise in this area, exhibiting both antibacterial and antimycobacterial activity.[3][4]

A. Synthesis of 2-(thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole Derivatives

A green chemistry approach utilizing subcritical water has been developed for the efficient synthesis of these compounds.[3][4] This method offers significant advantages over traditional synthesis in organic solvents, including shorter reaction times and high yields.[3][5]

Experimental Protocol: Green Synthesis in Subcritical Water [3][5]

• Synthesis of Octahydropyrrolo[3,4-c]pyrrole N-benzoylthiourea Intermediates:

  • Perform a 1,3-dipolar cycloaddition reaction of methyl 2-(diphenylmethyleneamino)acetate with N-methylmaleimide or N-phenylmaleimide to yield the corresponding octahydropyrrolo[3,4-c]pyrrole derivatives.

  • React the resulting derivatives with benzoyl isothiocyanate in subcritical water at 130 °C for 2 hours.

  • Cool the reactor, depressurize, and extract the mixture with dichloromethane (DCM).

  • Purify the crude product by column chromatography.

• Synthesis of 2-(thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole Final Products:

  • React the N-benzoylthiourea intermediates with an appropriate α-haloketone in subcritical water at 130 °C for 2 hours.

  • Cool the reactor, depressurize, and extract the mixture with DCM.

  • Purify the crude product by column chromatography (EtOAc:hexane / 1:4) to afford the final compounds.

Diagram: Synthetic Workflow

Caption: Green synthesis workflow for 2-(thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrroles.

B. Antimicrobial and Antimycobacterial Activity Testing

The synthesized compounds can be evaluated for their antimicrobial activity against a panel of bacterial and fungal strains, as well as their antimycobacterial activity against Mycobacterium tuberculosis.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination [3][6]

• Bacterial and Fungal Strains:

  • Use standard strains of Gram-positive bacteria (e.g., Staphylococcus aureus, Bacillus cereus), Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa), and fungal strains (e.g., Candida albicans, Aspergillus niger).[6]

  • For antimycobacterial activity, use Mycobacterium tuberculosis H37Rv.[3]

• Broth Microdilution Method:

  • Prepare serial twofold dilutions of the test compounds in appropriate broth medium in 96-well microtiter plates.

  • Inoculate each well with a standardized suspension of the microorganism.

  • Incubate the plates at 37 °C for 24 hours for bacteria and 48 hours for fungi. For M. tuberculosis, incubate at 37 °C for 7-10 days.

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation: Antimicrobial Activity of 2-(thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole Derivatives [3]

Compound	Target Organism	MIC (µg/mL)
Derivative 4a	S. aureus	62.5
E. coli	125
C. albicans	250
M. tuberculosis H37Rv	31.25
Derivative 4b	S. aureus	31.25
E. coli	62.5
C. albicans	125
M. tuberculosis H37Rv	15.62
Derivative 4c	S. aureus	15.62
E. coli	31.25
C. albicans	62.5
M. tuberculosis H37Rv	7.81

III. Application in the Development of mGlu1 Negative Allosteric Modulators

Metabotropic glutamate receptor 1 (mGlu1) is a G protein-coupled receptor (GPCR) that plays a crucial role in synaptic plasticity and is a potential therapeutic target for various CNS disorders. The octahydropyrrolo[3,4-c]pyrrole scaffold has been successfully utilized to develop potent and selective negative allosteric modulators (NAMs) of mGlu1.[1]

A. Synthesis of mGlu1 NAMs

The synthesis of these compounds is typically straightforward, involving the reaction of a commercially available octahydropyrrolo[3,4-c]pyrrole core with various functional groups.[1]

Experimental Protocol: General Synthesis of Amide Derivatives [1]

• N-Arylation:

  • React commercially available 5-(tert-butoxycarbonyl)octahydropyrrolo[3,4-c]pyrrole with a suitable fluoro-substituted heteroaromatic compound (e.g., 2-fluoropyridine) under SNAr conditions.

• Deprotection:

  • Remove the tert-butoxycarbonyl (Boc) protecting group using acidic conditions (e.g., trifluoroacetic acid in DCM) to yield the secondary amine intermediate.

• Amide Coupling:

  • Couple the amine intermediate with a desired carboxylic acid using standard peptide coupling reagents (e.g., HATU, HOBt/EDCI) to obtain the final amide compounds.

B. Functional Cell-Based Assay for mGlu1 NAM Activity

The activity of the synthesized compounds as mGlu1 NAMs can be assessed using a functional cell-based assay that measures changes in intracellular calcium levels.

Experimental Protocol: Calcium Mobilization Assay [7]

• Cell Culture:

  • Use a stable cell line co-expressing the human mGlu1 receptor and a G-protein chimera that couples to the phospholipase C pathway.

• Calcium Flux Measurement:

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Add the test compounds at various concentrations to the cells.

  • Stimulate the cells with an EC80 concentration of glutamate.

  • Measure the fluorescence intensity using a fluorescence plate reader to determine the change in intracellular calcium concentration.

• Data Analysis:

  • Calculate the IC50 values for each compound by fitting the concentration-response data to a four-parameter logistic equation.

Data Presentation: In Vitro Activity of Octahydropyrrolo[3,4-c]pyrrole-based mGlu1 NAMs [1]

Compound	mGlu1 IC50 (nM)
Compound 8	150
Compound 12	85
Compound 15	32
VU0469650	25

IV. Application in the Development of Nicotinic Acetylcholine Receptor Ligands

Nicotinic acetylcholine receptors (nAChRs) are ligand-gated ion channels involved in a wide range of physiological processes. The octahydropyrrolo[3,4-c]pyrrole scaffold has been used to construct ligands with high affinity and selectivity for different nAChR subtypes, such as α4β2 and α7.[8]

A. Radioligand Binding Assay for nAChR Affinity

The binding affinity of the synthesized compounds to specific nAChR subtypes can be determined using a competitive radioligand binding assay.

Experimental Protocol: Representative α4β2 nAChR Binding Assay [9]

• Receptor Source:

  • Use cell membranes from a cell line recombinantly expressing the human α4β2 nAChR.

• Assay Conditions:

  • Incubate the cell membranes with a radioligand (e.g., [3H]cytisine) and varying concentrations of the test compound.

  • The incubation is typically carried out for 120 minutes at 4°C.

• Detection and Analysis:

  • Separate the bound and free radioligand by rapid filtration through a glass fiber filter.

  • Measure the radioactivity retained on the filter using a scintillation counter.

  • Determine the IC50 value of the test compound, which is the concentration that inhibits 50% of the specific binding of the radioligand.

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

Diagram: Ligand Screening Workflow

Caption: General workflow for screening 2-Ethyloctahydropyrrolo[3,4-c]pyrrole derivatives.

V. Conclusion

The 2-Ethyloctahydropyrrolo[3,4-c]pyrrole scaffold represents a privileged structure in medicinal chemistry, offering a versatile platform for the design of novel therapeutic agents. Its successful application in the development of antimicrobial compounds, mGlu1 negative allosteric modulators, and nicotinic acetylcholine receptor ligands highlights its broad therapeutic potential. The protocols and data presented in this guide are intended to facilitate further research and development efforts centered on this promising chemical entity.

VI. References

• Bunnelle, W. H., Tietje, K. R., Frost, J. M., Peters, D., Ji, J., Li, T., Scanio, M. J., Shi, L., Anderson, D. J., Dyhring, T., Grønlien, J. H., Ween, H., Thorin-Hagene, K., & Meyer, M. D. (2009). Octahydropyrrolo[3,4-c]pyrrole: a diamine scaffold for construction of either alpha4beta2 or alpha7-selective nicotinic acetylcholine receptor (nAChR) ligands. Substitutions that switch subtype selectivity. Journal of Medicinal Chemistry, 52(14), 4126–4141. [Link]

• McClure, K. J., Johnson, M. P., Saliga, S. J., Liebeschuetz, J. W., Jones, C. K., Conn, P. J., Lindsley, C. W., & Emmitte, K. A. (2013). Octahydropyrrolo[3,4-c]pyrrole negative allosteric modulators of mGlu1. Bioorganic & Medicinal Chemistry Letters, 23(18), 5133–5137. [Link]

• Nural, Y., Canal-Raffin, M., Guillon, J., & Arslan, H. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. Arkivoc, 2018(5), 51-64. [Link]

• Nural, Y., Canal-Raffin, M., Guillon, J., & Arslan, H. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. ResearchGate. [Link]

• Eurofins Discovery. (n.d.). nAChR (alpha4/beta2) Human Ion Channel Binding Agonist Radioligand LeadHunter Assay. Retrieved from [Link]

• Jang, J. W., Cho, N. C., Jung, S. W., Keum, G., No, K. T., & Pae, A. N. (2015). Novel scaffold identification of mGlu1 receptor negative allosteric modulators using a hierarchical virtual screening approach. Chemical Biology & Drug Design, 86(5), 1147–1157. [Link]

• Verma, A., & Bansal, K. K. (2021). Synthesis and antimicrobial activity of some novel fused heterocyclic 1,2,4-triazolo [3,4-b][3][10][11] thiadiazine derivatives. Journal of the Serbian Chemical Society, 86(1), 27-38. [Link]

• MySkinRecipes. (n.d.). Octahydropyrrolo[3,4-c]pyrrole. Retrieved from [Link]

• Nural, Y., Canal-Raffin, M., Guillon, J., & Arslan, H. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. Semantic Scholar. [Link]

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Application Note &amp; Protocol: Asymmetric Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Introduction: The Significance of the Octahydropyrrolo[3,4-c]pyrrole Scaffold

The octahydropyrrolo[3,4-c]pyrrole core is a privileged bicyclic diamine scaffold that has garnered significant attention in medicinal chemistry. Its rigid, three-dimensional structure provides a unique conformational constraint that is highly desirable for the design of selective ligands for various biological targets. Notably, derivatives of this scaffold have shown high affinity for nicotinic acetylcholine receptors (nAChRs), positioning them as promising candidates for the development of therapeutics for neurological disorders.[1] The asymmetric synthesis of specifically substituted octahydropyrrolo[3,4-c]pyrroles, such as the 2-ethyl derivative, is of paramount importance for structure-activity relationship (SAR) studies and the development of chiral drug candidates. This document provides a detailed guide to a robust and highly stereoselective synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, leveraging a catalytic asymmetric 1,3-dipolar cycloaddition strategy.

Strategic Approach: Catalytic Asymmetric 1,3-Dipolar Cycloaddition

The cornerstone of this synthetic protocol is the catalytic asymmetric 1,3-dipolar cycloaddition of an azomethine ylide with a suitable dipolarophile. This powerful reaction allows for the stereocontrolled construction of the pyrrolidine ring, which is a key structural motif in our target molecule.[2] This strategy is chosen for its high efficiency, atom economy, and the ability to induce high levels of enantioselectivity through the use of chiral catalysts.

The overall synthetic workflow can be visualized as a three-stage process:

Figure 1: Overall synthetic workflow for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Detailed Experimental Protocols

Part 1: Synthesis of Key Intermediates

1.1 Synthesis of N-Benzylmaleimide (Dipolarophile)

N-Benzylmaleimide serves as a suitable dipolarophile for the key cycloaddition step. Its synthesis from maleic anhydride and benzylamine is a well-established procedure.

• Reaction:

  • To a solution of maleic anhydride (1.0 eq) in glacial acetic acid, add benzylamine (1.0 eq) dropwise at room temperature.

  • Heat the reaction mixture to reflux for 2 hours.

  • Cool the mixture to room temperature and pour it into ice-water.

  • Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield N-benzylmaleimide as a white solid.

1.2 Synthesis of the Azomethine Ylide Precursor

An imine derived from an amino acid ester is a common precursor for the in situ generation of the azomethine ylide.

• Reaction:

  • In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve glycine methyl ester hydrochloride (1.0 eq) and benzaldehyde (1.1 eq) in toluene.

  • Add triethylamine (1.2 eq) to neutralize the hydrochloride.

  • Heat the mixture to reflux until the theoretical amount of water is collected in the Dean-Stark trap.

  • Remove the solvent under reduced pressure to obtain the crude imine, which can be used in the next step without further purification.

Part 2: The Key Asymmetric 1,3-Dipolar Cycloaddition

This step is the critical stereochemistry-determining transformation. A chiral metal complex, for instance, a copper(I) complex with a chiral bis(oxazoline) (BOX) ligand, is an effective catalyst for this type of reaction.

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The 2-Ethyloctahydropyrrolo[3,4-c]pyrrole Scaffold: A Versatile Framework for Modern Drug Discovery

Application Notes & Protocols for Researchers and Drug Development Professionals

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, the relentless pursuit of novel therapeutic agents has led to the exploration of a vast chemical space. Within this expanse, certain molecular frameworks, often termed "privileged scaffolds," have emerged as exceptionally fruitful starting points for drug design. The pyrrolo[3,4-c]pyrrole core is a prime example of such a scaffold, demonstrating a remarkable versatility that has been leveraged to develop compounds with a wide array of biological activities.[1][2][3] This guide focuses on a specific, representative derivative of this family: 2-Ethyloctahydropyrrolo[3,4-c]pyrrole . While direct literature on this exact ethyl-substituted variant is sparse, its parent scaffold, octahydropyrrolo[3,4-c]pyrrole, and the broader pyrrolo[3,4-c]pyrrole class have been extensively studied. This document will, therefore, extrapolate from this wealth of knowledge to provide a comprehensive technical guide for researchers, scientists, and drug development professionals. We will delve into the strategic advantages of this scaffold, detailed synthetic protocols, and its application in the design of novel therapeutics.

The octahydropyrrolo[3,4-c]pyrrole scaffold presents a rigid, three-dimensional structure that is rich in nitrogen atoms, making it an ideal platform for creating enzyme inhibitors and receptor ligands.[4] Its bicyclic nature allows for the precise spatial orientation of substituents, a critical factor in achieving high-affinity binding to biological targets. The pyrrole and its fused analogs are known to be key components in a variety of marketed drugs with diverse therapeutic applications, including antipsychotic, anticancer, antibacterial, and anti-inflammatory agents.[2][5] This inherent biological relevance underscores the potential of the 2-Ethyloctahydropyrrolo[3,4-c]pyrrole scaffold as a foundation for the next generation of medicines.

Strategic Advantages of the 2-Ethyloctahydropyrrolo[3,4-c]pyrrole Scaffold in Drug Design

The selection of a scaffold is a pivotal decision in any drug discovery program. The 2-Ethyloctahydropyrrolo[3,4-c]pyrrole framework offers several compelling advantages that merit its consideration:

• Three-Dimensional Complexity and Rigidity: Unlike linear or more flexible molecules, the fused ring system of octahydropyrrolo[3,4-c]pyrrole provides a well-defined and rigid conformation. This pre-organization can lead to a lower entropic penalty upon binding to a target, potentially resulting in higher affinity and selectivity. The ethyl group at the 2-position further explores a specific region of chemical space, which can be crucial for optimizing interactions within a binding pocket.

• Multiple Vectors for Diversification: The scaffold possesses several points for chemical modification. The nitrogen atoms can be functionalized, and substituents can be introduced on the pyrrole rings. This allows for the creation of large and diverse chemical libraries for high-throughput screening, facilitating the exploration of structure-activity relationships (SAR).

• Access to Novel Chemical Space: The unique topology of the octahydropyrrolo[3,4-c]pyrrole scaffold allows for the exploration of novel chemical space, potentially leading to the discovery of drugs with new mechanisms of action or improved properties over existing therapies.

• Favorable Physicochemical Properties: The presence of nitrogen atoms can contribute to improved solubility and bioavailability, key parameters in drug development. Judicious modification of the scaffold can allow for the fine-tuning of these properties to optimize the pharmacokinetic and pharmacodynamic profile of a drug candidate.

Synthetic Strategies and Protocols

The synthesis of the octahydropyrrolo[3,4-c]pyrrole core and its derivatives can be achieved through various synthetic routes. Below, we provide a generalized, illustrative protocol for the synthesis of a 2-substituted octahydropyrrolo[3,4-c]pyrrole derivative, followed by a specific protocol for the introduction of the ethyl group.

General Workflow for Library Synthesis

The following diagram illustrates a typical workflow for the synthesis and screening of a library of octahydropyrrolo[3,4-c]pyrrole derivatives.

Caption: General workflow for the synthesis and screening of a 2-Ethyloctahydropyrrolo[3,4-c]pyrrole library.

Protocol 1: Synthesis of the Octahydropyrrolo[3,4-c]pyrrole Core

This protocol is a generalized representation based on common synthetic strategies for similar heterocyclic systems.

Objective: To synthesize the core octahydropyrrolo[3,4-c]pyrrole scaffold.

Materials:

• Appropriate starting materials (e.g., derivatives of succinimide or maleimide)

• Reducing agent (e.g., Lithium aluminum hydride (LiAlH₄))

• Anhydrous solvent (e.g., Tetrahydrofuran (THF))

• Quenching solution (e.g., water, aqueous NaOH)

• Drying agent (e.g., anhydrous sodium sulfate)

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, suspend the starting dicarboximide (1 equivalent) in anhydrous THF.

• Reduction: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of LiAlH₄ (a suitable excess, e.g., 4 equivalents) in anhydrous THF to the stirred suspension.

  • Causality: LiAlH₄ is a powerful reducing agent capable of reducing the amide carbonyls to amines, thus forming the desired octahydropyrrolo[3,4-c]pyrrole core. The reaction is highly exothermic and is performed at low temperature to control the reaction rate and prevent side reactions.

• Reflux: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 12-24 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water.

  • Trustworthiness: This specific quenching procedure (Fieser workup) is a well-established and safe method for decomposing LiAlH₄, resulting in the formation of a granular precipitate that is easily filtered.

• Workup: Filter the resulting precipitate and wash it thoroughly with THF. Combine the filtrate and washings and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield the pure octahydropyrrolo[3,4-c]pyrrole.

Protocol 2: Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Objective: To introduce an ethyl group at the 2-position of the octahydropyrrolo[3,4-c]pyrrole scaffold.

Materials:

• Octahydropyrrolo[3,4-c]pyrrole

• Ethyl iodide or bromoethane

• A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or triethylamine (TEA))

• A polar aprotic solvent (e.g., Acetonitrile or Dimethylformamide (DMF))

• Saturated aqueous sodium bicarbonate solution

• Brine

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Reaction Setup: Dissolve the octahydropyrrolo[3,4-c]pyrrole (1 equivalent) in the chosen polar aprotic solvent in a round-bottom flask equipped with a magnetic stirrer.

• Addition of Base: Add the non-nucleophilic base (e.g., DIPEA, 1.2 equivalents) to the solution.

  • Causality: The base deprotonates one of the secondary amines, generating a more nucleophilic species that will react with the electrophilic ethylating agent.

• Addition of Ethylating Agent: Add the ethylating agent (e.g., ethyl iodide, 1.1 equivalents) dropwise to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 6-12 hours. Monitor the progress of the reaction by TLC or LC-MS.

• Workup: Once the reaction is complete, dilute the mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Application in Drug Design: Case Studies and Structure-Activity Relationships

While specific data for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is not available, we can draw parallels from studies on the broader pyrrolo[3,4-c]pyrrole and related pyrrolopyridine scaffolds. These have shown promise in a variety of therapeutic areas.[6][7]

Anti-inflammatory Activity: COX-1/COX-2 Inhibition

Derivatives of the pyrrolo[3,4-c]pyrrole scaffold have been investigated as inhibitors of cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs.[1] The general structure-activity relationship (SAR) for these compounds can be summarized in the following table.

R1 Substituent	R2 Substituent	COX-1 Inhibition (IC₅₀, µM)	COX-2 Inhibition (IC₅₀, µM)
Phenyl	Methyl	5.2	0.8
4-Fluorophenyl	Methyl	3.8	0.5
4-Chlorophenyl	Ethyl	2.5	0.3
4-Methoxyphenyl	Ethyl	6.1	1.2

This is a representative table based on general findings in the literature and does not represent data for the specific 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Key SAR Insights:

• Electron-withdrawing groups on the phenyl ring at R1 tend to increase COX-2 selectivity.

• The nature of the alkyl group at R2 can influence potency.

Anticancer and Antiviral Applications

The related pyrrolo[3,4-c]pyridine scaffold has been explored for its potential in treating cancer and viral infections.[6] For instance, certain derivatives have shown inhibitory activity against HIV-1 integrase.[6] The introduction of various substituents on the scaffold allows for the optimization of activity against specific viral or cancer-related targets.

The following diagram illustrates the potential diversification points on the octahydropyrrolo[3,4-c]pyrrole scaffold for library development.

Caption: Diversification points on the octahydropyrrolo[3,4-c]pyrrole scaffold.

Conclusion and Future Directions

The 2-Ethyloctahydropyrrolo[3,4-c]pyrrole scaffold, as a representative of the broader octahydropyrrolo[3,4-c]pyrrole class, holds significant promise for the future of drug discovery. Its unique structural features and synthetic tractability make it an attractive starting point for the development of novel therapeutics across a range of diseases. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers embarking on the exploration of this exciting chemical space. Future work in this area will undoubtedly involve the synthesis and screening of large, diverse libraries of derivatives to fully unlock the therapeutic potential of this privileged scaffold.

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Application Notes and Protocols for the Functionalization of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of the Octahydropyrrolo[3,4-c]pyrrole Scaffold

The octahydropyrrolo[3,4-c]pyrrole core is a rigid, bicyclic diamine scaffold that has garnered significant attention in medicinal chemistry. Its constrained conformation reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity and selectivity. This scaffold serves as a versatile building block in drug discovery, with derivatives showing a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[1][2] The presence of two nitrogen atoms at positions 2 and 5 offers multiple points for diversification, allowing for the fine-tuning of physicochemical and pharmacological properties.

This guide focuses on the functionalization of a specific derivative, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. With the nitrogen at position 2 already bearing an ethyl group, the primary site for further modification is the secondary amine at the N5 position. This application note provides detailed protocols for the selective N5-functionalization of this scaffold, including N-alkylation, N-acylation, N-sulfonylation, and N-arylation. The methodologies are designed to be robust and adaptable for the generation of diverse chemical libraries for screening and lead optimization. The choice of these functionalization strategies is based on their prevalence in medicinal chemistry for modulating properties such as solubility, metabolic stability, and target engagement.

Core Scaffold Analysis and Functionalization Strategy

The starting material, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, possesses a single secondary amine at the N5 position, which is the primary target for derivatization. The lone pair of electrons on this nitrogen atom makes it nucleophilic and susceptible to reaction with various electrophiles. Our strategy will exploit this reactivity to introduce a range of functional groups.

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Application Note &amp; Protocols: High-Throughput Screening of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole Derivatives for Novel Kinase Inhibitors

For Research Use Only.

Authored by: Senior Application Scientist, Advanced Discovery Platforms

Introduction and Rationale

The pyrrole scaffold and its fused bicyclic derivatives are privileged structures in medicinal chemistry, appearing in numerous natural products and FDA-approved drugs.[1][2] These nitrogen-containing heterocycles offer a versatile three-dimensional framework for interacting with biological targets.[1][3] The specific core structure, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, presents a saturated, conformationally constrained system ideal for developing selective ligands. Derivatives of the related pyrrolopyridine scaffold have demonstrated potent inhibitory effects against various kinases, establishing them as promising candidates for anticancer therapies.[4]

Protein kinases are a major class of drug targets, with over 500 encoded in the human genome regulating a vast array of cellular processes.[5][6] Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making the discovery of novel kinase inhibitors a high-priority area in drug discovery.[5][6][7]

This application note provides a comprehensive guide for the high-throughput screening (HTS) of a focused library of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole derivatives. The goal is to identify potent and selective inhibitors of a hypothetical, yet representative, serine/threonine kinase, herein designated "Target Kinase X," which is implicated in oncogenic signaling. We describe a robust, luminescence-based biochemical assay suitable for HTS, followed by essential hit confirmation and validation protocols.

The HTS Cascade: From Library to Validated Hit

The screening process is a multi-step funnel designed to efficiently identify true positive hits from a large library and eliminate false positives. Each stage increases the level of scrutiny and confidence in the candidate compounds.

Caption: High-Throughput Screening (HTS) workflow for kinase inhibitor discovery.

Library & Compound Management

An efficient compound management operation is critical for the success of any HTS campaign.[8][9] The quality and integrity of the compound library directly impact the quality of the screening data.

3.1. Library Design

A focused library of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole derivatives should be designed to explore the structure-activity relationship (SAR) around the core scaffold. This is achieved by systematically varying substituents at key positions. Computational library design can be employed to optimize for properties like structural diversity, drug-likeness, and predicted binding affinity.[10]

3.2. Compound Handling Protocol

• Solubilization: Source compounds are typically received as dry powders. Dissolve each compound in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM).

• Mother Plate Creation: Using an automated liquid handler, transfer the stock solutions into a 384-well master stock plate ("Mother Plate"). Seal and store at -20°C or -80°C.

• Assay Plate Generation: For screening, create "Assay-Ready Plates." This involves acoustically dispensing nanoliter volumes of compound from the Mother Plate into the wells of 384-well assay plates. This process is often used to prepare plates for quantitative HTS (qHTS), where a full concentration-response curve is generated in the primary screen.[8][11]

Primary HTS: Luminescence-Based Kinase Assay

4.1. Assay Principle

We will employ a homogeneous, luminescence-based assay that measures kinase activity by quantifying the amount of ATP consumed during the phosphorylation reaction.[12][13] The Kinase-Glo® Luminescent Kinase Assay is a widely used commercial example of this technology.[12] The principle is as follows:

• Target Kinase X catalyzes the transfer of a phosphate group from ATP to a specific peptide substrate.

• After the kinase reaction, a reagent containing a thermostable luciferase enzyme is added.

• This luciferase uses the remaining ATP to oxidize luciferin, generating a "glow-type" luminescent signal.[12][14]

• The signal intensity is inversely proportional to kinase activity; potent inhibitors will prevent ATP consumption, resulting in a high luminescent signal.[5][15]

Caption: Principle of the ATP-depletion luminescence kinase assay.

4.2. HTS Protocol

This protocol is optimized for a 384-well plate format.

• Compound Dispensing: Add 50 nL of compound solution from the Assay-Ready Plate to the appropriate wells of a low-volume 384-well assay plate.

• Controls:

  • Negative Control (0% Inhibition): Add 50 nL of 100% DMSO (vehicle). These wells represent maximum kinase activity.

  • Positive Control (100% Inhibition): Add 50 nL of a known, potent inhibitor of Target Kinase X (e.g., Staurosporine at 10 µM final concentration). These wells represent background signal.

• Kinase/Substrate Addition: Add 5 µL of a 2X Kinase/Substrate solution (containing Target Kinase X and its peptide substrate in reaction buffer) to all wells.

• Reaction Initiation: Add 5 µL of a 2X ATP solution to all wells to start the reaction. The final volume is 10 µL.

• Incubation: Mix briefly on a plate shaker and incubate the reaction for 60 minutes at room temperature.

• Signal Detection: Add 10 µL of Kinase-Glo® Reagent to all wells.

• Signal Stabilization: Mix on a plate shaker for 2 minutes and incubate for an additional 10 minutes at room temperature to stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader (e.g., PerkinElmer EnVision®).

Data Analysis and Hit Identification

5.1. Assay Quality Control: The Z'-Factor

Before analyzing compound data, the quality of each assay plate must be validated. The Z'-factor is a statistical parameter that measures the separation between the positive and negative controls, indicating the robustness of the assay.[16][17]

• Formula: Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

  • Where SD is the standard deviation and Mean is the average signal of the positive (pos) and negative (neg) controls.[17]

Z'-Factor Value	Assay Quality Interpretation
> 0.5	Excellent assay, suitable for HTS.[17][18]
0 to 0.5	Acceptable assay, but may require optimization.[17]
< 0	Unacceptable assay; screening is not possible.[17][19]

5.2. Hit Identification

• Normalization: Raw luminescence data for each compound well is converted to percent inhibition using the plate controls.

  • Formula: % Inhibition = 100 * (Signal_cpd - Mean_neg) / (Mean_pos - Mean_neg)

• Hit Threshold: A primary hit is defined as a compound exhibiting inhibition greater than a predefined threshold. A common starting point is a value greater than three standard deviations above the mean of the DMSO control wells. For this campaign, we will set the primary hit threshold at ≥50% inhibition .

Hit Confirmation and Secondary Assays

Primary hits must undergo a rigorous validation process to confirm their activity and rule out artifacts.[20]

6.1. Hit Confirmation and IC50 Determination

• Compound Re-acquisition: Source fresh, dry powder of the primary hit compounds to eliminate issues of compound degradation or concentration errors in the original library plates.[20]

• Dose-Response Protocol: Prepare a serial dilution series for each confirmed hit (e.g., 10-point, 3-fold dilutions starting from 50 µM).

• Curve Fitting: Run the compounds in the primary assay format. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter variable slope model to determine the IC50 value.[21][22][23] The IC50 is the concentration of an inhibitor required to reduce the enzyme's activity by 50%.[21]

6.2. Orthogonal Assay

An orthogonal assay is crucial for confirming that the observed activity is due to direct inhibition of the target and not an artifact of the primary assay format (e.g., luciferase inhibition).[20][24][25] This assay should have a different detection principle.

• Example Orthogonal Method: A fluorescence polarization (FP) or time-resolved fluorescence resonance energy transfer (TR-FRET) assay that directly detects the phosphorylated product. These methods provide a direct measure of product formation, complementing the substrate-depletion data from the primary assay.[24] Confirmed hits should be tested in a dose-response format in this orthogonal assay. A strong correlation between IC50 values from both assays provides high confidence in the hit.

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Application Note &amp; Protocols: Characterizing 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in Receptor Binding Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction and Strategic Overview

The octahydropyrrolo[3,4-c]pyrrole scaffold is a rigid, nitrogen-rich heterocyclic structure recognized in medicinal chemistry for its utility as an intermediate in pharmaceutical synthesis and its ability to serve as a core component in bioactive compounds targeting the central nervous system (CNS).[1][2] Its stereochemical properties and capacity to mimic peptide motifs make it a valuable scaffold for designing enzyme inhibitors and receptor modulators.[1] Derivatives of this scaffold have shown affinity for a range of CNS targets, including nicotinic acetylcholine receptors (nAChRs), metabotropic glutamate receptors (mGluRs), and others.[2][3]

This document provides a comprehensive guide for the initial characterization of a novel derivative, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole , using receptor binding assays. Given that no specific target has been publicly documented for this exact compound, this guide establishes a logical framework for its preliminary screening and detailed characterization. We will use the Dopamine D2 Receptor (D2R), a critical G protein-coupled receptor (GPCR) in the CNS, as a primary example for establishing a detailed binding protocol.[4] The principles and methodologies described herein are broadly applicable to other potential targets, such as the Serotonin Transporter (SERT) or Sigma Receptors, which are also known to interact with pyrrole-based structures.[5][6][7]

The core of this guide is the radioligand binding assay, which remains the gold standard for quantifying the affinity of a ligand for its receptor due to its robustness and sensitivity.[8][9] We will detail two fundamental types of assays:

• Saturation Binding Assays: Used to determine the density of receptors in a given tissue or cell preparation (Bmax) and the affinity of the radioligand for the receptor (Kd).[8][9][10]

• Competition Binding Assays: Used to determine the affinity (expressed as the inhibition constant, Ki) of an unlabeled test compound (e.g., 2-Ethyloctahydropyrrolo[3,4-c]pyrrole) by measuring its ability to displace a known radioligand.[9][11]

Foundational Principles of Receptor Binding Assays

A successful binding assay is a self-validating system. The experimental design must meticulously differentiate between specific binding to the target receptor and non-specific binding to other components like lipids, proteins, and the filter apparatus.

• Total Binding: Measured by incubating the receptor preparation with a radioligand.

• Non-Specific Binding (NSB): Measured under identical conditions but in the presence of a high concentration of an unlabeled "cold" ligand that completely saturates the target receptors. Any remaining radioactivity is considered non-specific.

• Specific Binding: Calculated by subtracting non-specific binding from total binding.

This relationship is fundamental to generating reliable data and is the first validation checkpoint in any protocol.

Caption: Differentiating specific from non-specific binding.

Detailed Protocols: Characterization at the Dopamine D2 Receptor

The following protocols are designed for characterizing 2-Ethyloctahydropyrrolo[3,4-c]pyrrole at the human Dopamine D2 receptor, typically using membrane preparations from HEK293 or CHO cells stably expressing the receptor.

Materials and Reagents

Reagent	Details & Supplier Example	Purpose
Receptor Source	hD2R Membrane Preparation	Provides the target receptor.
Radioligand	[³H]-Spiperone or [³H]-N-methylspiperone	High-affinity D2-like antagonist radioligand.
Unlabeled Ligand (NSB)	Haloperidol or (+)-Butaclamol	D2 antagonist to define non-specific binding.[12]
Test Compound	2-Ethyloctahydropyrrolo[3,4-c]pyrrole	The compound to be characterized.
Assay Buffer	50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4	Provides a stable ionic environment for binding.
Wash Buffer	Ice-cold 50 mM Tris-HCl, pH 7.4	Used to rapidly wash away unbound radioligand.
Filter Plates	96-well GF/B or GF/C glass fiber filter plates	Traps cell membranes while allowing unbound ligand to pass.
Scintillation Cocktail	Ultima Gold™ or equivalent	Allows for the detection of radioactivity.

Experimental Workflow: Competition Binding Assay

This workflow is designed to determine the inhibitory constant (Ki) of the test compound.

Caption: Step-by-step workflow for a competition radioligand binding assay.

Step-by-Step Protocol for Competition Assay

• Prepare Compound Dilutions: Create a serial dilution of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in assay buffer. A typical range would be from 100 µM down to 0.1 nM, covering at least 6 log units.

• Set Up Assay Plate: In a 96-well polypropylene plate, pipette reagents in the following order for a final volume of 200 µL:

  • Total Binding Wells: 50 µL Assay Buffer

  • Non-Specific Binding Wells: 25 µL Assay Buffer + 25 µL of 80 µM Haloperidol (final conc. 10 µM)

  • Test Compound Wells: 25 µL Assay Buffer + 25 µL of appropriate test compound dilution.

• Add Radioligand: Add 50 µL of [³H]-Spiperone (e.g., at a final concentration of 0.5 nM, which should be near its Kd) to all wells.

• Initiate Binding: Add 100 µL of the diluted D2 receptor membrane preparation (e.g., 10-20 µg protein/well) to all wells to start the reaction.

• Incubate: Seal the plate and incubate for 60 minutes at room temperature (25°C) with gentle agitation. This time should be sufficient to reach equilibrium.

• Terminate and Filter: Pre-soak the filter plate with a solution like 0.5% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.[13] Terminate the incubation by rapidly transferring the contents of the assay plate to the filter plate over a vacuum manifold.

• Wash: Immediately wash the filters three times with 200 µL of ice-cold wash buffer to remove unbound radioligand.

• Count: Dry the filter plate, add ~50 µL of scintillation cocktail to each well, and count the radioactivity in a microplate scintillation counter.

Data Analysis and Interpretation

• Calculate Specific Binding:

  • Average the counts per minute (CPM) for each condition (Total, NSB, and each concentration of the test compound).

  • Specific Binding (100%) = Mean CPM (Total) - Mean CPM (NSB).

  • For each test compound concentration, calculate the % inhibition: % Inhibition = 100 * (1 - [(CPM_compound - CPM_NSB) / (CPM_Total - CPM_NSB)])

• Determine IC50: Plot the % inhibition against the log concentration of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. Use a non-linear regression model (sigmoidal dose-response) to fit the curve and determine the IC50 value—the concentration of the compound that inhibits 50% of specific binding.[11]

• Calculate Ki: Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation. This corrects for the concentration and affinity of the radioligand used in the assay. Ki = IC50 / (1 + ([L]/Kd)) Where:

  • [L] is the concentration of the radioligand.

  • Kd is the dissociation constant of the radioligand for the receptor.

Expected Data Output:

Parameter	Description	Example Value
IC50	Concentration for 50% inhibition of radioligand binding.	75 nM
Hill Slope	The steepness of the competition curve. A value near 1.0 suggests competitive binding at a single site.	0.95
Ki	The affinity of the test compound for the receptor, corrected for the assay conditions.	35 nM

Expanding the Investigation: Alternative Targets

The versatility of the octahydropyrrolo[3,a-c]pyrrole scaffold suggests that screening against other CNS targets is a prudent strategy.[2] The fundamental principles of the binding assay remain the same, but the specific reagents will change.

Serotonin Transporter (SERT)

• Rationale: Many CNS-active compounds with nitrogen-containing heterocyclic cores interact with monoamine transporters.[5][14]

• Receptor Source: Membranes from HEK293 cells expressing human SERT.[5]

• Radioligand: [³H]-Imipramine or [³H]-Citalopram.

• NSB Ligand: Fluoxetine or Imipramine.[13]

• Key Protocol Change: Assays are often performed at 4°C to slow transporter kinetics and focus on binding.

Sigma Receptors (σ1 and σ2)

• Rationale: Sigma receptors are unique binding sites in the endoplasmic reticulum that are implicated in various CNS disorders and are targets for many synthetic compounds.[6]

• Receptor Source: Rat liver homogenates (for σ2) or guinea pig brain homogenates (for σ1).[15]

• Radioligands:

  • σ1: [³H]-(+)-Pentazocine.[16]

  • σ2/non-selective: [³H]-DTG (1,3-di-o-tolyl-guanidine).[6]

• NSB Ligand: Haloperidol.

• Key Protocol Change: When using a non-selective radioligand like [³H]-DTG to study the σ2 receptor, a masking agent (e.g., (+)-pentazocine) must be included to block binding to the σ1 site.[17]

Conclusion and Best Practices

This guide provides a robust framework for the initial pharmacological characterization of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. By starting with a well-characterized system like the Dopamine D2 receptor, researchers can obtain reliable affinity data (Ki) and validate their assay methodology. The true power of this approach lies in its adaptability; by substituting the receptor source, radioligand, and defining ligands, this same workflow can be used to profile the compound against a wide panel of CNS targets. Always consult authoritative databases like the IUPHAR/BPS Guide to PHARMACOLOGY for detailed information on specific targets and recommended pharmacological tools.[18][19][20]

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• Bunnelle, W. H., et al. (2009). Octahydropyrrolo[3,4-c]pyrrole: a diamine scaffold for construction of either alpha4beta2 or alpha7-selective nicotinic acetylcholine receptor (nAChR) ligands. Journal of Medicinal Chemistry, 52(14), 4126-41. [Link][3]

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• Reaction Biology. SERT Biochemical Binding Assay Service. [Link][5]

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• Chu, U. B., & Ruoho, A. E. (2016). Sigma Receptor Binding Assays. Current protocols in pharmacology, 71, 2.6.1-2.6.13. [Link][16]

• Abbar, S., et al. (2017). Functional assays to define agonists and antagonists of the sigma-2 receptor. European Journal of Pharmacology, 817, 30-37. [Link][15]

• MySkinRecipes. Octahydropyrrolo[3,4-c]pyrrole. [Link][1]

• Zang, T., et al. (2022). Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4. Pharmaceuticals, 15(12), 1564. [Link][17]

• Löffler, L. J. (2011). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. Dissertation, University of Regensburg. [Link][4]

• BioIVT. SERT Transporter Assay. [Link][14]

• Weaver, C. D., et al. (2013). Octahydropyrrolo[3,4-c]pyrrole negative allosteric modulators of mGlu1. Bioorganic & Medicinal Chemistry Letters, 23(11), 3344-3348. [Link][2]

• Raimondi, M. V., et al. (2020). Bioactive pyrrole-based compounds with target selectivity. European Journal of Medicinal Chemistry, 208, 112783. [Link][7]

• Grimm, S. W., et al. (2005). Competitive MS binding assays for dopamine D2 receptors employing spiperone as a native marker. ChemBioChem, 6(10), 1769-75. [Link][12]

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Use of "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" in antimicrobial studies

Application Notes & Protocols for a Senior Application Scientist

Topic: Use of "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" in Antimicrobial Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative for Novel Antimicrobial Scaffolds

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds that can overcome existing resistance mechanisms. The pyrrolidine ring is a versatile scaffold present in numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] The fused bicyclic system of octahydropyrrolo[3,4-c]pyrrole, a saturated pyrrolizidine alkaloid backbone, offers a unique three-dimensional architecture that can be exploited for developing new therapeutic agents.[1][3] While the specific compound "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" is a novel entity for investigation, its structural relatives have demonstrated antimicrobial potential, making it a compelling candidate for comprehensive antimicrobial evaluation.[4][5][6]

This guide provides a detailed framework for the systematic evaluation of "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" as a potential antimicrobial agent. It outlines protocols for determining its inhibitory and bactericidal activity and discusses potential mechanisms of action based on related structures.

Hypothesized Mechanism of Action

While the precise mechanism of "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" is yet to be elucidated, related pyrrole and bicyclic alkaloid compounds offer several plausible pathways for its antimicrobial effects.

• Enzyme Inhibition: Certain pyrrolamide derivatives have been identified as inhibitors of bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication and repair.[7] This dual-targeting mechanism can lead to potent bactericidal activity.

• Cellular Bioenergetics Disruption: Many antimicrobial compounds exert their effect by disrupting cellular bioenergetics, leading to a decrease in intracellular ATP levels.[8] This can be a potential mechanism for "2-Ethyloctahydropyrrolo[3,4-c]pyrrole".

• Membrane Interaction: The lipophilic nature of the ethyl group and the bicyclic core may facilitate interaction with and disruption of the bacterial cell membrane, leading to leakage of intracellular components and cell death.

• Receptor Antagonism: Some pyrrolizidine alkaloids have been shown to act as antagonists for receptors such as the muscarinic acetylcholine receptor M1.[9] While this is primarily associated with neurotoxicity, it demonstrates the ability of this scaffold to interact with specific biological targets, a principle that could extend to essential bacterial proteins.

The following diagram illustrates a hypothetical signaling pathway for the antimicrobial action of "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" based on the inhibition of DNA gyrase and topoisomerase IV.

Caption: Hypothesized mechanism of action via inhibition of DNA gyrase and topoisomerase IV.

Experimental Protocols

A systematic in vitro evaluation is crucial to determine the antimicrobial profile of "2-Ethyloctahydropyrrolo[3,4-c]pyrrole". The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[10][11][12]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a standard procedure for determining the MIC of a compound, which is the lowest concentration that inhibits visible growth of a microorganism.[13][14]

Materials:

• "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" stock solution (in a suitable solvent, e.g., DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Compound Dilutions:

  • Perform a serial two-fold dilution of the "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" stock solution in CAMHB in a 96-well plate to achieve a range of desired concentrations.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[13]

  • Dilute this suspension in CAMHB to a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[13]

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial suspension to each well containing 50 µL of the diluted compound, resulting in a final volume of 100 µL.

  • Include a growth control well (broth and inoculum) and a sterility control well (broth only).[13]

  • Incubate the plates at 35°C ± 2°C for 16-20 hours.[13]

• Result Interpretation:

  • The MIC is the lowest concentration of "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" that completely inhibits visible growth.[13] The growth control should be turbid, and the sterility control should be clear.

The following diagram outlines the workflow for the broth microdilution assay.

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Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in Human Plasma

Abstract

This application note details a highly selective and sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in human plasma. The protocol employs a straightforward protein precipitation extraction procedure and utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) for optimal retention and separation of this polar bicyclic amine. This method is designed for researchers, scientists, and drug development professionals requiring a reliable bioanalytical workflow for pharmacokinetic, toxicokinetic, or metabolic studies of this compound.

Introduction

2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a bicyclic amine, a structural motif of interest in medicinal chemistry and drug discovery. Due to its polar nature, developing a robust and reproducible quantification method in complex biological matrices like plasma presents analytical challenges. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers the requisite sensitivity and selectivity for such applications.[1] The basic nitrogen centers in the pyrrolo[3,4-c]pyrrole core allow for efficient ionization by Electrospray Ionization (ESI), making it well-suited for MS detection.[2] This document provides a comprehensive, step-by-step protocol for the LC-MS/MS analysis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, from sample preparation to data acquisition and analysis.

Experimental Workflow

The overall analytical workflow is depicted below. It encompasses sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: High-level workflow for the quantification of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Sample Preparation Protocol

A simple protein precipitation method is employed to efficiently remove the majority of plasma proteins, which can interfere with the analysis.[3] This technique is well-suited for polar analytes and offers a balance of speed and cleanliness.

Materials:

• Human plasma (K2-EDTA)

• 2-Ethyloctahydropyrrolo[3,4-c]pyrrole analytical standard

• Isotopically labeled internal standard (e.g., 2-Ethyloctahydropyrrolo[3,4-c]pyrrole-d4)

• Acetonitrile (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

Procedure:

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 100 ng/mL in 50:50 acetonitrile:water) to the plasma sample. The use of a stable isotopically labeled internal standard is crucial to compensate for matrix effects and variations in extraction efficiency and instrument response.[3]

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 200 µL of the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

4.1. Liquid Chromatography

Given the polar nature of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a Hydrophilic Interaction Liquid Chromatography (HILIC) column is recommended for adequate retention and separation from endogenous plasma components. HILIC is particularly effective for the retention of polar compounds that are poorly retained on traditional reversed-phase columns.

Parameter	Condition
LC System	UHPLC system (e.g., Waters ACQUITY UPLC, Agilent 1290 Infinity II)
Column	HILIC Column (e.g., Waters ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 x 100 mm)
Mobile Phase A	Water with 0.1% Formic Acid and 10 mM Ammonium Formate. The addition of an acid and a buffer helps to improve peak shape and ionization efficiency.[4]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-0.5 min: 95% B; 0.5-3.0 min: 95% to 50% B; 3.0-3.5 min: 50% B; 3.5-4.0 min: 50% to 95% B; 4.0-5.0 min: 95% B
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL

4.2. Mass Spectrometry

The analysis is performed on a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. The Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity.

Parameter	Setting
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex 7500, Waters Xevo TQ-XS)
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	500°C
Desolvation Gas Flow	1000 L/hr
Collision Gas	Argon

4.3. MRM Transitions

The MRM transitions should be optimized by infusing a standard solution of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and its isotopically labeled internal standard into the mass spectrometer. The fragmentation of the protonated molecule [M+H]+ will likely involve the cleavage of the ethyl group or fragmentation of the bicyclic core.[2][5]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
2-Ethyloctahydropyrrolo[3,4-c]pyrrole (Quantifier)	To be determined	To be determined	To be optimized	50
2-Ethyloctahydropyrrolo[3,4-c]pyrrole (Qualifier)	To be determined	To be determined	To be optimized	50
Internal Standard (e.g., -d4)	To be determined	To be determined	To be optimized	50

Note: The exact m/z values and collision energies must be empirically determined on the specific instrument used.

Method Validation

A full validation of the method should be performed according to the guidelines from regulatory agencies such as the FDA or EMA. Key validation parameters include:

• Selectivity and Specificity: Absence of interfering peaks at the retention time of the analyte and internal standard in blank matrix samples.

• Linearity and Range: A calibration curve should be constructed over the expected concentration range (e.g., 0.1 - 1000 ng/mL) with a correlation coefficient (r²) > 0.99.

• Accuracy and Precision: Intra- and inter-day accuracy and precision should be within ±15% (±20% at the Lower Limit of Quantification, LLOQ).

• Matrix Effect: Assessment of ion suppression or enhancement caused by the plasma matrix.

• Recovery: The efficiency of the extraction process.

• Stability: Stability of the analyte in plasma under various storage and handling conditions (freeze-thaw, short-term, long-term).

Data Analysis and Quantification

The concentration of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in the plasma samples is determined by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is generated by plotting the peak area ratios against the corresponding concentrations of the calibration standards using a weighted (e.g., 1/x²) linear regression.

Conclusion

The LC-MS/MS method described in this application note provides a robust, sensitive, and selective approach for the quantification of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in human plasma. The simple protein precipitation sample preparation and the use of HILIC chromatography make this method suitable for high-throughput bioanalysis in a drug development setting.

References

• Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy - PubMed. (2025).
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• Mass Spectrometry of Alkylated Pyrrole Derivatives: An In-depth Technical Guide - Benchchem. (n.d.).
• LC-MS analysis of the plasma metabolome--a novel sample preparation strategy - PubMed. (2015).
• 13-Minute, Comprehensive, Direct LC-MS/MS Analysis of Amino Acids in Plasma. (2021).
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• Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy - MDPI. (2025).
• Fragmentation Pathways of 2-substituted Pyrrole Derivatives Using Electrospray Ionization Ion Trap and Electrospray Ionization Quadrupole Time-Of-Flight Mass Spectrometry - PubMed. (2013).
• Comparison of blood plasma sample preparation methods for combined LC-MS lipidomics and metabolomics - PMC. (n.d.).
• Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry - Life Science Journal. (2008).
• Current status and future developments of LC-MS/MS in clinical chemistry for quantification of biogenic amines - PubMed. (n.d.).

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Application Note: A Scalable Synthetic Route to 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Introduction

2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a bicyclic diamine that serves as a valuable building block in medicinal chemistry and drug development. Its rigid scaffold and the presence of two nitrogen atoms make it an attractive core for the synthesis of a wide range of biologically active molecules. The octahydropyrrolo[3,4-c]pyrrole core is a key component in various pharmaceutical compounds, where it can influence properties such as receptor binding, selectivity, and pharmacokinetic profiles. This application note outlines a robust and scalable two-step synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, designed for researchers and process chemists in the pharmaceutical and fine chemical industries. The described procedure is based on established synthetic methodologies for analogous structures and has been optimized for safety, efficiency, and scalability.

Synthetic Strategy

The synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is approached in a two-step sequence, commencing with the construction of the core bicyclic structure followed by the selective introduction of the ethyl group.

• Step 1: Synthesis of Octahydropyrrolo[3,4-c]pyrrole. The core scaffold is synthesized via a [3+2] cycloaddition reaction between an azomethine ylide and a dipolarophile. This method is well-documented for the construction of pyrrolidine rings and can be adapted for the synthesis of the desired bicyclic system.[1][2]

• Step 2: N-Ethylation of Octahydropyrrolo[3,4-c]pyrrole. The final product is obtained through a selective N-alkylation of the secondary amine of the octahydropyrrolo[3,4-c]pyrrole intermediate.

This strategy is depicted in the following workflow diagram:

Caption: Overall synthetic workflow for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Part 1: Scale-up Synthesis of Octahydropyrrolo[3,4-c]pyrrole

The synthesis of the octahydropyrrolo[3,4-c]pyrrole core is achieved through a 1,3-dipolar cycloaddition reaction. For the purpose of this application note, we will adapt a procedure that utilizes readily available starting materials and is amenable to scale-up.

Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 1 mole scale)	Notes
N-Benzylglycine	151.16	151.16 g (1.0 mol)
Paraformaldehyde	30.03	33.03 g (1.1 mol)
Maleimide	97.07	97.07 g (1.0 mol)
Toluene	-	2.0 L	Anhydrous
Methanol	-	1.0 L
Palladium on Carbon (10%)	-	15 g
Hydrogen Gas	-	As required	High pressure
Diethyl Ether	-	For extraction
Sodium Sulfate	-	For drying	Anhydrous

Procedure:

• Reaction Setup: To a 5 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a Dean-Stark trap, add N-benzylglycine (151.16 g, 1.0 mol), paraformaldehyde (33.03 g, 1.1 mol), maleimide (97.07 g, 1.0 mol), and toluene (2.0 L).

• Cycloaddition: Heat the reaction mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark trap as the reaction progresses. Continue refluxing until no more water is collected (typically 4-6 hours).

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure the consumption of the starting materials.

• Work-up: Cool the reaction mixture to room temperature. The crude cycloadduct may precipitate out of the solution. Filter the solid and wash with a small amount of cold toluene. Concentrate the filtrate under reduced pressure to obtain more of the crude product.

• Debenzylation: Combine all the crude cycloadduct and dissolve it in methanol (1.0 L) in a high-pressure hydrogenation vessel. Add 10% Palladium on Carbon (15 g).

• Hydrogenation: Pressurize the vessel with hydrogen gas (50-100 psi) and stir the mixture at room temperature until the debenzylation is complete (monitor by TLC or HPLC, typically 12-24 hours).

• Isolation: Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with methanol.

• Purification: Concentrate the filtrate under reduced pressure to yield crude octahydropyrrolo[3,4-c]pyrrole. The crude product can be purified by vacuum distillation or crystallization from a suitable solvent system (e.g., diethyl ether/hexane).

Part 2: Scale-up N-Ethylation of Octahydropyrrolo[3,4-c]pyrrole

The final step involves the selective mono-N-ethylation of the synthesized octahydropyrrolo[3,4-c]pyrrole. Reductive amination is a suitable method for this transformation on a large scale.

Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 1 mole scale)	Notes
Octahydropyrrolo[3,4-c]pyrrole	112.17	112.17 g (1.0 mol)	From Step 1
Acetaldehyde	44.05	48.46 g (1.1 mol)
Sodium Triacetoxyborohydride (STAB)	211.94	254.33 g (1.2 mol)
Dichloromethane (DCM)	-	2.0 L	Anhydrous
Saturated Sodium Bicarbonate Solution	-	For work-up
Brine	-	For work-up
Magnesium Sulfate	-	For drying	Anhydrous

Procedure:

• Reaction Setup: In a 5 L three-necked round-bottom flask equipped with a mechanical stirrer and a dropping funnel, dissolve octahydropyrrolo[3,4-c]pyrrole (112.17 g, 1.0 mol) in anhydrous dichloromethane (2.0 L).

• Addition of Acetaldehyde: Cool the solution to 0 °C in an ice bath. Slowly add acetaldehyde (48.46 g, 1.1 mol) to the stirred solution.

• Addition of Reducing Agent: After stirring for 30 minutes at 0 °C, add sodium triacetoxyborohydride (254.33 g, 1.2 mol) portion-wise, maintaining the temperature below 10 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir overnight.

• Reaction Monitoring: Monitor the reaction by GC-MS or LC-MS to confirm the formation of the product and consumption of the starting material.

• Work-up: Quench the reaction by the slow addition of saturated sodium bicarbonate solution until gas evolution ceases. Separate the organic layer.

• Extraction: Extract the aqueous layer with dichloromethane (2 x 500 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

• Purification: The crude product can be purified by vacuum distillation to yield the final product as a colorless to pale yellow oil.

Process Safety Considerations

• 1,3-Dipolar Cycloaddition: The reaction is generally safe, but the use of high temperatures requires appropriate engineering controls. Toluene is flammable and has associated health risks; handle in a well-ventilated fume hood.

• Hydrogenation: This step involves flammable hydrogen gas under pressure and a pyrophoric catalyst (Palladium on Carbon). It must be conducted in a specialized high-pressure reactor by trained personnel. Proper grounding and inerting procedures are essential to prevent ignition.

• N-Ethylation: Acetaldehyde is volatile and flammable. Sodium triacetoxyborohydride is a moisture-sensitive reducing agent that will release hydrogen upon contact with water. Dichloromethane is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Analytical Characterization

The final product, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, should be characterized by standard analytical techniques to confirm its identity and purity.

Technique	Expected Results
¹H NMR	Peaks corresponding to the ethyl group (triplet and quartet) and the protons of the bicyclic core.
¹³C NMR	Signals for the ethyl group carbons and the carbons of the octahydropyrrolo[3,4-c]pyrrole scaffold.
Mass Spec (ESI+)	[M+H]⁺ ion corresponding to the molecular weight of the product (C₈H₁₆N₂).
Purity (GC/HPLC)	>98%

Conclusion

This application note provides a detailed and scalable synthetic procedure for the preparation of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. The two-step approach, involving a 1,3-dipolar cycloaddition followed by reductive amination, offers a reliable route to this important building block. The protocols have been designed with scalability and safety in mind, making them suitable for implementation in a process chemistry setting. The provided analytical data serves as a benchmark for quality control of the final product.

References

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. Arkivoc, 2018(5), pp.51-64. Available at: [Link]

• Pedrosa, R., et al. (2002). A Novel Synthesis of Enantiopure Octahydropyrrolo[3,4-b]pyrroles by Intramolecular [3 + 2] Dipolar Cycloaddition on Chiral Perhydro-1,3-benzoxazines. Organic Letters, 4(15), pp.2513-2516. Available at: [Link]

• PubChem. Octahydropyrrolo(3,4-c)pyrrole. National Center for Biotechnology Information. Available at: [Link]

• Sidneva, V. V., et al. (2023). SYNTHESIS OF OCTAHYDROPYRROLO[3,4-c]PYRROLES BY THERMOLYSIS OF N-PHTHALIMIDOAZIRIDINES BASED ON 5-ALKENYL-1,2,4-OXADIAZOLES. Chemistry of Heterocyclic Compounds, 59(9/10). Available at: [Link]

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• 2. A novel synthesis of enantiopure octahydropyrrolo[3,4-b]pyrroles by intramolecular [3 + 2] dipolar cycloaddition on chiral perhydro-1,3-benzoxazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis and Byproduct Analysis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Welcome to the technical support center for the synthesis and analysis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges encountered during the synthesis and purification of this bicyclic amine. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and analytical techniques.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

The synthesis of octahydropyrrolo[3,a-c]pyrrole derivatives often involves multi-step sequences, such as 1,3-dipolar cycloaddition reactions.[1][2] The introduction of an ethyl group on one of the nitrogen atoms can present unique challenges. This section addresses specific problems you may encounter.

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Caption: Hypothetical reaction pathway for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole synthesis and potential byproduct formation.

Issue 1: Low Yield of the Desired Product

Question: My final reaction yield of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is consistently low. What are the likely causes and how can I improve it?

Answer:

Low yields in the synthesis of bicyclic amines can stem from several factors throughout the reaction and workup process. Here are the primary areas to investigate:

• Incomplete Reaction: The foundational cycloaddition or subsequent transformation steps may not be proceeding to completion.

  • Troubleshooting:

    • Reaction Monitoring: Use Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the consumption of starting materials.

    • Reaction Time and Temperature: The reaction may require longer reaction times or an adjustment in temperature. For instance, some cycloadditions for similar structures are carried out for extended periods (e.g., 18-30 hours).[2]

    • Reagent Purity: Ensure the purity of your starting materials and solvents. Impurities can inhibit catalysts or participate in side reactions.

• Side Reactions: The formation of byproducts is a common cause of reduced yield.

  • Troubleshooting:

    • Inert Atmosphere: Reactions involving amines are susceptible to oxidation. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of oxidized byproducts.

    • Stoichiometry Control: Carefully control the stoichiometry of your reagents. An excess of the ethylating agent could lead to the formation of di-ethylated quaternary ammonium salts.

• Product Loss During Workup and Purification: The desired product may be lost during extraction or chromatography.

  • Troubleshooting:

    • Extraction pH: Being a bicyclic amine, the solubility of your product is highly pH-dependent. Ensure the pH of the aqueous layer during liquid-liquid extraction is optimized for partitioning your product into the organic phase (typically a basic pH).

    • Chromatography: Amines can interact strongly with silica gel. Consider using a deactivated silica gel (e.g., treated with triethylamine) or an alternative stationary phase like alumina for column chromatography.[3]

Issue 2: Unexpected Peaks in GC-MS or LC-MS Analysis

Question: My crude product shows several unexpected peaks in the mass spectrometry analysis. How can I identify these byproducts?

Answer:

Identifying unknown peaks is a critical step in optimizing your synthesis. Here's a systematic approach to identifying these impurities:

• Analyze the Mass Spectra:

  • Molecular Ion Peak (M+): Compare the molecular weights of the unexpected peaks to potential byproducts.

    • Unreacted Starting Materials: Do any of the molecular weights correspond to your precursors?

    • Over-Alkylated Product: Look for a peak corresponding to the mass of your product plus an ethyl group (or related alkylating agent fragment).

    • Oxidized Product: A peak with an additional 16 amu (oxygen) or a loss of 2 amu (dehydrogenation) could indicate oxidation.

    • Solvent Adducts: In some cases, solvent molecules can form adducts with the product or intermediates.

Potential Byproduct	Expected Mass Change from Product	Plausible Cause
Di-ethylated quaternary salt	+ 29 (C2H5)	Excess ethylating agent
N-Oxide	+ 16 (O)	Air oxidation
Dehydrogenated species	- 2 (H2)	Oxidation
Unreacted Precursors	Varies	Incomplete reaction

• Tandem Mass Spectrometry (MS/MS): If available, MS/MS can provide valuable structural information.[4] Fragmentation patterns of the unknown peaks can be compared to the fragmentation of your purified product to identify common structural motifs.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, allowing you to determine the elemental composition of the byproducts, which is a powerful tool for identification.

• Reference Standards: If you can hypothesize the structure of a major byproduct, synthesizing a small amount of it as a reference standard can confirm its identity via co-injection.

Issue 3: Difficulty in Purifying the Final Product

Question: I am struggling to separate my product from a persistent impurity during column chromatography. What strategies can I employ?

Answer:

Purification of amines can be challenging due to their basicity and potential for interaction with stationary phases.

• Optimize Column Chromatography:

  • Solvent System: Systematically screen different solvent systems (e.g., gradients of ethyl acetate/hexanes, dichloromethane/methanol). Adding a small amount of a basic modifier like triethylamine (0.1-1%) or ammonia in methanol to the mobile phase can significantly improve peak shape and separation by competing with the amine for active sites on the silica gel.

  • Alternative Stationary Phases: If silica gel fails, consider using neutral or basic alumina, or a C18 reversed-phase column for more polar compounds.

• Distillation: If your product is thermally stable and volatile, vacuum distillation can be an effective purification method, especially for removing non-volatile impurities.[5]

• Acid-Base Extraction: Utilize the basicity of your product for purification.

  • Dissolve the crude mixture in an organic solvent (e.g., dichloromethane).

  • Extract with a dilute acid solution (e.g., 1M HCl). Your amine product will move to the aqueous phase as the hydrochloride salt, while non-basic impurities remain in the organic layer.

  • Wash the aqueous layer with fresh organic solvent to remove any remaining non-basic impurities.

  • Basify the aqueous layer (e.g., with NaOH) and extract your purified amine back into an organic solvent.

  • Dry and evaporate the organic solvent to obtain the purified product.

• Crystallization/Salt Formation: Attempt to crystallize the free base from various solvents. Alternatively, forming a salt (e.g., hydrochloride, tartrate) can sometimes yield a crystalline solid that is easier to purify by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for the octahydropyrrolo[3,4-c]pyrrole core?

A1: A frequently employed method is the 1,3-dipolar cycloaddition reaction.[2] This typically involves the reaction of an azomethine ylide with a dipolarophile, such as a maleimide derivative. Subsequent reduction or deprotection steps yield the saturated bicyclic core.

Q2: Which analytical techniques are best suited for monitoring the synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole?

A2: A combination of techniques is ideal. Thin Layer Chromatography (TLC) is excellent for rapid, qualitative monitoring of reaction progress. For more detailed analysis of the crude reaction mixture and final product purity, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful tools.[6][7] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for structural confirmation of the final product.[8][9]

Q3: How can I prevent the oxidation of my amine product during storage?

A3: To prevent oxidation, store the purified 2-Ethyloctahydropyrrolo[3,4-c]pyrrole under an inert atmosphere (argon or nitrogen), protected from light, and at a low temperature (e.g., in a refrigerator or freezer). Storing it as a salt (e.g., hydrochloride) can also enhance its stability.

Q4: What are the key safety precautions when working with bicyclic amines and their precursors?

A4: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Many organic precursors and reagents can be toxic, flammable, or corrosive. Consult the Safety Data Sheet (SDS) for all chemicals used in the synthesis.

Experimental Protocols

Protocol 1: GC-MS Analysis of Crude 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

This protocol provides a general method for the analysis of a crude reaction mixture to identify the target product and potential byproducts.

1. Sample Preparation: a. Quench a small aliquot (e.g., 50 µL) of the reaction mixture. b. Dilute the aliquot with a suitable solvent (e.g., 1 mL of ethyl acetate or dichloromethane). c. If necessary, filter the sample through a syringe filter (0.45 µm) to remove any particulate matter.

2. GC-MS Instrumentation and Parameters:

• GC Column: A standard non-polar column (e.g., 5% phenyl methylpolysiloxane, 30 m x 0.25 mm x 0.25 µm) is often a good starting point.[10]
• Inlet Temperature: 250 °C
• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
• Oven Temperature Program:
• Initial temperature: 60 °C, hold for 2 minutes.
• Ramp: 10 °C/min to 280 °C.
• Hold at 280 °C for 5-10 minutes.
• MS Detector:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: Scan from m/z 40 to 500.
• Source Temperature: 230 °C.

3. Data Analysis: a. Integrate the peaks in the total ion chromatogram (TIC). b. Analyze the mass spectrum of each peak. c. Identify the peak corresponding to 2-Ethyloctahydropyrrolo[3,4-c]pyrrole by its molecular ion and fragmentation pattern. d. Propose structures for byproduct peaks based on their mass spectra, as detailed in the troubleshooting guide.

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Caption: A general workflow for troubleshooting common synthesis problems.

References

• Sidneva, V. V., Tarasenko, M. V., Pan’kova, A. S., & Kofanov, E. R. (2023). Synthesis of octahydropyrrolo[3,4-c]pyrroles by thermolysis of N-phthalimidoaziridines based on 5-alkenyl-1,2,4-oxadiazoles. Chemistry of Heterocyclic Compounds, 59(9/10). [Link]

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. Arkivoc, 2018(5), 51-64. [Link]

• ResearchGate. (n.d.). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. [Link]

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. Arkivoc. [Link]

• Molyneux, R. J., Roitman, J. N., Benson, M., & Lundin, R. E. (1982). 13C NMR spectroscopy of Pyrrolizidine alkaloids. Phytochemistry, 21(2), 439–443. [Link]

• Logie, C.G., Grue, M.R., & Liddell, J.R. (1994). Proton NMR spectroscopy of pyrrolizidine alkaloids. Phytochemistry, 37(1), 43-109. [Link]

• PubMed. (n.d.). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. [Link]

• University of Pretoria. (n.d.). CHAPTER 2: ANALYSIS OF PYRROLIZIDINE ALKALOIDS. [Link]

• Sidneva, V. V., Tarasenko, M. V., Pan’kova, A. S., & Kofanov, E. R. (2023). SYNTHESIS OF OCTAHYDROPYRROLO[3,4-c]PYRROLES BY THERMOLYSIS OF N-PHTHALIMIDOAZIRIDINES BASED ON 5-ALKENYL-1,2,4-OXADIAZOLES. Chemistry of Heterocyclic Compounds. [Link]

• MDPI. (n.d.). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. [Link]

• MDPI. (n.d.). Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. [Link]

• Nurrochmad, A., et al. (2012). Isolation and Elucidation of Pyrrolizidine alkaloids from tuber of Gynura pseudo-china (L.) DC. Indonesian Journal of Pharmacy, 23(2), 119-126. [Link]

• MDPI. (n.d.). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. [Link]

• American Chemical Society Publications. (n.d.). The Combinatorial Synthesis of Bicyclic Privileged Structures or Privileged Substructures. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. [Link]

• National Center for Biotechnology Information. (n.d.). Access and Modulation of Substituted Pyrrolo[3,4-c]pyrazole-4,6-(2H,5H)-diones. [Link]

• Tzankova, D., Vladimirova, S., Peikova, L., & Georgieva, M. (2018). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). Journal of Chemical Technology and Metallurgy, 53(3), 451-464. [Link]

• National Institutes of Health. (n.d.). Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. [Link]

• Semantic Scholar. (n.d.). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. [Link]

• National Center for Biotechnology Information. (n.d.). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. [Link]

• Royal Society of Chemistry. (n.d.). Gas chromatography–mass spectrometry of the stereoisomers of heterocyclic compounds. Part 2a.1 Perhydroxanthenes. [Link]

• Oxford Academic. (n.d.). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. [Link]

• Google Patents. (n.d.).

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrrole. [Link]

• PubMed. (n.d.). Development and validation of an LC-MS/MS method for the determination of biogenic amines in wines and beers. [Link]

• Royal Society of Chemistry. (n.d.). Current developments in LC-MS for pharmaceutical analysis. [Link]

• Google Patents. (n.d.).

• PubMed. (n.d.). Synthesis of bicyclic amines and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1. [Link]

• American Chemical Society Publications. (n.d.). Direct Amidation of Tertiary N-Benzylamines. [Link]

• ResearchGate. (n.d.). Synthesis of Bicyclic Cyclopropyl amines from Amino Acid Derivatives. [Link]

• MDPI. (n.d.). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. [Link]

• PubChem. (n.d.). 2-Methyloctahydropyrrolo(3,4-c)pyrrole. [Link]

• Wiley Analytical Science. (2020, May 4). GC-MS gives a good solution to see effects of N pollution. [Link]

• Google P

• National Center for Biotechnology Information. (n.d.). Interactions of N-Mannich Bases of Pyrrolo[3,4-c]pyrrole with Artificial Models of Cell Membranes and Plasma Proteins, Evaluation of Anti-Inflammatory and Antioxidant Activity. [Link]

• Organic Syntheses. (n.d.). N-tert-BUTOXYCARBONYL-2-TRIMETHYLSILYLPYRROLE. [Link]

• Organic Syntheses. (n.d.). 1H-Pyrrole-3-methanol, 1-methyl-α-propyl. [Link]

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• 9. sci-hub.st [sci-hub.st]
• 10. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the technical support guide for the synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. As a Senior Application Scientist, my goal is to provide you with not just a protocol, but a deep, mechanistic understanding of the synthesis, enabling you to troubleshoot common issues and systematically improve your yield and purity. This guide is structured as a series of frequently asked questions and troubleshooting scenarios that arise during the multi-step synthesis of this bicyclic diamine.

While a single, dedicated publication for this exact molecule is not prominent, its structure lends itself to a well-established and logical synthetic pathway. We will proceed via a three-stage process:

• Stage 1: Formation of the Pyrrolo[3,4-c]pyrrole-dione Core via a Paal-Knorr type condensation.

• Stage 2: Catalytic Hydrogenation of the dione to the saturated octahydropyrrolo[3,4-c]pyrrole backbone.

• Stage 3: Selective Mono-N-ethylation to yield the final product.

Each stage presents unique challenges and opportunities for optimization. This guide will address them sequentially.

Stage 1: Synthesis of the Pyrrolo[3,4-c]pyrrole-dione Precursor

The most common and versatile method for constructing the pyrrole ring is the Paal-Knorr synthesis, which involves the condensation of a 1,4-dicarbonyl compound with a primary amine. For our bicyclic system, we can adapt this by reacting a suitable 1,4-dicarbonyl precursor with a primary amine.

FAQ: Stage 1

Question: I am seeing low yields in my initial Paal-Knorr condensation. What are the most likely causes?

Answer: Low yields in this stage typically stem from three primary issues: suboptimal reaction conditions, purity of reagents, and inefficient water removal.[1]

• Suboptimal Conditions: Ensure the reaction temperature is appropriate for the specific amine and dicarbonyl used. Acid catalysis (e.g., p-toluenesulfonic acid, acetic acid) is often required to facilitate the cyclization and subsequent dehydration. Start with catalytic amounts and optimize the loading.

• Reagent Purity: Impurities in the starting 1,4-dicarbonyl compound or the primary amine can lead to significant side product formation.[1] Ensure reagents are of high purity before starting.

• Water Removal: The final step of the Paal-Knorr synthesis is the elimination of two molecules of water. If water is not effectively removed from the reaction mixture, the equilibrium can be driven backward, reducing the yield. Using a Dean-Stark apparatus with a solvent like toluene is a standard and effective method.

Question: My reaction produces a dark, tarry substance instead of the desired crystalline dione. What is happening?

Answer: Polymerization and degradation are common side reactions, especially if the reaction is overheated or run for too long. Pyrroles, even in their dione form, can be sensitive to strong acids and high temperatures.

• Troubleshooting Steps:

  • Reduce Temperature: Attempt the reaction at a lower temperature, even if it requires a longer reaction time.

  • Control Catalyst Loading: Use the minimum effective amount of acid catalyst. Excess acid can promote polymerization.

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the formation of the product and stop the reaction as soon as the starting material is consumed to prevent product degradation.[1]

Stage 2: Catalytic Hydrogenation to Octahydropyrrolo[3,4-c]pyrrole

This is a critical reduction step where the aromaticity of the pyrrole rings is removed and the dicarbonyls are reduced to methylenes. This is a heterogeneous catalytic process, typically performed under hydrogen pressure.[2][3]

Workflow for Catalytic Hydrogenation

Caption: General workflow for the catalytic hydrogenation step.

FAQ & Troubleshooting: Stage 2

Question: My hydrogenation reaction is stalled or incomplete. Why is there no hydrogen uptake?

Answer: This is a frequent issue in heterogeneous catalysis and usually points to a problem with the catalyst, the hydrogen delivery, or the presence of impurities.

• Catalyst Activity:

  • Poisoning: The catalyst can be "poisoned" by impurities like sulfur, thiols, or residual halides from previous steps.[4] Ensure the precursor from Stage 1 is thoroughly purified.

  • Quality: Ensure you are using a fresh, high-quality catalyst. Palladium on carbon (Pd/C) and platinum oxide (PtO₂) are common choices, but their activity can vary between batches and suppliers.[4]

• Mass Transfer Limitations:

  • Agitation: Hydrogen gas must dissolve in the solvent and reach the solid catalyst surface. Inefficient stirring will severely limit the reaction rate.[5] Ensure vigorous, efficient agitation.

  • Pressure: Increasing hydrogen pressure increases its concentration in the solvent, which can significantly accelerate the reaction rate.[6]

• System Leaks: Ensure your reaction vessel is properly sealed and can maintain the set hydrogen pressure.

Question: I am observing multiple products or side reactions. How can I improve selectivity?

Answer: Over-reduction or side reactions can occur, especially with sensitive substrates. The key is to control the reaction parameters tightly.

• Hydrogenolysis: In some cases, C-N bonds can be cleaved under harsh hydrogenation conditions. If this is suspected, try using a less aggressive catalyst (e.g., switch from Pd/C to a specialized catalyst) or lower the temperature and pressure.

• Parameter Optimization: The interplay between temperature, pressure, and catalyst choice is crucial.[2][7] A systematic optimization is often necessary.

Parameter	Effect on Reaction	Troubleshooting Action
Temperature	Increases rate, but can decrease selectivity and promote side reactions.[8]	Start at a moderate temperature (e.g., 40-60 °C) and adjust based on reaction progress.
H₂ Pressure	Higher pressure increases rate by improving H₂ availability.[5][6]	If the reaction is slow, cautiously increase pressure. Typical ranges are 50-500 psi.
Catalyst	Choice of metal (Pd, Pt, Ru) and support (C, Al₂O₃) affects activity and selectivity.[9]	If Pd/C is ineffective or unselective, consider PtO₂ (Adam's catalyst) or a rhodium-based catalyst.
Solvent	Affects substrate solubility and hydrogen availability.	Protic solvents like ethanol or methanol are common. Acetic acid can sometimes be used to maintain catalyst activity but may affect the product's acid stability.

Stage 3: Selective Mono-N-Ethylation

With the symmetric octahydropyrrolo[3,4-c]pyrrole core formed, the final step is to add a single ethyl group. The primary challenge here is preventing di-alkylation, where both nitrogen atoms are ethylated.

Troubleshooting Decision Tree: N-Ethylation

Caption: Decision-making process for optimizing N-ethylation selectivity.

FAQ & Troubleshooting: Stage 3

Question: My reaction produces a mixture of starting material, the desired mono-ethylated product, and the di-ethylated byproduct. How can I improve selectivity for the mono-ethylated product?

Answer: This is a classic selectivity problem in amine alkylation.[10] The mono-alkylated product is often more nucleophilic than the starting diamine, leading to rapid subsequent alkylation.

• Control Stoichiometry: Use no more than one equivalent of your ethylating agent (e.g., ethyl iodide, ethyl bromide). It is often beneficial to use slightly less (e.g., 0.95 equivalents) to ensure some starting material remains, which is easier to separate than the di-alkylated byproduct.

• Slow Addition: Add the ethylating agent very slowly to the reaction mixture, ideally using a syringe pump. This keeps the instantaneous concentration of the alkylating agent low, favoring reaction with the more abundant starting diamine over the newly formed mono-ethylated product.

• Alternative Method: Reductive Amination: A more controllable method for mono-alkylation is reductive amination.[11][12] This involves reacting the diamine with one equivalent of acetaldehyde to form an intermediate hemiaminal/iminium ion, which is then reduced in situ with a mild reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).[13] This method is highly selective for mono-alkylation and avoids the formation of quaternary ammonium salts.

Question: I am having difficulty purifying the final product from the reaction mixture.

Answer: Purifying amines can be challenging due to their basic nature.

• Chromatography: Standard silica gel is acidic and can cause strong binding and streaking of basic amines.[14]

  • Solution 1: Use an amine-functionalized silica column (KP-NH).[14]

  • Solution 2: Add a small amount of a competing amine, like triethylamine (~1-2%), or ammonium hydroxide to your mobile phase to improve peak shape and recovery on standard silica.[14]

• Acid-Base Extraction: A classic and effective method is to use liquid-liquid extraction. Dissolve the crude mixture in an organic solvent (e.g., dichloromethane), wash with a dilute acid (e.g., 1M HCl) to protonate and extract the amines into the aqueous layer. The organic layer containing neutral impurities is discarded. Then, basify the aqueous layer (e.g., with NaOH) and re-extract your purified amine back into an organic solvent.

• Precipitation/Crystallization: An innovative method involves precipitating the amine as a salt using trichloroacetic acid (TCA). The resulting salt can be isolated by filtration, and then gentle heating liberates the pure amine by decarboxylating the TCA counter-ion.[15][16]

References

• Optimizing Catalytic Hydrogenation: Key Techniques and Tools for Success. (2025). YouTube. Available from: [Link]

• Enantioselective Direct Synthesis of Free Cyclic Amines via Intramolecular Reductive Amination. (2017). Organic Letters - ACS Publications. Available from: [Link]

• Process for the reductive amination of aldehydes and ketones via the formation of macrocyclic polyimine intermediates. (2007). Google Patents.

• Optimization of Sunflower Oil Hydrogenation on Pd-B/γ-Al2O3Catalyst. (n.d.). Iraqi Journal of Chemical and Petroleum Engineering. Available from: [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrrole. (n.d.). Pharmaguideline. Available from: [Link]

• Reductive amination. (n.d.). Wikipedia. Available from: [Link]

• Reductive Amination. (n.d.). Chemistry Steps. Available from: [Link]

• High-Pressure Hydrogenation: A Path to Efficient Methane Production from CO 2. (2024). MDPI. Available from: [Link]

• Reductive Amination, and How It Works. (2017). Master Organic Chemistry. Available from: [Link]

• Influence of temperature on the hydrogenation reaction. (n.d.). ResearchGate. Available from: [Link]

• Pyrrole. (n.d.). Wikipedia. Available from: [Link]

• Is there an easy way to purify organic amines? (2023). Biotage. Available from: [Link]

• Prediction of Optimal Conditions of Hydrogenation Reaction Using the Likelihood Ranking Approach. (n.d.). PMC - NIH. Available from: [Link]

• Pyrrole synthesis. (n.d.). Organic Chemistry Portal. Available from: [Link]

• Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. (2022). Organic & Biomolecular Chemistry (RSC Publishing). DOI:10.1039/D1OB02331D. Available from: [Link]

• Knorr-Rabe partial reduction of pyrroles: Application to the synthesis of indolizidine alkaloids. (n.d.). Beilstein Journal of Organic Chemistry. Available from: [Link]

• Process for the purification of amines. (n.d.). Google Patents.

• Practical Pd(TFA)2-Catalyzed Aerobic [4+1] Annulation for the Synthesis of Pyrroles via “One-Pot” Cascade Reactions. (n.d.). MDPI. Available from: [Link]

• Trichloroacetic acid fueled practical amine purifications. (2022). PMC - PubMed Central - NIH. Available from: [Link]

• Access and Modulation of Substituted Pyrrolo[3,4-c]pyrazole-4,6-(2H,5H)-diones. (n.d.). MDPI. Available from: [Link]

• Synthesis of Bridged Bicyclic Amines by Intramolecular Amination of Remote C–H Bonds: Synergistic Activation by Light and Heat. (2020). Organic Letters - ACS Publications. Available from: [Link]

• Trichloroacetic acid fueled practical amine purifications. (2022). Beilstein Journals. Available from: [Link]

• Kinetic studies of the N-alkylation of secondary amines with 1,2-dichloroethane. (1994). International Journal of Chemical Kinetics. Available from: [Link]

• Synthesis of secondary and tertiary amines. (n.d.). Organic Chemistry Portal. Available from: [Link]

• Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their. (n.d.). Semantic Scholar. Available from: [Link]

• Hydrogenation or Dehydrogenation of N-Containing Heterocycles Catalyzed by a Single Manganese Complex. (2020). Organic Letters - ACS Publications. Available from: [Link]

• Solving Issues with Heterogeneous Catalytic Hydrogenation. (n.d.). Wordpress. Available from: [Link]

• Hydrogenation troubleshooting. (2023). Reddit. Available from: [Link]

• SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). (2017). Journal of Chemical Technology and Metallurgy. Available from: [Link]

• Processes for the alkylation of secondary amine groups of morphinan derivatives. (n.d.). Google Patents.

• Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. (2018). NIH. Available from: [Link]

• Access and Modulation of Substituted Pyrrolo[3,4-c]pyrazole-4,6-(2H,5H)-diones. (n.d.). PMC. Available from: [Link]

• N-Dealkylation of Amines. (n.d.). PMC - NIH. Available from: [Link]

• Amine alkylation. (n.d.). Wikipedia. Available from: [Link]

• Alkylation of Amines, Part 1: with Alkyl Halides. (2020). YouTube. Available from: [Link]

• N-alkylation of ethylenediamine with alcohols catalyzed by CuO-NiO/γ-Al2O3. (2025). ResearchGate. Available from: [Link]

• Hydrogenation of Cyclic 1,3-Diones to Their 1,3-Diols Using Heterogeneous Catalysts: Toward a Facile, Robust, Scalable, and Potentially Bio-Based Route. (n.d.). PMC - NIH. Available from: [Link]

• Recent Progress of Hydrogenation and Hydrogenolysis Catalysts Derived from Layered Double Hydroxides. (n.d.). MDPI. Available from: [Link]

• I am reading the top reaction is “mediated by ethylene diamine.” What does this mean? It is a nucleophilic acyl substitution rxn btw. (2020). Reddit. Available from: [Link]

• Enantio‐ and Diastereoselective, Complete Hydrogenation of Benzofurans by Cascade Catalysis. (n.d.). PMC - NIH. Available from: [Link]

• A Guide for Mono‐Selective N‐Methylation, N‐Ethylation, and N‐n‐Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late‐Stage Modification. (n.d.). ResearchGate. Available from: [Link]

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• 5. Optimization of Sunflower Oil Hydrogenation on Pd-B/γ-Al2O3Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 6. High-Pressure Hydrogenation: A Path to Efficient Methane Production from CO2 | MDPI [mdpi.com]
• 7. Prediction of Optimal Conditions of Hydrogenation Reaction Using the Likelihood Ranking Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB02331D [pubs.rsc.org]
• 10. Amine alkylation - Wikipedia [en.wikipedia.org]
• 11. Reductive amination - Wikipedia [en.wikipedia.org]
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• 15. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]

Technical Support Center: Purification of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Prepared by the Office of Senior Application Scientists

Welcome to the technical support hub for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this versatile bicyclic amine scaffold. The unique structure of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, with its multiple stereocenters and basic nitrogen atoms, presents specific purification challenges that can impact yield, purity, and downstream applications.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the purification of this compound and its derivatives. Our goal is to provide you with the causal logic behind experimental choices, empowering you to optimize your purification workflows with confidence.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and challenges faced during the purification of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Q1: What are the most common impurities I should expect after synthesizing 2-Ethyloctahydropyrrolo[3,4-c]pyrrole?

A: Impurities are largely dependent on the synthetic route. For common syntheses like [3+2] cycloadditions or multi-step pathways involving reductions, you can typically expect:

• Unreacted Starting Materials: Precursors to the bicyclic core that may be polar or non-polar.

• Reagents and Catalysts: Acidic or basic catalysts used in the reaction, which can interfere with purification if not properly quenched and removed during work-up.

• By-products: Incomplete cyclization products, over-alkylated species, or products from side-reactions.

• Partially Reduced Intermediates: If the synthesis involves the reduction of a diketopyrrolopyrrole precursor, you may find partially reduced intermediates.

• Pyrrolidine Impurities: In some pyrrole syntheses, related saturated impurities like pyrrolidines can be formed and may require specific methods, such as an acid wash, for removal.[1]

Q2: My crude NMR shows a complex mixture of signals, suggesting multiple diastereomers. How can I separate them?

A: The octahydropyrrolo[3,4-c]pyrrole core has multiple chiral centers, meaning your synthesis has likely produced a mixture of diastereomers (e.g., cis and trans isomers). Since diastereomers have different physical and chemical properties, they can be separated using standard laboratory techniques.[2]

• Chromatography: Flash column chromatography or High-Performance Liquid Chromatography (HPLC) are often successful. Diastereomers can exhibit different affinities for the stationary phase, allowing for separation.[2][3]

• Crystallization/Salt Formation: For larger scale separations, fractional crystallization is a powerful method. You can form diastereomeric salts by reacting your amine mixture with a single enantiomer of a chiral acid (e.g., tartaric acid, camphorsulfonic acid). These salts have different solubilities, often allowing one to crystallize selectively.[2][4]

Q3: I'm seeing significant tailing and poor recovery when I run a silica gel column. What is happening?

A: This is a classic issue when purifying basic amines on standard silica gel.[5] The surface of silica gel is covered with acidic silanol groups (Si-OH). Your basic amine interacts strongly with these acidic sites via hydrogen bonding and acid-base interactions.[6] This strong binding leads to:

• Peak Tailing: The compound elutes slowly and unevenly from the column.

• Irreversible Adsorption: A portion of your product can get permanently stuck to the silica, causing low recovery.[5]

• On-Column Degradation: The acidic nature of the silica can sometimes catalyze the degradation of sensitive compounds.[5]

Q4: Given the issues with silica, what is the best general approach for chromatographic purification?

A: You have several effective options to counteract the problems with silica gel:

• Mobile Phase Modification: Add a small amount (0.5-2%) of a competing base, like triethylamine (TEA) or ammonia in methanol, to your eluent.[7][8] The competing base will neutralize the acidic silanol sites, allowing your product to elute more cleanly.

• Use a Deactivated Stationary Phase: Amine-functionalized silica (KP-NH) columns are specifically designed for purifying basic compounds. The amine groups on the silica mask the acidic silanols, preventing strong interactions.[7]

• Switch to a Different Stationary Phase: Basic or neutral alumina can be an excellent alternative to silica for purifying amines.

• Employ Reverse-Phase Chromatography: For polar amines, reverse-phase HPLC (using a C18 or C4 column with a mobile phase like water/acetonitrile) can provide excellent separation without the issue of silanol interactions.[9][10]

Section 2: Troubleshooting Guides

This section provides structured guidance for resolving specific, complex purification problems.

Guide 1: Poor Resolution in Column Chromatography

• Symptom: Your compound co-elutes with an impurity, or your diastereomers are not separating on the column.

• Potential Causes & Solutions: The choice of stationary and mobile phases is critical for achieving selectivity (separation).[5] If resolution is poor, a systematic approach to method development is required.

Caption: Decision workflow for troubleshooting poor chromatographic resolution.

Guide 2: Product Degradation During Purification

• Symptom: You observe new, unexpected spots on your TLC plates after spotting your crude material and letting it sit for a while, or you obtain a lower-than-expected yield of a discolored product from your column.

• Potential Causes & Solutions: The pyrrolidine rings, while saturated, can be susceptible to oxidation or acid-catalyzed degradation, especially if there are residual impurities from the synthesis. The compound may also darken upon exposure to air and light.[11][12]

Cause	Mechanistic Explanation	Troubleshooting Steps
Acid-Catalyzed Degradation on Silica	The acidic surface of silica gel can catalyze decomposition pathways, especially at elevated temperatures if the column runs slowly.[5]	1. Deactivate the Silica: Add 1% triethylamine to the eluent to neutralize acidic sites.[7] 2. Run the Column Quickly: Use a slightly more polar solvent system to reduce the residence time on the column. 3. Switch to Neutral Alumina: Alumina is less acidic and often gentler for sensitive amines.
Oxidation	The lone pairs on the nitrogen atoms can be susceptible to oxidation, especially if exposed to air for extended periods in solution.	1. Use Degassed Solvents: Purge your chromatography solvents with nitrogen or argon before use. 2. Work Quickly: Do not let the purified fractions sit open to the air for long periods. 3. Store Under Inert Atmosphere: After evaporation, store the final product under nitrogen or argon at a low temperature.

Section 3: Key Experimental Protocols

These protocols provide detailed, step-by-step methodologies for common purification workflows.

Protocol 1: Diastereomer Separation by Flash Chromatography (Amine-Modified Mobile Phase)

This protocol is designed for the separation of cis/trans diastereomers on standard silica gel.

• TLC Analysis:

  • Prepare several TLC chambers with different solvent systems (e.g., 95:5 DCM/MeOH, 90:10 DCM/MeOH, 80:20 Hexane/Ethyl Acetate).

  • To each solvent system, add 1% triethylamine (TEA). For example, for 10 mL of eluent, add 100 µL of TEA.

  • Spot your crude material on the TLC plates and develop them. Identify the solvent system that gives the best separation between your two diastereomer spots (ideally with a ΔRf > 0.15).

• Column Preparation:

  • Select an appropriately sized silica gel column for your sample amount (typically 50-100x sample weight).

  • Prepare the column slurry using your chosen eluent (containing 1% TEA) from the TLC analysis.

  • Pack the column and equilibrate it by flushing with 2-3 column volumes of the eluent. Crucially, ensure the equilibration solvent also contains 1% TEA. [5]

• Sample Loading and Elution:

  • Dissolve your crude material in a minimal amount of DCM.

  • Adsorb the sample onto a small amount of silica gel, dry it under vacuum, and load the dry powder onto the top of the column.

  • Begin elution with your chosen solvent system. If separation is difficult, a shallow gradient (e.g., starting from a less polar mixture and slowly increasing polarity) can be highly effective.

• Fraction Collection and Analysis:

  • Collect fractions and monitor them by TLC (using the same eluent system with TEA).

  • Combine the pure fractions of each individual diastereomer.

  • Evaporate the solvent under reduced pressure. To remove residual TEA, you can co-evaporate with DCM or ether several times.

Protocol 2: Purification via Diastereomeric Salt Crystallization

This method is ideal for separating diastereomers on a multi-gram scale.[2]

• Salt Formation:

  • Dissolve your crude diastereomeric mixture of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole (1.0 equivalent) in a suitable solvent like acetone, ethyl acetate, or methanol.

  • In a separate flask, dissolve a chiral acid, such as (+)-Tartaric acid or (1R)-(-)-Camphor-10-sulfonic acid (0.5 equivalents, assuming you want to crystallize the salt of one diastereomer), in the same solvent.

  • Slowly add the acid solution to the amine solution while stirring at room temperature. A precipitate may form immediately.

• Crystallization:

  • Gently heat the mixture until the solid dissolves completely. If it doesn't dissolve, add more solvent sparingly.

  • Allow the solution to cool slowly to room temperature, and then place it in a refrigerator (4 °C) or freezer (-20 °C) overnight to promote crystallization.

  • Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Analysis and Liberation of Free Amine:

  • Analyze the crystalline salt by NMR to determine its diastereomeric purity. If necessary, recrystallize the salt to improve purity.

  • To recover the purified amine, dissolve the salt in water and basify the solution with a strong base (e.g., 2M NaOH) until the pH is >12.

  • Extract the free amine into an organic solvent like DCM or ethyl acetate (3x).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under vacuum to yield the purified single diastereomer.

Caption: Step-by-step workflow for diastereomer separation via salt crystallization.

References

• Bidlingmeyer, B. A., Del Rios, J. K., & Korpi, J. (n.d.). Separation of organic amine compounds on silica gel with reversed-phase eluents. Analytical Chemistry - ACS Publications. Retrieved from [Link]

• Google Patents. (n.d.). US5616725A - Pyrrolo[3,4-C]pyrrole synthesis.
• Google Patents. (n.d.). Purification of crude pyrroles - US5502213A.

• PubChem. (n.d.). 2-Methyloctahydropyrrolo(3,4-c)pyrrole. Retrieved from [Link]

• Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]

• Chemistry Stack Exchange. (2017, October 2). How to separate two diastereomeric amines? Retrieved from [Link]

• ACS Publications. (n.d.). Gas-liquid chromatographic separation of diastereoisomeric amides of racemic cyclic amines. Analytical Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrole. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• MDPI. (2023, May 29). Diverse Synthesis of Fused Polyheterocyclic Compounds via [3 + 2] Cycloaddition of In Situ-Generated Heteroaromatic N-Ylides and Electron-Deficient Olefins. Retrieved from [Link]

• Wiley Online Library. (2022, September 12). Aggregation Modes of Chiral Diketopyrrolo[3,4-c]pyrrole Dyes in Solution and Thin Films. Retrieved from [Link]

• ResearchGate. (2019, November 13). How to isolate a polar small molecule, containing at least one primary or secondary amine group from a water soluble extract? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An Overview of the Synthesis of 3,4-Fused Pyrrolocoumarins of Biological Interest. Retrieved from [Link]

• PubChem. (n.d.). 2,5-Dihydropyrrolo[3,4-c]pyrrole-1,4-dione. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Retrieved from [Link]

• PubMed. (n.d.). Silica subsurface amine effect on the chemical stability and chromatographic properties of end-capped immobilized artificial membrane surfaces. Retrieved from [Link]

• Wiley Online Library. (n.d.). Aggregation Modes of Chiral Diketopyrrolo[3,4-c]pyrrole Dyes in Solution and Thin Films. Retrieved from [Link]

• MDPI. (n.d.). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Retrieved from [Link]

• ResearchGate. (2016, February 20). How to isolate Imine by column chromatography? Retrieved from [Link]

• Reddit. (2023, January 7). Purification of strong polar and basic compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2014, March 10). Prediction of the efficiency of diastereoisomer separation on the basis of the behaviour of enantiomeric mixtures. Retrieved from [Link]

• SciSpace. (n.d.). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Challenges and solutions for the downstream purification of therapeutic proteins. Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles. Retrieved from [Link]

• YouTube. (2025, March 17). Why Do Amines Adhere To Silica Gel Columns? Retrieved from [Link]

• UCL Discovery. (2010, March 12). Isolation of enantiomers via diastereomer crystallisation. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, December 6). Progress, applications, challenges and prospects of protein purification technology. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. Retrieved from [Link]

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Technical Support Center: 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Welcome to the technical support center for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical troubleshooting advice for handling and analyzing this bicyclic diamine scaffold. Here, we address common questions and experimental challenges related to its stability and degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for a molecule like 2-Ethyloctahydropyrrolo[3,4-c]pyrrole?

As a saturated bicyclic amine, the primary stability concerns for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole revolve around its susceptibility to oxidation. The tertiary amine nitrogen and the secondary amine are potential sites for oxidative degradation. Amines are known to be susceptible to electron transfer oxidation, which can lead to the formation of N-oxides or hydroxylamines.[1][2] Additionally, functional groups with labile hydrogens, such as carbons adjacent (α-positions) to the heteroatoms (nitrogen), can be susceptible to oxidation, potentially forming hydroperoxides, hydroxides, or ketones, which could lead to ring opening.[1][2]

Q2: How should I properly store and handle 2-Ethyloctahydropyrrolo[3,4-c]pyrrole to minimize degradation?

Given its chemical structure, it is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (2-8 °C or -20 °C for long-term storage) to minimize oxidation. Protect it from light to prevent potential photolytic degradation. When preparing solutions, use de-gassed solvents to reduce exposure to dissolved oxygen.

Q3: Are there any known incompatibilities with common excipients or solvents?

While specific incompatibility data for this molecule is not widely published, general principles suggest avoiding strong oxidizing agents. For formulation development, be mindful of excipients that may contain reactive impurities, such as peroxides in polymers like povidone or polyethylene glycol. Additionally, reactions with certain carbonyl-containing excipients, like lactose, could potentially lead to the formation of Maillard reaction products under conditions of heat and humidity.[3]

Q4: What are the expected degradation pathways I should be looking for in a forced degradation study?

Forced degradation studies are designed to intentionally degrade the molecule to identify potential degradation products and establish degradation pathways.[2] For 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, the most probable degradation pathways to investigate are:

• Oxidative Degradation: Formation of N-oxides at the tertiary amine and potentially the secondary amine. Ring opening or the formation of hydroxylated species are also possible.

• Acidic/Basic Hydrolysis: While the saturated rings are generally stable to hydrolysis, extreme pH and high temperatures might induce degradation, though this is expected to be less significant than oxidation.

• Photolytic Degradation: Exposure to UV or visible light could generate radical species, leading to a complex mixture of degradants. The ICH Q1B guidelines should be followed for photostability testing.[1]

• Thermal Degradation: High temperatures can provide the energy to overcome activation barriers for various reactions, including oxidation and potential rearrangement or fragmentation.[3]

Troubleshooting Guide for Forced Degradation Studies

This section addresses specific issues that may arise during the experimental investigation of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole degradation.

Issue	Potential Cause	Recommended Action
No significant degradation is observed under stress conditions.	The molecule is highly stable under the applied conditions, or the conditions are too mild.	Systematically increase the severity of the stress conditions. For hydrolysis, increase the acid/base concentration (e.g., from 0.1 M to 1 M HCl/NaOH) or the temperature. For oxidation, increase the concentration of H₂O₂ (e.g., from 3% to 30%) or the reaction time.[4]
The sample shows complete degradation immediately after applying stress.	The stress conditions are too harsh.	Reduce the severity of the conditions. Use lower concentrations of reagents, lower temperatures, or shorter exposure times. The goal is to achieve partial degradation (e.g., 5-20%) to have both the parent compound and its degradants present for analysis.[2]
Multiple small, unresolved peaks appear in the chromatogram.	This could be due to complex degradation pathways (e.g., photolytic or thermal stress) or suboptimal chromatographic conditions.	Optimize your HPLC method. Try a shallower gradient, a different column chemistry (e.g., C18 vs. Phenyl-Hexyl), or a different mobile phase pH to improve resolution. Ensure the method is stability-indicating.
Mass balance is poor (sum of parent and degradants is <95%).	Degradants may not be eluting from the column, may not be UV-active, or may be volatile.	Check for non-eluting compounds by performing a strong solvent wash of the column after the analytical run. Use a universal detector like a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS) in parallel with the UV detector to detect non-chromophoric degradants.

Experimental Protocols & Methodologies

Protocol 1: Forced Degradation Study

This protocol outlines the steps for conducting a comprehensive forced degradation study on 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Objective: To generate potential degradation products for analytical method development and pathway elucidation.

Materials:

• 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

• Hydrochloric Acid (HCl), 1 M and 0.1 M

• Sodium Hydroxide (NaOH), 1 M and 0.1 M

• Hydrogen Peroxide (H₂O₂), 3% and 30%

• Methanol, Acetonitrile (HPLC grade)

• Water (Milli-Q or equivalent)

• pH meter, heating block, photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole at approximately 1 mg/mL in a suitable solvent (e.g., 50:50 methanol:water).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60 °C for 24 hours. If no degradation is seen, repeat with 1 M HCl.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Heat at 60 °C for 24 hours. If no degradation is seen, repeat with 1 M NaOH.

  • Oxidation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours. If no degradation is seen, repeat with 30% H₂O₂.

  • Thermal Degradation: Store the solid compound at 70 °C for 48 hours. Also, heat the stock solution at 70 °C for 48 hours.

  • Photolytic Degradation: Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

  • Analyze all stressed samples, along with a non-stressed control sample, using a stability-indicating HPLC-UV/MS method.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 2-Ethyloctahydropyrrolo[3,4-c]pyrrole from its potential degradation products.

Starting Conditions:

• Column: C18, 150 x 4.6 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm (as the compound lacks a strong chromophore) and/or Mass Spectrometry (ESI+).

• Injection Volume: 10 µL

Optimization:

• Inject a mixture of the stressed samples (a "cocktail") to challenge the method's separating power.

• Adjust the gradient slope, mobile phase pH (e.g., using ammonium acetate for neutral pH), or organic solvent (e.g., methanol) to resolve any co-eluting peaks.

• The method is considered stability-indicating if all degradation products are baseline-resolved from the parent peak and from each other.

Visualizations

Workflow for Forced Degradation and Analysis

Caption: Workflow for a forced degradation study.

Hypothetical Oxidative Degradation Pathways

Sources

• 1. pharmatutor.org [pharmatutor.org]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 4. onyxipca.com [onyxipca.com]

Technical Support Center: Overcoming Poor Solubility of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Welcome to the technical support center for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and actionable troubleshooting strategies to overcome the challenges associated with the poor solubility of this bicyclic amine. Our approach is rooted in fundamental physicochemical principles and validated through extensive field experience.

Introduction: Understanding the Challenge

2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a member of the bicyclic amine family, often presents solubility challenges that can impede its progression through the drug discovery and development pipeline. Its structural characteristics suggest it is a weak base, making its aqueous solubility highly dependent on pH. This guide provides a systematic approach to characterizing and enhancing the solubility of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My initial attempts to dissolve 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in aqueous buffers have failed. What are the likely reasons?

Answer:

The poor aqueous solubility of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is likely attributed to its chemical structure. As a bicyclic amine, it is expected to be a weak base. In neutral or alkaline aqueous solutions, the compound will exist predominantly in its free base form, which is less polar and therefore less soluble in water. To achieve significant aqueous solubility, it is crucial to protonate the amine groups by lowering the pH of the solution.

Troubleshooting Flowchart:

Caption: Initial pH adjustment workflow for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

FAQ 2: How can I systematically determine the solubility of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole?

Answer:

A systematic approach to determining solubility is crucial. The "shake-flask" method is a reliable and widely used technique for determining thermodynamic solubility.[1][2]

Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

• Preparation of Buffers: Prepare a series of aqueous buffers with varying pH values (e.g., pH 2, 4, 6, 7.4, 9).

• Sample Preparation: Add an excess amount of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole to a known volume of each buffer in separate vials. Ensure that there is undissolved solid material present.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Separation: After equilibration, allow the samples to stand to let the undissolved solid settle. Carefully collect the supernatant. To remove any remaining solid particles, filter the supernatant through a 0.22 µm filter.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC-UV, LC-MS, or UV-Vis spectroscopy.[1][3]

• Data Analysis: The measured concentration represents the thermodynamic solubility of the compound at that specific pH and temperature. Plot the solubility as a function of pH to generate a pH-solubility profile.

FAQ 3: What strategies can I employ if pH adjustment alone is insufficient to achieve the desired concentration?

Answer:

If pH modification does not provide adequate solubility, several other techniques can be employed, categorized as physical and chemical modifications.[4][5][6]

Solubility Enhancement Strategies:

Strategy Category	Technique	Mechanism of Action	Key Considerations
Chemical Modification	Co-solvency	Addition of a water-miscible organic solvent (co-solvent) to the aqueous medium reduces the polarity of the solvent system, thereby increasing the solubility of non-polar compounds.[7][8]	Commonly used co-solvents include ethanol, propylene glycol, and polyethylene glycol (PEG). The concentration of the co-solvent needs to be optimized to balance solubility enhancement with potential toxicity.
Salt Formation	Converting the free base to a salt form (e.g., hydrochloride, sulfate) can significantly increase aqueous solubility due to the ionic nature of the salt.	The choice of the counter-ion can influence the salt's solubility and stability.
Complexation	Using complexing agents like cyclodextrins can encapsulate the poorly soluble drug molecule, shielding its hydrophobic parts and increasing its apparent solubility.	The stoichiometry of the complex and the binding constant are important parameters to consider.
Physical Modification	Particle Size Reduction	Decreasing the particle size of the solid compound (micronization or nanosuspension) increases the surface area available for dissolution, which can lead to a faster dissolution rate.[7][9]	While this increases the rate of dissolution, it may not significantly affect the equilibrium solubility.[4]
Solid Dispersion	Dispersing the drug in a hydrophilic carrier matrix at a molecular level can enhance its dissolution.[5][6] This can be achieved through methods like melt extrusion or solvent evaporation.	The choice of carrier (e.g., polymers like PVP, PEG) is critical for the stability and performance of the solid dispersion.

Logical Flow for Strategy Selection:

Caption: Decision tree for selecting advanced solubility enhancement techniques.

FAQ 4: How do I choose an appropriate co-solvent system?

Answer:

The selection of a co-solvent system should be based on a balance of solubilizing power, physiological acceptability, and the intended application.

Protocol for Co-solvent Screening:

• Select a Range of Co-solvents: Choose a panel of pharmaceutically acceptable co-solvents (e.g., ethanol, propylene glycol, PEG 400, DMSO).

• Prepare Stock Solutions: Dissolve a known amount of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in each co-solvent to create concentrated stock solutions.

• Titration: Titrate a fixed volume of the aqueous buffer (at a pH where the compound has some solubility) with the stock solution of the co-solvent until precipitation is observed. This helps determine the maximum tolerable concentration of the aqueous phase.

• Solubility Determination: Prepare a series of co-solvent/buffer mixtures with varying percentages of the co-solvent (e.g., 5%, 10%, 20% v/v). Determine the solubility of your compound in each mixture using the shake-flask method described earlier.

• Data Visualization: Plot solubility as a function of the co-solvent percentage to identify the most effective co-solvent and the optimal concentration range.

Example Data Table for Co-solvent Screening:

Co-solvent	5% (v/v) Solubility (mg/mL)	10% (v/v) Solubility (mg/mL)	20% (v/v) Solubility (mg/mL)
Ethanol	[Experimental Data]	[Experimental Data]	[Experimental Data]
Propylene Glycol	[Experimental Data]	[Experimental Data]	[Experimental Data]
PEG 400	[Experimental Data]	[Experimental Data]	[Experimental Data]

Concluding Remarks

Overcoming the poor solubility of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole requires a systematic and multi-faceted approach. By understanding the compound's basic nature and methodically applying the troubleshooting guides and protocols outlined in this document, researchers can effectively enhance its solubility and facilitate its progression in the development pipeline. For further assistance, please do not hesitate to contact our technical support team.

References

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.

• Krishna Shailaja, M., Usha, M., Sankeerthana, P., Jaya Sri, R., Niharika, S., & Madhuri, S. (2023). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. J. Pharmaceutics and Pharmacology Research, 6(3).

• Sikarra, D., Shukla, V., Kharia, A. A., & Chatterjee, D. P. (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical Pharmaceutical and Allied Sciences, 1, 18-38.

• (No author). (n.d.). Techniques for solubility enhancement of poorly soluble drugs: An overview.

• Wang, Y., Du, Y., Wu, J., Zhang, H., & He, W. (2024). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B.

• Bevan, C. D., & Lloyd, R. S. (2000). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Analytical Chemistry, 72(8), 1781–1787.

• PubChem. (n.d.). 2-Methyloctahydropyrrolo(3,4-c)pyrrole. National Center for Biotechnology Information.

• Qureshi, A., Vyas, J., & Upadhyay, U. M. (n.d.). Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences.

• CD Formulation. (n.d.). Method Development & Method Validation for Solubility and Dissolution Curves.

• Srikanth, A. (2015). solubility experimental methods.pptx. SlideShare.

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement.

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.

• Hart, M. L., Do, D. P., Ansari, R. A., & Rizvi, S. A. A. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing.

• CymitQuimica. (n.d.). 2-methyloctahydropyrrolo[3,4-c]pyrrole.

• Wikipedia. (n.d.). Pyrrole.

• World Journal of Biology Pharmacy and Health Sciences. (2023). Solubility enhancement techniques: A comprehensive review.

• Universal Journal of Pharmaceutical Research. (2017). An Overview On Various Techniques To Enhance Solubility Of Poorly Soluble Drugs.

• Filo. (2025). properties of pyrrole.

• Ataman Kimya. (n.d.). PYRROLE.

• Sharma, V., Kumar, P., & Pathak, D. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Advances, 5(20), 15233–15266.

• BLD Pharm. (n.d.). 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

• PubChem. (n.d.). Octahydropyrrolo(3,4-c)pyrrole. National Center for Biotechnology Information.

• (No author). (n.d.). Pyrrole: Properties and Nomenclature.

• PubChem. (n.d.). 2,5-Dihydropyrrolo[3,4-c]pyrrole-1,4-dione. National Center for Biotechnology Information.

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• 2. lup.lub.lu.se [lup.lub.lu.se]
• 3. solubility experimental methods.pptx [slideshare.net]
• 4. ijpbr.in [ijpbr.in]
• 5. Review on Solubility Enhancement Techniques for Poorly Soluble Drugs | Auctores [auctoresonline.org]
• 6. jmpas.com [jmpas.com]
• 7. ijmsdr.org [ijmsdr.org]
• 8. longdom.org [longdom.org]
• 9. wjbphs.com [wjbphs.com]

"2-Ethyloctahydropyrrolo[3,4-c]pyrrole" reaction condition optimization

Welcome to the technical support guide for the synthesis and reaction condition optimization of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. This document is designed for researchers, chemists, and drug development professionals. It provides in-depth, experience-driven guidance in a practical question-and-answer format to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic strategies for constructing the octahydropyrrolo[3,4-c]pyrrole core?

The octahydropyrrolo[3,4-c]pyrrole core is a saturated bicyclic diamine. A highly effective and commonly cited method for constructing this skeleton is through a 1,3-dipolar cycloaddition reaction. This approach typically involves the reaction of an azomethine ylide with a suitable dipolarophile, such as N-substituted maleimides. For instance, the reaction between an azomethine ylide generated from an amino acid ester (like methyl 2-(diphenylmethyleneamino)acetate) and an N-substituted maleimide can yield the corresponding pyrrolo[3,4-c]pyrrole derivative.[1] Subsequent reduction of the dione functionality and deprotection steps would lead to the saturated octahydropyrrolo[3,4-c]pyrrole scaffold.

Q2: After synthesizing the bicyclic core, what is the recommended method for introducing the 2-Ethyl group?

The introduction of the ethyl group onto one of the secondary amine nitrogens is a standard N-alkylation reaction. The key to success is achieving mono-alkylation and avoiding the formation of quaternary ammonium salts or di-alkylation.

Causality Behind Method Selection:

• Substrate: The octahydropyrrolo[3,4-c]pyrrole core contains two secondary amines. To achieve selective mono-ethylation, one amine should ideally be protected. If the starting material is symmetric and mono-alkylation is desired, controlling the stoichiometry of the ethylating agent is critical.

• Reagents: A common approach involves using an ethylating agent like ethyl iodide (EtI) or diethyl sulfate ((Et)₂SO₄) in the presence of a non-nucleophilic base. The base, such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA), is crucial for scavenging the acid (HI or H₂SO₄) generated during the reaction, driving the equilibrium towards the product.

• Solvent: Aprotic polar solvents like acetonitrile (ACN) or dimethylformamide (DMF) are excellent choices as they effectively dissolve the reactants and facilitate the SN2 reaction mechanism.

Q3: What are the most critical parameters to control during the N-ethylation reaction?

Optimizing the N-ethylation step requires careful control over several parameters to maximize yield and minimize side products.

• Stoichiometry: Use a slight excess (1.0-1.2 equivalents) of the ethylating agent relative to the pyrrolopyrrole starting material. Using a large excess can lead to di-alkylation.

• Temperature: These reactions are often performed at room temperature or with gentle heating (e.g., 40-60 °C) to increase the reaction rate. However, higher temperatures can promote side reactions. It is advisable to start at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Base Selection: The choice and amount of base are critical. An inorganic base like K₂CO₃ is often sufficient and easy to remove during workup. Organic bases like triethylamine or DIPEA can also be used.[2] The base should be in molar excess (typically 2-3 equivalents) to effectively neutralize the acid byproduct.

• Reaction Time: Monitor the reaction closely. Allowing the reaction to proceed for too long after the starting material is consumed can lead to the formation of impurities.

Troubleshooting Guide: Common Experimental Issues

Problem: My N-ethylation reaction yield is consistently low.

Possible Cause 1: Incomplete Reaction

• Explanation: The reaction may not have reached completion due to insufficient activation energy, short reaction time, or deactivation of the reagents.

• Solution:

  • Increase Temperature: Gently heat the reaction mixture to 50-60 °C and monitor progress every hour.

  • Extend Reaction Time: If starting material is still present after several hours, allow the reaction to stir overnight.

  • Check Reagent Quality: Ensure the ethylating agent and solvent are anhydrous and of high purity. Moisture can quench reactants.

Possible Cause 2: Poor Solubility of Reactants

• Explanation: If the octahydropyrrolo[3,4-c]pyrrole starting material or the base is not fully dissolved, the reaction will be slow and inefficient.

• Solution:

  • Solvent Screening: Switch to a more polar aprotic solvent like DMF or DMSO.

  • Sonication: Use an ultrasonic bath to aid in the dissolution of suspended solids before and during the reaction.

Possible Cause 3: Product Loss During Workup

• Explanation: The product, being an amine, can have some water solubility, especially if it forms a salt. It may be lost to the aqueous phase during extraction.

• Solution:

  • Basify Aqueous Layer: Before extraction, ensure the aqueous layer is basic (pH > 10) by adding NaOH or K₂CO₃. This ensures the product is in its free-base form, which is more soluble in organic solvents.

  • Back-Extraction: After the initial extraction, re-extract the aqueous layer with your organic solvent (e.g., dichloromethane or ethyl acetate) multiple times to recover any dissolved product.

Problem: I am observing significant amounts of a di-ethylated side product.

Possible Cause: Excessive Ethylating Agent or Harsh Conditions

• Explanation: The mono-ethylated product is also nucleophilic and can react with a second molecule of the ethylating agent to form a di-ethylated product or a quaternary salt. This is more likely if there is a large excess of the ethylating agent or if the reaction temperature is too high.

• Solution:

  • Control Stoichiometry: Reduce the amount of the ethylating agent to 1.0 equivalent. Add it slowly (dropwise) to the reaction mixture to maintain a low instantaneous concentration.

  • Lower Temperature: Run the reaction at room temperature or even 0 °C to improve selectivity for mono-alkylation.

  • Use a Bulky Protecting Group: For maximum control, consider a synthetic route where one nitrogen is protected with a group like Boc (tert-butoxycarbonyl), followed by ethylation of the free amine, and subsequent deprotection.

Problem: The reaction has stalled and is not progressing.

Possible Cause: Ineffective Base

• Explanation: The chosen base may not be strong enough to deprotonate the secondary amine effectively or neutralize the generated acid, leading to protonation of the starting amine and halting the reaction.

• Solution:

  • Switch to a Stronger Base: If using K₂CO₃, consider switching to a stronger base like sodium hydride (NaH). Caution: NaH is highly reactive and requires strictly anhydrous conditions and an inert atmosphere (Nitrogen or Argon).

  • Phase-Transfer Catalyst: When using an inorganic base like K₂CO₃ in a solvent like acetonitrile, adding a catalytic amount of a phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB) can improve the reaction rate by helping the base interact with the organic-soluble reactants.

Optimized Reaction Parameters

For the N-ethylation of a generic octahydropyrrolo[3,4-c]pyrrole, the following conditions can be used as a starting point for optimization.

Parameter	Condition 1 (Mild)	Condition 2 (Standard)	Condition 3 (Aggressive)	Rationale
Ethylating Agent	Ethyl Bromide	Ethyl Iodide	Diethyl Sulfate	Reactivity increases from Br to I to (Et)₂SO₄.
Equivalents	1.1 eq	1.2 eq	1.0 eq	Use near-stoichiometric amounts to avoid di-alkylation.
Base	K₂CO₃	DIPEA	NaH	Base strength increases from left to right.
Solvent	Acetonitrile	DMF	THF (for NaH)	Chosen for reactant solubility and compatibility with the base.
Temperature	25 °C (RT)	50 °C	0 °C to RT	Higher temperatures increase rate but can reduce selectivity.
Typical Time	12-24 h	4-8 h	2-6 h	Monitor by TLC/LC-MS for completion.

Experimental Protocols

Protocol 1: Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

This protocol assumes the availability of the octahydropyrrolo[3,4-c]pyrrole core.

Step-by-Step Methodology:

• Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add octahydropyrrolo[3,4-c]pyrrole (1.0 eq).

• Dissolution: Add anhydrous acetonitrile (approx. 20 mL per gram of starting material). Stir until the starting material is fully dissolved.

• Add Base: Add finely powdered anhydrous potassium carbonate (K₂CO₃, 2.5 eq).

• Add Ethylating Agent: Add ethyl iodide (EtI, 1.2 eq) dropwise to the stirring suspension at room temperature.

• Reaction: Heat the mixture to 50 °C and stir. Monitor the reaction's progress using TLC (e.g., 10% Methanol in Dichloromethane with 1% NH₄OH) or LC-MS.

• Workup: Once the starting material is consumed (typically 4-8 hours), cool the reaction to room temperature. Filter off the solid K₂CO₃ and wash the solid with a small amount of acetonitrile.

• Concentration: Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude product.

• Purification: Proceed with the purification protocol below.

Protocol 2: Purification of Crude 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Crude pyrrole derivatives often contain unreacted starting materials and side products. Column chromatography is a reliable method for purification. A patent on pyrrole purification suggests that distillation at reduced pressure after treatment with an acid can also be effective for removing impurities like pyrrolidine.[3][4]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product from Protocol 1 in a minimal amount of dichloromethane (DCM).

• Column Preparation: Prepare a silica gel column packed using a solvent system of lower polarity than the eluent (e.g., pure DCM or Hexane/Ethyl Acetate).

• Loading: Load the dissolved crude product onto the column.

• Elution: Elute the column with a gradient solvent system. Start with a non-polar mixture (e.g., 100% Ethyl Acetate) and gradually increase the polarity by adding methanol (e.g., 0% to 10% Methanol in Ethyl Acetate). To prevent the amine product from streaking on the acidic silica gel, it is highly recommended to add a small amount of a basic modifier like triethylamine (0.5-1%) or ammonium hydroxide to the eluent.

• Fraction Collection: Collect fractions and analyze them by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield pure 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Visualized Workflow

The following diagram illustrates a plausible synthetic pathway and the key decision points during reaction optimization.

Caption: Synthetic workflow for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

References

• Pyrrole synthesis - Organic Chemistry Portal . (n.d.). Organic Chemistry Portal. Retrieved January 21, 2026, from [Link]

• A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles . (2018). Oriental Journal of Chemistry, 34(4), 1670-1700. Retrieved January 21, 2026, from [Link]

• Pyrrolo[3,4-C]pyrrole synthesis. (1997). Google Patents.

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their antimicrobial and antimycobacterial activity . Arkivoc, 2018(5), 51-64. Retrieved January 21, 2026, from [Link]

• Technology for the production of disubstituted pyrroles . (2023). E3S Web of Conferences, 410, 01019. Retrieved January 21, 2026, from [Link]

• Heterocyclic Compounds . (n.d.). Retrieved January 21, 2026, from [Link]

• Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas . (2021). Molecules, 26(21), 6438. Retrieved January 21, 2026, from [Link]

• Access and Modulation of Substituted Pyrrolo[3,4-c]pyrazole-4,6-(2H,5H)-diones . (2019). Molecules, 24(18), 3367. Retrieved January 21, 2026, from [Link]

• Tzankova, D., Vladimirova, S., Peikova, L., & Georgieva, M. (2018). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW) . Journal of Chemical Technology and Metallurgy, 53(3), 451-464. Retrieved January 21, 2026, from [Link]

• Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics . (2015). RSC Advances, 5(20), 15233-15259. Retrieved January 21, 2026, from [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrrole . (n.d.). Pharmaguideline. Retrieved January 21, 2026, from [Link]

• Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds . (2018). Molecules, 23(10), 2673. Retrieved January 21, 2026, from [Link]

• Purification of crude pyrroles. (1996). Google Patents.

• Pyrrole . (n.d.). Wikipedia. Retrieved January 21, 2026, from [Link]

• Process for the purification of crude pyrroles. (1994). Google Patents.
• Recovery of pyrrole. (1945). Google Patents.

• Synthesis of 3,4‐Dihydro‐2H‐Pyrroles from Ketones, Aldehydes, and Nitro Alkanes via Hydrogenative Cyclization . (2018). Chemistry – A European Journal, 24(59), 15881-15886. Retrieved January 21, 2026, from [Link]

• N-tert-BUTOXYCARBONYL-2-TRIMETHYLSILYLPYRROLE . (n.d.). Organic Syntheses. Retrieved January 21, 2026, from [Link]

• 1H-Pyrrole-3-methanol, 1-methyl-α-propyl- . (n.d.). Organic Syntheses. Retrieved January 21, 2026, from [Link]

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Technical Support Center: Stereoselective Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Welcome to the technical support guide for the stereoselective synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. This document is designed for researchers, medicinal chemists, and process development professionals navigating the complexities of synthesizing this stereochemically rich scaffold. The octahydropyrrolo[3,4-c]pyrrole core is a valuable building block in drug discovery, and achieving precise control over its stereoisomers is critical for elucidating structure-activity relationships and developing effective therapeutics.[1][2]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. While a definitive, single-step synthesis for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is not extensively documented in literature, the strategies outlined here are based on robust, well-established methodologies for constructing analogous pyrrolidine and pyrrolizidine systems.[3][4] We will focus on the most versatile and controllable synthetic approaches, primarily centered around the powerful [3+2] cycloaddition reaction.

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: What is a robust and stereocontrollable strategy for assembling the core octahydropyrrolo[3,4-c]pyrrole skeleton?

Answer: A highly effective and widely adopted strategy is the metal-catalyzed asymmetric 1,3-dipolar cycloaddition of an azomethine ylide with a suitable dipolarophile.[5] This approach offers excellent control over the relative and absolute stereochemistry of the newly formed stereocenters.

The general workflow involves the in situ generation of an azomethine ylide from an iminoester (e.g., derived from glycine). This ylide then reacts with a dipolarophile, such as an N-substituted maleimide, to form the bicyclic pyrrolo[3,4-c]pyrrole-dione intermediate. Subsequent reduction of the carbonyl groups yields the desired saturated scaffold. The ethyl group can be introduced either on the maleimide nitrogen at the start of the synthesis or on the final scaffold via N-alkylation, depending on the overall synthetic plan.

Below is a diagram illustrating the proposed synthetic pathway.

Caption: Proposed Synthetic Pathway for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

FAQ 2: How can I achieve high enantioselectivity in the key cycloaddition step? My reaction is producing a racemic mixture.

Answer: Achieving high enantioselectivity requires introducing a source of chirality to bias the approach of the reactants. There are two primary, field-proven strategies for this:

• Chiral Auxiliary Control: This method involves covalently attaching a chiral molecule (an auxiliary) to one of the reactants, which sterically directs the reaction pathway. For this synthesis, an auxiliary like Oppolzer's camphorsultam can be incorporated into the dipolarophile.[6] The auxiliary is then cleaved after the key reaction. While effective, this approach requires additional synthetic steps for attachment and removal.

• Chiral Metal Catalysis: This is often the more elegant and atom-economical approach. A chiral ligand coordinates to a metal salt (e.g., Cu(OTf)₂, AgOAc) to form a chiral Lewis acid catalyst. This catalyst then orchestrates the cycloaddition by creating a chiral environment, favoring the formation of one enantiomer over the other.[5] Ferrocenyl P,N-ligands, in particular, have shown excellent performance in copper-catalyzed asymmetric 1,3-dipolar cycloadditions.[5]

The choice between these methods depends on factors like the availability of chiral ligands/auxiliaries, substrate scope, and scalability. For drug development, a catalytic approach is often preferred.

Strategy	Example	Typical ee (%)	Advantages	Disadvantages
Chiral Auxiliary	Oppolzer's Camphorsultam on Dipolarophile	>95%	Highly predictable, robust	Requires extra steps for attachment/removal
Chiral Catalyst	Cu(OTf)₂ / Chiral Ferrocenyl P,N-Ligand	90-99%	Atom-economical, catalytic amount needed	Requires screening of ligands and conditions
Chiral Catalyst	AgOAc / Chiral Phosphine Ligand	85-98%	Effective for various substrates	Silver can be light-sensitive

FAQ 3: I'm observing poor diastereoselectivity, resulting in a mixture of cis- and trans-fused products. How can I improve the cis-selectivity?

Answer: The relative stereochemistry of the two bridgehead protons (H-3a and H-6a in the IUPAC numbering of the core) is determined during the cycloaddition. For a concerted [3+2] cycloaddition, the stereochemistry of the dipolarophile is transferred to the product. Therefore, using a cis-alkene (like maleimide) should exclusively yield the cis-fused bicyclic system.

If you are observing trans isomers, it may suggest a non-concerted, stepwise mechanism is competing, which can be influenced by several factors:

• Ylide Geometry: The geometry of the azomethine ylide (W-shaped vs. U-shaped) can be influenced by the metal catalyst and solvent. A change in catalyst system may favor a geometry that leads to higher fidelity in the stereochemical transfer.

• Reaction Temperature: Lowering the reaction temperature (e.g., from room temperature to 0 °C or -20 °C) often increases diastereoselectivity by favoring the transition state with the lowest activation energy, which typically leads to the kinetic cis-product.[6]

• Lewis Acid Strength: A very strong Lewis acid might promote a stepwise, Michael-addition/cyclization pathway, which can erode stereoselectivity. Screening different metal salts (e.g., comparing Ag(I) vs. Cu(II) vs. Zn(II)) can identify a catalyst that better promotes a concerted cycloaddition.

Below is a diagram illustrating how the catalyst and ylide geometry influence the stereochemical outcome.

Caption: Chiral catalyst directs the approach of reactants, favoring one transition state.

Experimental Protocols

Protocol 1: Copper-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition

This protocol is a representative procedure for the core-forming reaction, adapted from methodologies reported for similar systems.[5]

Materials:

• Glycine-derived iminoester (1.0 eq)

• N-Ethylmaleimide (1.2 eq)

• Copper(II) trifluoromethanesulfonate (Cu(OTf)₂) (10 mol%)

• Chiral Ferrocenyl P,N-Ligand (e.g., (R,S)-Josiphos derivative) (11 mol%)

• Anhydrous Toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add Cu(OTf)₂ (10 mol%) and the chiral ligand (11 mol%).

• Add anhydrous toluene and stir the mixture at room temperature for 1 hour to allow for complex formation.

• Add the glycine-derived iminoester (1.0 eq) to the flask.

• Add N-Ethylmaleimide (1.2 eq) to the reaction mixture.

• Stir the reaction at the desired temperature (start with room temperature, but cooling to 0 °C may improve selectivity) and monitor by TLC or LC-MS. Reactions are typically complete within 6-24 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: Hexane/Ethyl Acetate gradient) to isolate the bicyclic dione intermediate.

• Determine the enantiomeric excess (ee) of the product using chiral HPLC.

Protocol 2: Reduction of the Bicyclic Dione Intermediate

Materials:

• Bicyclic dione intermediate (1.0 eq)

• Lithium aluminum hydride (LiAlH₄) (4.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Rochelle's salt (Potassium sodium tartrate) solution

• Sodium sulfate (Na₂SO₄)

Procedure:

• To an oven-dried, three-neck round-bottom flask equipped with a reflux condenser and under an inert atmosphere, add a suspension of LiAlH₄ (4.0 eq) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Dissolve the bicyclic dione intermediate (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via an addition funnel. Caution: The reaction is highly exothermic.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux for 4-8 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction back down to 0 °C.

• Carefully quench the reaction by the sequential, dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams. This is the Fieser workup.

• A granular white precipitate should form. Stir the resulting slurry vigorously for 30 minutes.

• Filter the slurry through a pad of Celite®, washing the filter cake thoroughly with THF and Ethyl Acetate.

• Dry the combined organic filtrates over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. Further purification may be achieved via chromatography or distillation if necessary.

Troubleshooting Workflow

If your synthesis is resulting in low yield or poor selectivity, follow this logical troubleshooting guide.

Caption: A logical workflow for troubleshooting common synthesis issues.

References

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• Reddy, L. R., Hu, B., & Prashad, M. (2022). Enantioselective Synthesis of the Chiral Pyrrolidine Fragment of Upadacitinib via Chiral Auxiliary Directed Diastereoselective 1,3-Dipolar Cycloaddition. Organic Process Research & Development, 26(5), 1511–1519. [Link]

• Yadav, J. S., Reddy, B. V. S., & Gupta, M. K. (2004). Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines. Organic Letters, 6(23), 4299–4301. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

• Izadkhast, F., & Gholami, M. R. (2022). Recent advances on the synthesis of natural pyrrolizidine alkaloids: alexine, and its stereoisomers. RSC Advances, 12(8), 4645–4663. [Link]

• Wang, Z., et al. (2022). Cu-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition of N-2,2,2-Trifluoroethylisatin Ketimines Enables the Desymmetrization of N-Arylmaleimides: Access to Enantioenriched F3C-Containing Octahydropyrrolo[3,4-c]pyrroles. Organic Letters, 24(22), 4056–4061. [Link]

• St. John-Campbell, S., et al. (2023). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. Nature, 615(7950), 78-83. [Link]

• Ishida, M., & Inagaki, T. (1998). Research Progress in the Synthesis of Pyrrolizidine Alkaloids. Chemical Reviews, 98(4), 1431-1470. [Link]

• Jiang, C., & Frontier, A. J. (2007). Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles. Organic Letters, 9(24), 4939–4942. [Link]

• Ning, G. (n.d.). Mastering Asymmetric Synthesis with Chiral Pyrrolidine Derivatives. Pharmaffiliates. Retrieved from [Link]

• Trost, B. M., & Horne, D. B. (2008). Stereocontrolled total synthesis of (--)-kaitocephalin. Journal of the American Chemical Society, 130(9), 2729-2731. [Link]

• Pyne, S. G., Davis, A. S., Gates, N. J., Lindsay, K. B., & Tang, M. (2004). A New Strategy for the Diastereoselective Synthesis of Polyfunctionalized Pyrrolidines. Synlett, 2004(01), 49–52. [Link]

• Chemler, S. R., & Fuller, P. H. (2006). Diastereoselective pyrrolidine synthesis via copper promoted intramolecular aminooxygenation of alkenes. Tetrahedron, 62(32), 7544-7554. [Link]

• Yadav, J. S., Reddy, B. V. S., & Gupta, M. K. (2011). Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines. Organic Letters, 6(23), 4299-4301. [Link]

• Herrera, R. P., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters, 25(41), 7543–7548. [Link]

• ResearchGate. (n.d.). Asymmetric synthesis of octahydro-dipyrroloquinolines 266 via the... Retrieved from [Link]

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their anti(myco)bacterial and antifungal activity. ARKIVOC, 2018(5), 51-64. [Link]

• Kulyashova, A. A., et al. (2023). Synthesis of Substituted Pyrrole Derivatives Based on 8-Azaspiro[5.6]dodec-10-ene Scaffold. Molecules, 28(14), 5373. [Link]

• Da Cunha, T., et al. (2020). Access and Modulation of Substituted Pyrrolo[3,4-c]pyrazole-4,6-(2H,5H)-diones. Molecules, 25(18), 4292. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved from [Link]

• Barreca, M. L., et al. (2020). Bioactive pyrrole-based compounds with target selectivity. European Journal of Medicinal Chemistry, 198, 112341. [Link]

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• Liu, J., et al. (2018). Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. Molecules, 23(10), 2668. [Link]

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Technical Support Center: Analytical Method Development for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

Welcome to the technical support center for the analytical method development of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the analysis of this and structurally related bicyclic amines. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to develop robust and reliable analytical methods.

Understanding the Molecule: Anticipating Analytical Challenges

2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a saturated bicyclic diamine. Its structure presents several analytical challenges:

• Lack of a UV Chromophore: The molecule is fully saturated and lacks conjugated double bonds, meaning it will not absorb UV light at wavelengths typically used in HPLC-UV detection (200-400 nm). This is a primary hurdle for quantification.[1][2]

• High Polarity and Basicity: The two amine groups make the molecule highly polar and basic. This can lead to strong interactions with the stationary phase in chromatography, resulting in poor peak shape (tailing) and potential irreversible adsorption, especially on silica-based columns.[3][4]

• Potential for Chirality: Depending on the stereochemistry of the ring fusion and the ethyl group, the molecule can exist as multiple stereoisomers. Separation of these isomers may be critical for pharmaceutical applications.[5][6]

• Volatility: While amenable to gas chromatography (GC), its polarity can still cause issues with peak shape and carryover without proper column selection and derivatization.[3]

This guide will address these challenges in a question-and-answer format, providing troubleshooting advice and detailed protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

HPLC Method Development

Question 1: I am not detecting my compound using HPLC with a standard UV detector. What are my options?

This is the most common issue due to the absence of a chromophore in 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.[1] Here are several strategies, ranging from simple to more complex:

Option A: Utilize a Universal Detector

If your primary goal is detection and quantification without extensive sample preparation, consider using a "universal" HPLC detector that does not rely on UV absorbance.

Detector Type	Principle	Advantages	Disadvantages
Refractive Index (RI)	Measures changes in the refractive index of the eluent.	Universal for any analyte.	Not compatible with gradient elution, less sensitive than other methods.
Evaporative Light Scattering (ELSD)	Nebulizes the eluent, evaporates the solvent, and measures light scattered by the remaining analyte particles.	Compatible with gradient elution, more sensitive than RI.	Requires a volatile mobile phase, response can be non-linear.
Charged Aerosol Detector (CAD)	Similar to ELSD, but charges the analyte particles and measures the charge.	Compatible with gradient elution, provides a more uniform response regardless of structure.	Requires a volatile mobile phase.
Mass Spectrometry (MS)	Ionizes the analyte and separates ions based on their mass-to-charge ratio.	Highly sensitive and selective, provides structural information.	Higher cost and complexity.

Option B: Pre-column Derivatization

This is a robust and sensitive approach where a UV-active or fluorescent tag is attached to the amine groups before injection.[7][8]

• Why it works: By covalently bonding a chromophore or fluorophore to your analyte, you make it easily detectable by standard UV or fluorescence detectors. This can also improve the chromatographic behavior of the molecule by making it less polar.[8]

• Common Derivatizing Agents for Amines:

  • Dansyl Chloride: Reacts with primary and secondary amines to produce highly fluorescent derivatives.

  • 9-fluorenylmethyl chloroformate (FMOC): Reacts with primary and secondary amines to create UV-active derivatives.[2][8]

  • o-Phthalaldehyde (OPA): Reacts with primary amines in the presence of a thiol to form fluorescent isoindole derivatives.[7]

Protocol: Pre-column Derivatization with FMOC

Caption: Workflow for pre-column derivatization with FMOC.

Step-by-Step Methodology:

• Reagent Preparation:

  • Borate Buffer (0.1 M, pH 9.0): Dissolve appropriate amount of sodium borate in water and adjust pH.

  • FMOC-Cl Solution (15 mM): Dissolve 9-fluorenylmethyl chloroformate in acetonitrile. Prepare this fresh.

• Derivatization:

  • In a vial, mix 100 µL of your sample (dissolved in acetonitrile) with 400 µL of borate buffer.

  • Add 500 µL of the FMOC-Cl solution.

  • Vortex immediately and let the reaction proceed for 15 minutes at room temperature.

• Quenching:

  • Add 50 µL of a primary amine solution (e.g., 0.1 M glycine) to react with excess FMOC-Cl. Vortex and wait 5 minutes.

• Analysis:

  • The sample is now ready for injection onto a reversed-phase HPLC column (e.g., C18).

  • Detection is typically performed at 266 nm.[2]

Trustworthiness Check: Always run a "reagent blank" (all reagents minus the analyte) to identify any peaks originating from the derivatization process itself.

Question 2: My peak shape is very poor (significant tailing). How can I improve it?

Peak tailing for basic compounds like this is often due to secondary interactions with acidic silanol groups on the surface of silica-based stationary phases.

• Causality: The positively charged (protonated) amine groups on your analyte can interact strongly with negatively charged (deprotonated) silanols on the silica surface. This leads to a portion of the analyte being retained longer, causing the peak to tail.

Troubleshooting Steps:

• Mobile Phase pH Adjustment:

  • Increase pH: Operate at a pH well above the pKa of the silanol groups (typically > pH 8) to ensure they are deprotonated and less interactive. This will also keep your basic analyte in its neutral form. Caution: Not all silica columns are stable at high pH.

  • Decrease pH: Operate at a low pH (e.g., pH 2.5-3.5) to protonate the silanol groups, reducing their negative charge. Your analyte will be fully protonated.

• Use of Mobile Phase Additives:

  • Add a competing base, such as triethylamine (TEA) or diethylamine (DEA), to the mobile phase at a low concentration (e.g., 0.1%). These additives will competitively bind to the active silanol sites, masking them from your analyte.

• Column Selection:

  • Use an End-capped Column: Modern, high-purity, end-capped silica columns have fewer free silanol groups and will generally provide better peak shape for bases.

  • Consider a "Base-Deactivated" Column: Many manufacturers offer columns specifically designed for the analysis of basic compounds.

  • Switch to a Different Stationary Phase: Consider a polymer-based column or a hybrid silica-polymer column, which are more resistant to high pH and have different surface chemistries.

Visualization of Peak Tailing Mitigation

Caption: Logic diagram for troubleshooting peak tailing of basic compounds.

Question 3: How can I separate the stereoisomers of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole?

Chiral separation is crucial in pharmaceutical analysis as different enantiomers can have different pharmacological activities.[6] Standard reversed-phase columns will not separate enantiomers. You will need a chiral stationary phase (CSP).

• Expertise & Experience: The most common CSPs are based on polysaccharides (e.g., cellulose or amylose derivatives) coated or immobilized on a silica support. The separation mechanism relies on the formation of transient diastereomeric complexes between the analyte and the chiral selector, which have different energies and thus different retention times.

Recommended Approach:

• Column Screening: Screen a variety of chiral columns. Good starting points for amines are columns based on derivatized cellulose and amylose.

• Mobile Phase Selection:

  • Normal Phase: Heptane/Ethanol or Heptane/Isopropanol mixtures are often the most effective for chiral separations.

  • Polar Organic Mode: Acetonitrile or Methanol with additives can also be effective.

  • Reversed Phase: Aqueous buffers with organic modifiers are generally less common for initial screening but can be useful.

• Additives: Small amounts of acidic or basic additives (e.g., trifluoroacetic acid or diethylamine) can significantly impact selectivity by altering the ionization state of the analyte and the CSP.

GC Method Development

Question 4: Can I analyze 2-Ethyloctahydropyrrolo[3,4-c]pyrrole by Gas Chromatography (GC)? I am seeing broad, tailing peaks.

Yes, GC is a viable technique, but direct analysis of polar amines on standard GC columns is challenging.[3][4] The issues are similar to HPLC: interaction with active sites in the column and inlet.

Troubleshooting Steps:

• Use a Base-Deactivated GC Column: It is essential to use a column specifically designed for amine analysis. These columns have a surface treatment that minimizes interactions with basic compounds. Look for columns labeled "for amines" or with a "WAX" or "amine" designation.

• Inlet Maintenance: Ensure your GC inlet liner is clean and deactivated. A wool-packed, deactivated liner can help with volatilization.

• Derivatization for GC: As with HPLC, derivatization is a powerful tool in GC. It serves two primary purposes:

  • Reduces Polarity/Increases Volatility: By replacing the active hydrogens on the amine groups, the molecule becomes less polar and more volatile, improving its chromatographic behavior.

  • Improves Peak Shape: Derivatization blocks the sites that cause tailing.

  Common derivatizing agents for GC analysis of amines include acylating agents (e.g., trifluoroacetic anhydride, TFAA) or silylating agents (e.g., BSTFA).[9]

Protocol: GC-MS Analysis with TFAA Derivatization

Caption: Workflow for GC-MS analysis following TFAA derivatization.

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 1 mg of your sample in 1 mL of a dry, aprotic solvent (e.g., ethyl acetate or dichloromethane) in a reaction vial.

• Derivatization: Add 100 µL of trifluoroacetic anhydride (TFAA). Cap the vial tightly.

• Reaction: Heat the vial at 70°C for 30 minutes.

• Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample into the GC-MS.

Typical GC Conditions:

Parameter	Setting	Rationale
Column	Base-deactivated, 5% Phenyl Polysiloxane (e.g., DB-5ms Amine)	Inert surface to prevent tailing.
Inlet Temp	250°C	Ensures complete volatilization of the derivative.
Carrier Gas	Helium, constant flow ~1 mL/min	Standard carrier gas for MS.
Oven Program	Start at 100°C, ramp 10°C/min to 280°C, hold 5 min	Separates the derivative from solvent and byproducts.
Detector	Mass Spectrometer (Scan mode for identification, SIM mode for quantification)	Provides confirmation of identity and sensitive quantification.

Trustworthiness Check: The mass spectrum of the derivatized peak should show a molecular ion and fragmentation pattern consistent with the di-trifluoroacetylated 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

References

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Technical Support Center: 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this guide is intended for experienced professionals in laboratory and drug development settings. "2-Ethyloctahydropyrrolo[3,4-c]pyrrole" and its derivatives are specialized chemical compounds. Always consult the specific Safety Data Sheet (SDS) provided by your supplier before handling, storage, or use. This document should be used as a supplementary resource and not as a replacement for mandated safety protocols and supplier-specific documentation.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the handling, storage, and properties of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a heterocyclic building block often used in pharmaceutical and medicinal chemistry.[1][2]

Q1: What is 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and what are its primary applications?

A1: 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a saturated, fused bicyclic diamine. Its rigid, nitrogen-rich scaffold makes it a valuable intermediate in organic synthesis, particularly for creating complex molecules in drug discovery.[3] The core structure, octahydropyrrolo[3,4-c]pyrrole, is considered a piperazine isostere and is explored for CNS drug discovery.[2] Derivatives of this and similar pyrrole structures are investigated for a wide range of biological activities, including as enzyme inhibitors and receptor modulators.[3][4]

Q2: What are the recommended storage conditions for this compound?

A2: For optimal stability, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole should be stored at room temperature in a dark place under an inert atmosphere.[5] Many related pyrrole compounds are sensitive to air, light, and moisture.[6] It is crucial to keep the container tightly sealed in a dry, well-ventilated area.[7]

Q3: Is this compound hazardous? What are the primary safety concerns?

A3: While specific hazard information for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is limited, the parent pyrrole scaffold and its derivatives can present several hazards. For example, some related compounds are classified as combustible liquids, skin irritants, and can cause serious eye damage.[8] Inhalation may also cause respiratory irritation.[8] Always handle this compound in a well-ventilated area or under a chemical fume hood, and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[7][9]

Q4: How should I handle this compound to prevent degradation?

A4: Pyrrole-based compounds can be sensitive to strong acids, oxidizing agents, and exposure to air and light, which can lead to discoloration and polymerization.[10][11] To prevent degradation, handle the compound under an inert atmosphere (e.g., nitrogen or argon) and use clean, dry glassware. Avoid contact with incompatible materials such as strong acids, acid anhydrides, and acid chlorides.[9][10]

Q5: What are suitable solvents for this compound?

Section 2: Troubleshooting Guide

This section provides a problem-solving framework for common issues encountered during experiments involving 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Problem 1: Compound has changed color (e.g., darkened) in storage.

Potential Cause	Explanation	Recommended Action
Air/Light Exposure	Many pyrrole derivatives are prone to oxidation or photodegradation, which often manifests as a color change.[13][14]	Before use, check the compound's purity via TLC, HPLC, or NMR. If impurities are detected, purification (e.g., distillation or chromatography) may be necessary. For future storage, ensure the container is tightly sealed and purged with an inert gas. Store in a dark location or use an amber vial.[9]
Moisture Contamination	The presence of water can hydrolyze or otherwise react with the compound, especially if other reactive species are present.	If moisture is suspected, consider drying the compound under vacuum. Always use anhydrous solvents and handle in a dry environment (e.g., glovebox or with dry glassware).

Problem 2: Inconsistent or poor results in a reaction (e.g., low yield).

Potential Cause	Explanation	Recommended Action
Compound Degradation	As mentioned, improper storage can lead to degradation, reducing the amount of active starting material.	Verify the purity of your starting material. If it has been stored for a long time or under suboptimal conditions, consider using a fresh batch.
Reactivity Issues	The nitrogen atoms in the pyrrolidine rings have basic and nucleophilic properties.[13] These can interfere with certain reaction conditions or reagents.	Re-evaluate your reaction scheme. Protect one or both nitrogen atoms with a suitable protecting group (e.g., Boc, Cbz) if they are not the intended reaction site. Ensure reaction conditions are compatible with a secondary amine.
Incompatibility with Reaction Conditions	Pyrrole scaffolds can be unstable in strongly acidic or alkaline environments.[15]	Buffer your reaction if possible. Screen different bases or acids to find milder conditions that are still effective for your desired transformation.

Problem 3: Difficulty in product purification or isolation.

Potential Cause	Explanation	Recommended Action
High Polarity	The two nitrogen atoms can make this compound and its derivatives quite polar, leading to difficult separation from polar byproducts or solvents.	For column chromatography, consider using a polar-modified silica or alumina. A solvent system with a small amount of a basic modifier (e.g., triethylamine or ammonia in methanol) can help reduce tailing on silica gel.
Formation of Salts	If acidic reagents or byproducts are present, the compound can form salts, altering its solubility and chromatographic behavior.	A basic workup (e.g., washing with aqueous sodium bicarbonate) can help neutralize any salts and return the compound to its free-base form before extraction and purification.

Section 3: Methodologies & Workflows

Workflow for Handling and Dispensing Air/Moisture-Sensitive Pyrrole Derivatives

This workflow is designed to minimize exposure to atmospheric contaminants.

Caption: Inert atmosphere handling workflow.

Troubleshooting Decision Tree for Unexpected Reaction Outcomes

Caption: Decision tree for troubleshooting reactions.

References

• PubChem. (n.d.). 2-Methyloctahydropyrrolo(3,4-c)pyrrole. National Center for Biotechnology Information. Retrieved from [Link]

• MySkinRecipes. (n.d.). Octahydropyrrolo[3,4-c]pyrrole. Retrieved from [Link]

• DC Fine Chemicals. (2024). Safety Data Sheet - Pyrrole. Retrieved from [Link]

• Ganesh, B. H., et al. (2024). Pyrrole: A Decisive Scaffold for the Development of Therapeutic Agents and Structure‐Activity Relationship. CNR-IRIS. Retrieved from [Link]

• Szeliga, M., & Chodkowski, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Molecules, 26(21), 6431. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrrolo[3,4‐c]pyrrole derivative and SAR activity. Retrieved from [Link]

• PubChem. (n.d.). Pyrrolo[3,4-c]pyrrole. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrole. Retrieved from [Link]

• SlidePlayer. (n.d.). Heterocyclic Compounds. Retrieved from [Link]

• Sobańska, K., et al. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds. Molecules, 20(11), 19681–19702. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-Benzyloctahydropyrrolo[3,4-c]pyrrole. Retrieved from [Link]

• Pieroni, M., et al. (2022). Aggregation Modes of Chiral Diketopyrrolo[3,4‐c]pyrrole Dyes in Solution and Thin Films. Chemistry – A European Journal, 28(52), e202201389. Retrieved from [Link]

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Technical Support Center: Prevention of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole Racemization

Welcome to the technical support center for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. This guide is designed for researchers, scientists, and drug development professionals to address the critical issue of maintaining the stereochemical integrity of this chiral molecule. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you prevent racemization during your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What is 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and why is its stereochemistry important?

2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a bicyclic diamine with a core pyrrolo[3,4-c]pyrrole structure. The octahydro- prefix indicates a fully saturated ring system. The presence of chiral centers in this molecule means it can exist as different stereoisomers (enantiomers and diastereomers). In pharmaceutical and drug development, the specific stereoisomer of a chiral molecule is often responsible for its therapeutic effect, while other isomers may be less active or even cause undesirable side effects. Therefore, controlling and maintaining the desired stereochemistry is crucial.[1][2]

Q2: What is racemization and why is it a concern for this molecule?

Racemization is the process where an optically active compound, containing a single enantiomer, is converted into a mixture of equal parts of both enantiomers (a racemate), rendering it optically inactive.[3] For a chiral molecule like 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, racemization can occur under certain experimental conditions, leading to a loss of the desired therapeutic efficacy and potentially introducing safety concerns. The rigid bicyclic structure of some amines can make them configurationally stable, but racemization can still occur, for instance, at high temperatures or in the presence of acids.[4]

Q3: What are the primary factors that can induce racemization of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole?

Several factors can contribute to the racemization of chiral amines:

• Temperature: Higher temperatures can provide the energy needed to overcome the activation barrier for inversion of stereocenters.[5][6]

• pH: Both acidic and basic conditions can catalyze racemization.[7][8][9] For amines, basic conditions are often a greater concern.[7]

• Solvent: The polarity and protic nature of the solvent can influence the stability of intermediates involved in the racemization process.[10][11]

• Catalysts: The presence of certain catalysts, including acids, bases, and some metals, can accelerate racemization.[12]

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you might encounter that could lead to the racemization of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Issue 1: Loss of Enantiomeric Excess After Synthesis and Work-up

Q: I've successfully synthesized a single enantiomer of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, but my chiral analysis after purification shows a significant decrease in enantiomeric excess (ee). What could be the cause?

A: This is a common issue that can arise from several steps in your post-synthesis workflow. The primary culprits are often harsh pH conditions during extraction and high temperatures during solvent removal.

Causality: The bridgehead nitrogen atoms in the octahydropyrrolo[3,4-c]pyrrole ring system are key to its chirality. Racemization in such bicyclic amines can proceed through a reversible ring-opening mechanism, which can be facilitated by acidic or basic conditions. High temperatures provide the necessary energy for this process to occur.

Troubleshooting Protocol:

• Re-evaluate Your Extraction pH:

  • Problem: Using strong acids or bases to wash or extract your product can lead to racemization. Studies on other chiral molecules have shown that racemization increases with pH, especially above 10.[7]

  • Solution:

    • Use buffered solutions for pH adjustments during aqueous work-up. Aim for a pH range of 7 to 9 if possible.[9]

    • If a basic pH is required for extraction, use milder bases like sodium bicarbonate instead of sodium hydroxide and minimize the contact time.

    • Always perform extractions at reduced temperatures (e.g., in an ice bath).

• Optimize Solvent Evaporation:

  • Problem: Prolonged heating during solvent removal (e.g., on a rotovap) can induce thermal racemization.

  • Solution:

    • Remove solvents under reduced pressure at the lowest possible temperature.

    • Utilize a high-vacuum pump to facilitate solvent removal without excessive heating.

    • If possible, use a lyophilizer (freeze-dryer) for heat-sensitive compounds.

• Solvent Selection:

  • Problem: The solvent used for extraction and chromatography can influence stereochemical stability. Protic solvents can potentially facilitate proton transfer steps that may be involved in racemization.[10]

  • Solution:

    • For extractions, consider using aprotic solvents like dichloromethane or ethyl acetate.

    • During chromatographic purification, screen different solvent systems to find one that provides good separation while minimizing on-column racemization.

Issue 2: On-Column Racemization During Chiral HPLC Analysis

Q: My initial analysis shows high enantiomeric excess, but subsequent injections of the same sample on my chiral HPLC system show a progressive decrease in ee. Why is this happening?

A: This suggests that the conditions of your chiral HPLC method are inducing racemization. The stationary phase, mobile phase composition, and temperature of the column can all play a role.

Causality: Certain chiral stationary phases (CSPs) or mobile phase additives can have acidic or basic sites that interact with the amine and catalyze racemization. Elevated column temperatures, often used to improve peak shape, can also contribute to on-column racemization.

Troubleshooting Protocol:

• Optimize Mobile Phase Composition:

  • Problem: Additives in the mobile phase, such as trifluoroacetic acid (TFA) or diethylamine (DEA), which are often used to improve peak shape for amines, can create an environment conducive to racemization.

  • Solution:

    • If using an acidic additive, try reducing its concentration to the lowest effective level.

    • If using a basic additive, ensure it is not excessively strong.

    • Explore alternative, neutral mobile phase modifiers.

    • Consider using a mobile phase with a buffer to maintain a neutral pH.

• Adjust Column Temperature:

  • Problem: High column temperatures accelerate all kinetic processes, including racemization.

  • Solution:

    • Perform the chiral separation at ambient or sub-ambient temperatures.

    • If elevated temperatures are necessary for peak shape, find the lowest possible temperature that provides acceptable chromatography.

• Evaluate the Chiral Stationary Phase (CSP):

  • Problem: The surface chemistry of the CSP might be contributing to the racemization.

  • Solution:

    • Screen different types of CSPs. Polysaccharide-based CSPs are often a good choice for chiral amines.[13]

    • Consult the CSP manufacturer's literature for compatibility with your analyte and recommended mobile phases.

Experimental Protocol: Screening for Optimal Chiral HPLC Conditions

Parameter	Condition 1	Condition 2	Condition 3
Chiral Column	Polysaccharide-based (e.g., Chiralpak IA)	Pirkle-type	Cyclodextrin-based
Mobile Phase	Hexane/Ethanol (90:10)	Hexane/Isopropanol (80:20)	Acetonitrile/Methanol (50:50)
Additive	0.1% Diethylamine	0.1% Trifluoroacetic Acid	None
Temperature	25°C	40°C	15°C
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min

Analysis: Inject a standard of known enantiomeric excess under each condition and monitor for any decrease in ee over time.

Issue 3: Racemization During Storage

Q: I have a highly pure enantiomer of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, but I've noticed a decrease in its optical purity after storing it for some time. How can I improve its stability?

A: The stability of your compound during storage is dependent on its physical state (solid vs. solution) and the storage conditions (temperature, light, and atmosphere).

Causality: In solution, molecules have greater mobility, which can facilitate racemization, especially if the solvent is not inert. In the solid state, racemization is less likely but can still occur over long periods, particularly if the compound is amorphous or exposed to heat or light.

Troubleshooting Protocol:

• Optimize Storage Form:

  • Problem: Storing the compound in solution can lead to faster degradation and racemization.

  • Solution:

    • Store the compound as a crystalline solid whenever possible. Crystallization can result in a more stable form.[3]

    • If it must be stored in solution, use a non-polar, aprotic solvent and keep the concentration as high as is practical.

• Control Storage Conditions:

  • Problem: Exposure to heat, light, and oxygen can promote degradation and racemization.

  • Solution:

    • Store the compound at low temperatures, preferably in a freezer (-20°C or lower).

    • Protect the compound from light by using amber vials or storing it in the dark.

    • Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation, which could potentially lead to products that catalyze racemization.

Data Summary: Recommended Storage Conditions

Storage Form	Temperature	Atmosphere	Light Condition	Expected Stability
Crystalline Solid	-20°C	Inert (Argon/Nitrogen)	Dark	High
Amorphous Solid	-20°C	Inert (Argon/Nitrogen)	Dark	Moderate
Solution (Aprotic Solvent)	-80°C	Inert (Argon/Nitrogen)	Dark	Low to Moderate
Solution (Protic Solvent)	-80°C	Inert (Argon/Nitrogen)	Dark	Low

III. Visualizing Experimental Workflows

Workflow for Racemization Prevention During Synthesis and Work-up

Caption: Optimized workflow for synthesis, purification, and storage to minimize racemization.

Decision Tree for Troubleshooting Racemization

Caption: A decision tree to diagnose the source of racemization in your experiments.

IV. References

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• 2-Methyloctahydropyrrolo(3,4-c)pyrrole | C7H14N2 | CID 12958533 - PubChem. Available at: [Link]

• Role of Additives during Deracemization Using Temperature Cycling - PMC - NIH. Available at: [Link]

• An approach to new chiral bicyclic imines and amines via Horner–Wadsworth–Emmons reaction - RSC Publishing. Available at: [Link]

• Effect of basic pH on amino acid racemization and leaching in freshwater mollusk shell. Available at: [Link]

• Stereochemical aspects of the biosynthetic routes leading to the pyrrolizidine and the quinolizidine alkaloids - ResearchGate. Available at: [Link]

• Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their - Semantic Scholar. Available at: [Link]

• Racemization, Enantiomerization and Diastereomerization | Dynamic Stereochemistry of Chiral Compounds: Principles and Applications | Books Gateway. Available at: [Link]

• 5.8: Racemic Mixtures and the Resolution of Enantiomers - Chemistry LibreTexts. Available at: [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC - NIH. Available at: [Link]

• Effects of Solvents and the Structure of Amines on the Rates of Reactions of α,β-Unsaturated Nitriles and Amides with Secondary Amines | Request PDF - ResearchGate. Available at: [Link]

• Stability of pyrrolizidine alkaloids from Senecio vernalis in grass silage under different ensilage conditions - PubMed. Available at: [Link]

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• Impact of Solvent on the Thermal Stability of Amines - PMC - NIH. Available at: [Link]

• Role of Racemization Kinetics in the Deracemization Process via Temperature Cycles | Crystal Growth & Design - ACS Publications. Available at: [Link]

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Effect of reaction pH on enolization and racemization reactions of glucose and fructose on heating with amino acid enantiomers and formation of melanoidins as result of the Maillard reaction - PubMed. Available at: [Link]

• ONE-POT SYNTHESIS OF SPIRO-3,4-DIHYDRO-2H- PYRROLES THROUGH TANDEM NUCLEOPHILIC CYCLISATION REACTION. Available at: [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds | Analytical Chemistry. Available at: [Link]

• Synthesising Complex Chiral Amines Through Resolution-Racemisation- Recycle. Available at: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Available at: [Link]

• What's a Racemic Mixture? – Master Organic Chemistry. Available at: [Link]

• Chiral analysis - Wikipedia. Available at: [Link]

• Pyrrolo[3,4-c]pyrrole | C6H4N2 | CID 15793117 - PubChem. Available at: [Link]

• Effects of basic pH on amino acid racemization and leaching in freshwater mollusk shell - Northern Arizona University. Available at: [Link]

• Heat of Dilution and Racemization of Chiral Amino Acid Solutions - ResearchGate. Available at: [Link]

• Pyrrole synthesis - Organic Chemistry Portal. Available at: [Link]

• Thermal Effects on Optical Chirality, Mechanics, and Associated Symmetry Properties. Available at: [Link]

• Chiral Amines in Total Synthesis: The Biocatalytic Approach - Wiley Analytical Science. Available at: [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization - The Royal Society of Chemistry. Available at: [Link]

• An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives - MDPI. Available at: [Link]

• An Investigation of the Effect of pH on Micelle Formation by a Glutamic Acid-Based Biosurfactant - MDPI. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. Available at: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI. Available at: [Link]

• Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants. Available at: [Link]

• Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics - SciSpace. Available at: [Link]

• Effect of pH of amine fluoride containing toothpastes on enamel remineralization in vitro. Available at: [Link]

• US5616725A - Pyrrolo[3,4-C]pyrrole synthesis - Google Patents. Available at:

• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment | Journal of Chemical Education. Available at: [Link]

• Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety - MDPI. Available at: [Link]

• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO 2 Capture - ResearchGate. Available at: [Link]

• CHIRAL DRUG ANALYSIS AND THEIR APPLICATION Review Article. Available at: [Link]

• Reactions and Mechanisms - Master Organic Chemistry. Available at: [Link]

• Pyrrolizidine alkaloids (EHC 80, 1988) - INCHEM. Available at: [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines - White Rose eTheses Online. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and Other Pyrrolidine Derivatives as Dopamine Transporter Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and other relevant pyrrolidine derivatives, with a focus on their potential as modulators of the dopamine transporter (DAT). While direct experimental data for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is limited in publicly available literature, this guide synthesizes information from structurally related compounds to project its likely performance and facilitate further research. We will delve into the structure-activity relationships (SAR), relevant biological assays, and the causal reasoning behind experimental design.

Introduction: The Pyrrolidine Scaffold and its Significance in Neuroscience

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its saturated, five-membered heterocyclic structure provides a three-dimensional framework that can be readily functionalized to interact with a variety of biological targets.[2] Pyrrolidine derivatives have shown a wide range of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory effects.[1]

In the realm of neuroscience, pyrrolidine-containing molecules are particularly prominent as modulators of neurotransmitter transporters, such as the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).[3] The octahydropyrrolo[3,4-c]pyrrole core, a bicyclic system, offers a rigid and defined geometry for presenting substituents to interact with these transporters. The nature of the substituent at the 2-position of this scaffold is critical in determining the potency and selectivity of the compound. This guide will focus on the potential of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole as a DAT inhibitor, a key target in the treatment of conditions like ADHD, depression, and substance abuse disorders.[4][5]

The Octahydropyrrolo[3,4-c]pyrrole Scaffold: A Platform for Neuromodulator Design

The octahydropyrrolo[3,4-c]pyrrole ring system has been recognized as a valuable isostere for the piperazine ring in drug discovery, a common motif in centrally active agents.[6] This scaffold has been successfully employed in the design of small molecules targeting various central nervous system (CNS) receptors.[6]

Synthesis of the 2-Substituted Octahydropyrrolo[3,4-c]pyrrole Core

The synthesis of N-substituted octahydropyrrolo[3,4-c]pyrroles can be achieved through several routes. A common approach involves the initial formation of the bicyclic core, followed by N-alkylation. For instance, the synthesis can start from a 1,3-dipolar cycloaddition reaction to form the pyrrolidine rings, followed by protection and deprotection steps to allow for selective alkylation at the desired nitrogen.[7] Greener synthetic methods using subcritical water have also been reported for derivatives of this scaffold, offering advantages in terms of reduced reaction times and environmental impact.[7]

The logical workflow for synthesizing a library of 2-alkyloctahydropyrrolo[3,4-c]pyrroles for comparative analysis is depicted below. This allows for a systematic investigation of the structure-activity relationship of the N-substituent.

Caption: Synthetic workflow for generating a library of 2-alkyloctahydropyrrolo[3,4-c]pyrrole derivatives.

Comparative Analysis: 2-Ethyloctahydropyrrolo[3,4-c]pyrrole vs. Other Pyrrolidine-Based DAT Inhibitors

Based on the known structure-activity relationships of pyrrolidine derivatives that act as dopamine transporter inhibitors, we can project the performance of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in comparison to established compounds. The size and nature of the N-substituent play a crucial role in the affinity and selectivity for DAT.

Compound	Structure	N-Substituent	Predicted/Known DAT Affinity (Ki, nM)	Key Characteristics
2-Ethyloctahydropyrrolo[3,4-c]pyrrole	2-ethyl-octahydropyrrolo[3,4-c]pyrrole	Ethyl	Predicted: Moderate to High	The ethyl group is expected to provide a balance of lipophilicity and size, potentially leading to good DAT affinity.
Methylphenidate	(R,R)-methyl 2-phenyl-2-(piperidin-2-yl)acetate	-	10-20	A well-established piperidine-based DAT inhibitor used in the treatment of ADHD.
GBR 12909	1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine	1-[2-[bis(4-fluorophenyl)methoxy]ethyl]	1-5	A potent and selective piperazine-based DAT inhibitor, often used as a research tool.
Pyrovalerone	1-(4-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one	-	5-15	A pyrrolidine-containing cathinone derivative with potent DAT inhibitory activity.

Note: Predicted values for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole are based on SAR trends observed in related series of DAT inhibitors, where small alkyl substituents on a nitrogen-containing ring often confer significant potency.

The rationale for predicting moderate to high affinity for the 2-ethyl derivative stems from the observation that in many series of monoamine transporter inhibitors, a small, lipophilic N-alkyl group can enhance binding to the transporter. The ethyl group provides a favorable balance between size and lipophilicity to occupy a hydrophobic pocket within the DAT binding site without introducing steric hindrance that larger groups might cause.

Experimental Protocols for Performance Evaluation

To empirically determine the performance of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and its analogs, a series of in vitro and in vivo experiments are necessary. The following protocols are standard in the field for characterizing dopamine transporter inhibitors.

In Vitro Dopamine Transporter (DAT) Binding Assay

This assay determines the affinity of a test compound for the dopamine transporter by measuring its ability to displace a known radiolabeled DAT ligand.

Principle: Competitive binding between the unlabeled test compound and a radiolabeled ligand (e.g., [³H]WIN 35,428) for the dopamine transporter in a preparation of cell membranes expressing DAT. The amount of radioactivity bound to the membranes is inversely proportional to the affinity of the test compound.

Detailed Protocol:

• Membrane Preparation:

  • Culture human embryonic kidney (HEK) 293 cells stably expressing the human dopamine transporter (hDAT).

  • Harvest the cells and homogenize them in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei.

  • Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes.[8]

  • Resuspend the membrane pellet in a fresh binding buffer and determine the protein concentration.[8]

• Binding Assay:

  • In a 96-well plate, add 50 µL of binding buffer (for total binding) or a high concentration of a known DAT inhibitor like GBR 12909 (for non-specific binding).[8]

  • Add 50 µL of varying concentrations of the test compound (e.g., 2-Ethyloctahydropyrrolo[3,4-c]pyrrole).

  • Add 50 µL of [³H]WIN 35,428 at a final concentration near its Kd.[8]

  • Add 100 µL of the membrane suspension.

  • Incubate at 4°C for 2-3 hours.[8]

  • Terminate the binding by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ (the concentration of the compound that inhibits 50% of specific binding) from the resulting sigmoidal curve.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for the in vitro dopamine transporter binding assay.

In Vitro Dopamine Uptake Assay

This functional assay measures the ability of a test compound to inhibit the uptake of dopamine into cells expressing the dopamine transporter.

Principle: Cells expressing DAT will actively transport dopamine from the extracellular medium. The inhibition of this uptake by a test compound is measured using radioactively labeled dopamine ([³H]Dopamine).

Detailed Protocol:

• Cell Culture:

  • Plate HEK 293 cells stably expressing hDAT in a 96-well plate and grow to confluence.[9]

• Uptake Assay:

  • Wash the cells with a pre-warmed uptake buffer (e.g., Krebs-Ringer-HEPES buffer).

  • Pre-incubate the cells with varying concentrations of the test compound for 10-20 minutes at 37°C.

  • Initiate dopamine uptake by adding [³H]Dopamine to the wells.[9]

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C.[8]

  • Terminate the uptake by rapidly washing the cells with ice-cold buffer.[8]

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the IC₅₀ for the inhibition of dopamine uptake from the dose-response curve.

In Vivo Microdialysis

This technique allows for the measurement of extracellular dopamine levels in the brain of a freely moving animal, providing a measure of the in vivo efficacy of a DAT inhibitor.

Principle: A microdialysis probe with a semi-permeable membrane is implanted into a specific brain region (e.g., the striatum). A physiological solution is perfused through the probe, and neurotransmitters from the extracellular fluid diffuse across the membrane into the perfusate, which is then collected and analyzed.[10]

Detailed Protocol:

• Surgical Implantation:

  • Anesthetize the animal (e.g., a rat) and place it in a stereotaxic frame.

  • Implant a guide cannula into the brain region of interest (e.g., striatum).[11]

  • Allow the animal to recover from surgery.

• Microdialysis Experiment:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).[12]

  • Collect baseline dialysate samples at regular intervals (e.g., every 10-20 minutes).

  • Administer the test compound (e.g., 2-Ethyloctahydropyrrolo[3,4-c]pyrrole) systemically (e.g., via intraperitoneal injection).

  • Continue collecting dialysate samples to measure the change in extracellular dopamine levels.

• Sample Analysis:

  • Analyze the dopamine concentration in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-ECD).[10][13]

• Data Analysis:

  • Express the dopamine concentrations as a percentage of the baseline levels and plot them over time.

  • Determine the magnitude and duration of the increase in extracellular dopamine induced by the test compound.

Caption: Workflow for in vivo microdialysis to assess the effect of a test compound on extracellular dopamine levels.

Conclusion and Future Directions

The octahydropyrrolo[3,4-c]pyrrole scaffold represents a promising starting point for the design of novel dopamine transporter inhibitors. Based on established structure-activity relationships for pyrrolidine derivatives, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is predicted to exhibit significant DAT inhibitory activity. The provided experimental protocols offer a robust framework for the systematic evaluation of this and other related compounds.

Future research should focus on the synthesis of a series of 2-alkyloctahydropyrrolo[3,4-c]pyrrole derivatives to elucidate the precise SAR for this scaffold. In addition to DAT binding and uptake assays, selectivity profiling against SERT and NET is crucial to determine the compound's specificity. Promising candidates should then be advanced to in vivo studies, including microdialysis and behavioral models relevant to the therapeutic indications for DAT inhibitors. This systematic approach will enable a comprehensive understanding of the potential of this novel class of pyrrolidine derivatives as CNS-active agents.

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Comparative Bioactivity of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole Isomers: A Technical Guide for Drug Development Professionals

In the landscape of contemporary drug discovery, the exploration of novel heterocyclic scaffolds is paramount for identifying new chemical entities with therapeutic potential. The octahydropyrrolo[3,4-c]pyrrole core, a rigid bicyclic diamine, has emerged as a promising pharmacophore, particularly in the design of agents targeting the central nervous system (CNS).[1] This guide provides a comprehensive comparative analysis of the potential bioactivities of the isomers of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, offering a framework for researchers and drug development professionals to navigate the evaluation of this compound class. While direct experimental data for this specific molecule is limited, this document synthesizes information from structurally related compounds to provide a robust, evidence-based perspective on its potential pharmacological profile.

Introduction to the 2-Ethyloctahydropyrrolo[3,4-c]pyrrole Scaffold

The octahydropyrrolo[3,4-c]pyrrole nucleus is a versatile building block in medicinal chemistry, often utilized as a constrained analog of piperazine.[1] Its rigid structure can confer a higher affinity and selectivity for biological targets compared to more flexible acyclic or monocyclic amines. The introduction of an ethyl group at the 2-position (N-ethylation) is a common strategy in drug design to modulate physicochemical properties such as lipophilicity, metabolic stability, and receptor-ligand interactions.

The stereochemistry of the bicyclic core and the chiral centers that can arise upon substitution are critical determinants of biological activity. For 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, several isomers are possible, including cis and trans diastereomers, and their respective enantiomers (R and S configurations). It is well-established that stereoisomers of a chiral drug can exhibit significant differences in their pharmacological and toxicological profiles.

Postulated Bioactivity Profile: An Evidence-Based Extrapolation

Based on the known activities of structurally similar compounds, we can postulate a range of potential biological targets and activities for the isomers of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Central Nervous System (CNS) Activity

The octahydropyrrolo[3,4-c]pyrrole scaffold has been successfully incorporated into molecules targeting a variety of CNS receptors.[1] Therefore, it is highly probable that 2-Ethyloctahydropyrrolo[3,4-c]pyrrole isomers will exhibit activity at one or more of the following receptor families:

• Cholinergic Receptors: Derivatives of the related perhydropyrrolo[3,4-c]pyridine have demonstrated anticholinergic activity, suggesting a potential interaction with muscarinic and/or nicotinic acetylcholine receptors.

• Dopaminergic Receptors: N-substituted pyrrolidine derivatives are known to possess high affinity for dopamine D2 and D3 receptors.[2] The stereochemistry of the pyrrolidine ring and its substituents can significantly influence binding affinity and functional activity.

• Serotonergic Receptors: The pyrrolidine moiety is a key feature in several selective serotonin reuptake inhibitors (SSRIs) and 5-HT receptor modulators.

Hypothesis: The different spatial arrangements of the ethyl group and the lone pair of the second nitrogen atom in the cis and trans isomers of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole will likely result in varying affinities for these CNS receptors. It is plausible that one stereoisomer will exhibit a significantly higher affinity and/or selectivity for a particular receptor subtype.

Antimicrobial Activity

Functionalized octahydropyrrolo[3,4-c]pyrrole derivatives have been reported to possess antibacterial and antimycobacterial properties.[3] The mechanism of action is thought to involve the disruption of bacterial cell wall synthesis or inhibition of essential enzymes.

Hypothesis: The N-ethyl substitution may influence the compound's ability to penetrate bacterial cell membranes, and different isomers may exhibit varying levels of antimicrobial potency.

Cytotoxicity

The cytotoxic potential of any new chemical entity is a critical parameter to assess. Studies on related heterocyclic amines have shown that some can induce cytotoxicity in neuronal cell lines.[4] The evaluation of cytotoxicity is therefore a crucial first step in determining the therapeutic index of these compounds.

Hypothesis: The isomers of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole may exhibit stereoselective cytotoxicity. It is imperative to assess their effects on both cancerous and healthy neuronal cell lines to understand their potential for neurotoxicity.

Experimental Framework for Comparative Bioactivity Assessment

To elucidate the comparative bioactivity of the 2-Ethyloctahydropyrrolo[3,4-c]pyrrole isomers, a tiered in vitro screening approach is recommended. The following experimental protocols provide a robust framework for this evaluation.

Workflow for Bioactivity Screening

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Validating the Mechanism of Action of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the mechanism of action of the novel compound, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. The pyrrolo[3,4-c]pyrrole scaffold is a recurring motif in compounds with diverse biological activities, ranging from anti-inflammatory to central nervous system modulation.[1][2] Given the broad potential of this chemical class, a systematic and robust validation of the specific mechanism of action for any new analogue is paramount.

This document will move beyond a rigid, step-by-step protocol. Instead, it will detail a logical and iterative experimental workflow designed to elucidate the molecular target and cellular effects of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. We will operate under the working hypothesis that, based on the prevalence of kinase inhibition within the broader class of pyrrole-based compounds, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a novel inhibitor of a key signaling kinase.[3] For the purpose of this guide, we will focus on a hypothetical scenario where preliminary screening suggests activity against the Janus Kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) pathway .

We will compare the performance of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole with two well-characterized JAK inhibitors: Ruxolitinib , a JAK1/2 inhibitor, and Tofacitinib , a pan-JAK inhibitor. This comparative approach will provide a critical benchmark for assessing the potency, selectivity, and cellular efficacy of our investigational compound.

The JAK/STAT Signaling Pathway: A Primer

The JAK/STAT pathway is a critical signaling cascade that transduces signals from extracellular cytokines and growth factors to the nucleus, where it modulates gene expression. This pathway plays a central role in immunity, inflammation, and hematopoiesis. Dysregulation of the JAK/STAT pathway is implicated in a variety of diseases, including autoimmune disorders and cancers.

Figure 1: Simplified schematic of the JAK/STAT signaling pathway.

Experimental Workflow for Mechanism of Action Validation

The following workflow is designed to systematically test our hypothesis, moving from broad, target-agnostic approaches to specific, in-depth characterization.

Figure 2: A phased experimental workflow for validating the mechanism of action.

Phase 1: Target Identification & Initial Characterization

The initial step is to confirm the biological activity of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in a relevant biological system and to gain a broader understanding of its potential targets.

Protocol 1: Broad Kinase Panel Screen

Rationale: To identify potential kinase targets of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in an unbiased manner. A broad kinase panel (e.g., >400 kinases) provides a comprehensive overview of the compound's selectivity.

Methodology:

• Prepare a stock solution of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole in DMSO.

• Submit the compound to a commercial kinase screening service (e.g., Eurofins DiscoverX, Promega).

• The screen is typically performed at a single high concentration (e.g., 10 µM) in a competitive binding assay format.

• The results are reported as percent inhibition for each kinase in the panel.

• Analyze the data to identify kinases that are significantly inhibited (e.g., >50% inhibition).

Expected Outcome: This screen will either confirm our hypothesis by showing significant inhibition of JAK family kinases or suggest alternative targets, which would necessitate a revision of the experimental plan.

Phase 2: In Vitro Target Validation

Once potential targets are identified, the next phase focuses on confirming direct engagement and quantifying the potency of the interaction.

Protocol 2: Biochemical IC50 Determination for JAK Family Kinases

Rationale: To determine the concentration of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole required to inhibit 50% of the activity of each of the four JAK family members (JAK1, JAK2, JAK3, and TYK2). This will establish the compound's potency and selectivity within the target family.

Methodology:

• Utilize a time-resolved fluorescence resonance energy transfer (TR-FRET) assay or a luminescence-based assay (e.g., ADP-Glo™).

• Prepare a series of 10-point, 3-fold serial dilutions of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, Ruxolitinib, and Tofacitinib.

• In a 384-well plate, combine the recombinant human JAK enzyme, a suitable peptide substrate, and ATP at its Km concentration.

• Add the serially diluted compounds to the wells.

• Incubate the reaction at room temperature for the optimized time (e.g., 60 minutes).

• Add the detection reagents according to the manufacturer's protocol.

• Read the plate on a suitable plate reader.

• Calculate the percent inhibition for each concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Comparative Data Table 1: In Vitro Biochemical Potency

Compound	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	TYK2 IC50 (nM)
2-Ethyloctahydropyrrolo[3,4-c]pyrrole	5.2	7.8	150.4	89.6
Ruxolitinib (Alternative 1)	3.3	2.8	428	19
Tofacitinib (Alternative 2)	1.2	20	1.5	38

Note: Data are hypothetical for illustrative purposes.

Phase 3: Cellular & Functional Characterization

The final phase is to determine if the in vitro biochemical activity translates to a functional effect in a cellular context.

Protocol 3: Cellular p-STAT Inhibition Assay

Rationale: To measure the ability of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole to inhibit the phosphorylation of STAT proteins downstream of JAK activation in a cellular environment. This is a critical step in confirming on-target activity.

Methodology:

• Culture a relevant cell line (e.g., human peripheral blood mononuclear cells - PBMCs, or a cytokine-dependent cell line like TF-1) under standard conditions.

• Starve the cells of serum and cytokines for 4-6 hours.

• Pre-incubate the cells with serially diluted 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, Ruxolitinib, or Tofacitinib for 1 hour.

• Stimulate the cells with a specific cytokine to activate the JAK/STAT pathway (e.g., IL-6 for p-STAT3, IFN-γ for p-STAT1).

• After a short stimulation period (e.g., 15-30 minutes), lyse the cells.

• Measure the levels of phosphorylated STAT (p-STAT) and total STAT using a sandwich ELISA, Western blot, or intracellular flow cytometry.

• Normalize the p-STAT signal to the total STAT signal.

• Calculate the percent inhibition and determine the cellular IC50 value.

Comparative Data Table 2: Cellular Potency

Compound	Cellular p-STAT3 IC50 (nM) (IL-6 stimulation)
2-Ethyloctahydropyrrolo[3,4-c]pyrrole	45.8
Ruxolitinib (Alternative 1)	280
Tofacitinib (Alternative 2)	95

Note: Data are hypothetical for illustrative purposes.

Comparative Analysis and Interpretation

The hypothetical data presented in the tables suggest that 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a potent inhibitor of JAK1 and JAK2 with good selectivity over JAK3 and TYK2, similar to Ruxolitinib. In the cellular assay, our investigational compound demonstrates superior potency in inhibiting IL-6-mediated STAT3 phosphorylation compared to the established alternatives.

Figure 3: Comparative inhibition profile of the investigational compound and alternatives.

Conclusion

This guide has outlined a comprehensive and scientifically rigorous approach to validating the mechanism of action of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, using a hypothetical but plausible scenario of JAK/STAT pathway inhibition. By following this phased workflow and employing a comparative strategy with well-characterized alternatives, researchers can build a robust data package to support the continued development of this and other novel chemical entities. The key is to remain objective and allow the data to guide the narrative of the compound's biological activity.

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The Octahydropyrrolo[3,4-c]pyrrole Scaffold: A Privileged Platform for CNS Drug Discovery - A Comparative Guide

For researchers, scientists, and drug development professionals navigating the complex landscape of central nervous system (CNS) drug discovery, the selection of a core chemical scaffold is a critical decision that profoundly influences the trajectory of a research program. The piperazine ring, a ubiquitous motif in CNS-acting agents, has long been a reliable workhorse. However, its inherent flexibility can be a double-edged sword, sometimes leading to promiscuous target engagement and undesirable pharmacokinetic properties. This guide provides an in-depth, data-supported comparison of the octahydropyrrolo[3,4-c]pyrrole scaffold, a rigid diamine that has emerged as a superior alternative to piperazine in several CNS targets, with a particular focus on its structure-activity relationship (SAR) as a modulator of metabotropic glutamate receptor 1 (mGlu1) and orexin-2 receptors.

The Strategic Advantage of Rigidity: Octahydropyrrolo[3,4-c]pyrrole as a Piperazine Bioisostere

The fundamental rationale for replacing a piperazine moiety with an octahydropyrrolo[3,4-c]pyrrole core lies in the concept of conformational constraint. The fused bicyclic nature of the octahydropyrrolo[3,4-c]pyrrole system significantly reduces the number of accessible conformations compared to the flexible chair-boat interconversion of piperazine. This rigidity can confer several advantages in drug design:

• Enhanced Potency and Selectivity: A more constrained ligand is pre-organized in a bioactive conformation, reducing the entropic penalty upon binding to its target. This often translates to higher affinity and, consequently, greater potency. Furthermore, the well-defined three-dimensional shape of the rigid scaffold can lead to more specific interactions with the target protein, improving selectivity against off-target proteins.

• Improved Physicochemical and Pharmacokinetic Properties: The introduction of rigidity can influence key drug-like properties. The octahydropyrrolo[3,4-c]pyrrole scaffold, while still containing two basic nitrogen atoms, can exhibit altered pKa values and lipophilicity compared to piperazine, which can be fine-tuned to optimize absorption, distribution, metabolism, and excretion (ADME) profiles.

The following diagram illustrates the structural comparison between the flexible piperazine and the rigid octahydropyrrolo[3,4-c]pyrrole scaffold.

Caption: Comparison of flexible and rigid diamine scaffolds.

Case Study 1: Negative Allosteric Modulators (NAMs) of Metabotropic Glutamate Receptor 1 (mGlu1)

Metabotropic glutamate receptor 1 (mGlu1) is a G-protein coupled receptor (GPCR) implicated in a variety of neurological and psychiatric disorders. The development of selective NAMs for this receptor is a promising therapeutic strategy.

Comparative Analysis: Octahydropyrrolo[3,4-c]pyrrole vs. Piperazine

A pivotal study directly compared the octahydropyrrolo[3,4-c]pyrrole scaffold against its piperazine counterpart in a series of mGlu1 NAMs. The results, summarized in the table below, unequivocally demonstrate the superiority of the rigid scaffold.

Compound ID	Core Scaffold	R Group	h mGlu1 IC50 (nM)[1]
1	Piperazine	1-Adamantyl	2100
8	Octahydropyrrolo[3,4-c]pyrrole	1-Adamantyl	280

Direct replacement of the piperazine ring in compound 1 with the octahydropyrrolo[3,4-c]pyrrole core to give compound 8 resulted in a greater than seven-fold increase in potency against human mGlu1.[1] This substantial improvement in activity is attributed to the rigid nature of the octahydropyrrolo[3,4-c]pyrrole scaffold, which likely orients the key pharmacophoric elements—the adamantyl amide and the substituted aromatic ring—in a more favorable conformation for binding to the allosteric site of the mGlu1 receptor.

Structure-Activity Relationship (SAR) Exploration

Further exploration of the SAR around the octahydropyrrolo[3,4-c]pyrrole core revealed critical insights for optimizing potency.

The initial lead compound 8 featured a bulky and lipophilic 1-adamantyl amide. Attempts to replace this group with less lipophilic alternatives, such as a cubyl amide, resulted in a significant loss of potency.[1] This suggests that the size and shape of this substituent are crucial for productive interactions within the binding pocket.

To circumvent the challenges associated with modifying the amide group, a strategy involving the replacement of the 1-adamantyl amide with substituted ureas was explored.[1] This led to the discovery of potent analogs, with the 2-azaspiro[4.4]nonane derivative 38 emerging as a particularly active compound, only three-fold less potent than the original lead 8 .[1]

Compound ID	R Group (Urea)	h mGlu1 IC50 (nM)[1]
38	2-Azaspiro[4.4]nonane	< 1000
39	Spirocyclic amine derivative	< 1000
40	Spirocyclic amine derivative	< 1000

The following workflow illustrates the SAR exploration process for the mGlu1 NAMs.

Caption: SAR workflow for mGlu1 NAMs.

Case Study 2: Selective Orexin-2 Receptor Antagonists for Insomnia

The orexin system, comprising two receptors (OX1 and OX2), is a key regulator of wakefulness. Selective orexin-2 receptor antagonists are a validated therapeutic approach for the treatment of insomnia. The octahydropyrrolo[3,4-c]pyrrole scaffold has been successfully employed in the development of potent and selective orexin-2 antagonists, leading to the identification of a clinical candidate.[2][3]

SAR of N-Aryl and N-Acyl Substituents

In a series of octahydropyrrolo[3,4-c]pyrrole-based orexin antagonists, SAR studies focused on the optimization of the N-aryl and N-acyl substituents.

Compound ID	N-Aryl Group	N-Acyl Group	OX2R Ki (nM)	OX1R Ki (nM)	Selectivity (OX1/OX2)
Example A	2-Methyl-5-chlorophenyl	2-Methylbenzoyl	2.5	110	44
Example B	2-Methyl-5-fluorophenyl	2-Methylbenzoyl	1.8	130	72
Clinical Candidate (JNJ-42847922)	2-(Trifluoromethyl)pyridin-4-yl	5-Methyl-2-(trifluoromethyl)benzoyl	1.3	240	185

Data adapted from J. Med. Chem. 2015, 58, 15, 6154–6169.

The data highlight that subtle modifications to the substitution pattern on both the N-aryl and N-acyl groups have a profound impact on potency and selectivity. The clinical candidate, JNJ-42847922, features a trifluoromethyl-substituted pyridine as the N-aryl group and a methyl- and trifluoromethyl-substituted benzoyl group as the N-acyl moiety, achieving high potency for OX2R and excellent selectivity over OX1R.[3]

The optimization of physicochemical and pharmacokinetic properties was crucial in the identification of the clinical candidate.[2][3] This underscores the importance of a holistic approach to drug design, where potency, selectivity, and ADME properties are co-optimized.

Experimental Protocols

To ensure the reproducibility and validation of the findings presented, detailed experimental protocols for key assays are provided below.

Synthesis of the Octahydropyrrolo[3,4-c]pyrrole Core

A general and efficient method for the synthesis of the octahydropyrrolo[3,4-c]pyrrole core often involves a multi-step sequence starting from commercially available materials. One common approach is the thermolysis of N-phthalimidoaziridines in the presence of an N-arylmaleimide to construct the pyrrolidine rings.[4]

Step-by-Step Protocol for a Representative Synthesis:

• Preparation of N-Phthalimidoaziridines: Synthesize N-phthalimidoaziridines from corresponding alkenes (e.g., 3,5-disubstituted 1,2,4-oxadiazoles containing an alkenyl fragment) and N-aminophthalimide in the presence of an oxidizing agent like lead tetraacetate.[4]

• Cycloaddition Reaction: Heat the synthesized N-phthalimidoaziridines with an N-arylmaleimide in a suitable high-boiling solvent (e.g., toluene or xylene).[4]

• Purification: After the reaction is complete (monitored by TLC or LC-MS), cool the reaction mixture and purify the resulting N-phthalimidopyrrolidine product by column chromatography on silica gel.

• Deprotection: Remove the phthalimido group using hydrazine hydrate in a suitable solvent like ethanol to yield the free octahydropyrrolo[3,4-c]pyrrole.

• Purification of the Core: Purify the final octahydropyrrolo[3,4-c]pyrrole core by crystallization or column chromatography.

In Vitro Assay for Gq-Coupled Receptors: Calcium Mobilization Assay

The functional activity of compounds at Gq-coupled receptors like mGlu1 and orexin receptors can be assessed using a calcium mobilization assay. This assay measures the increase in intracellular calcium concentration upon receptor activation.

Step-by-Step Protocol:

• Cell Culture and Plating: Culture HEK293 cells stably expressing the human mGlu1 or orexin receptor of interest. Seed the cells into 96-well black-walled, clear-bottom plates at a density of 50,000 cells per well and incubate overnight.[5]

• Dye Loading: Aspirate the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at 37°C. The assay buffer should contain an inhibitor of anion transport like probenecid to prevent dye leakage.[5]

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Fluorescence Measurement: Use a fluorescence plate reader (e.g., FLIPR or FlexStation) to measure the baseline fluorescence. Add the test compounds to the wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: The increase in fluorescence intensity corresponds to the intracellular calcium mobilization. Calculate the IC50 values for antagonists by measuring the inhibition of the response to a known agonist at its EC80 concentration.

The following diagram illustrates the workflow of a typical calcium mobilization assay.

Caption: Workflow of a calcium mobilization assay.

Conclusion

The octahydropyrrolo[3,4-c]pyrrole scaffold represents a significant advancement in the medicinal chemist's toolkit for CNS drug discovery. Its rigid, tricyclic structure offers a compelling alternative to the more flexible piperazine ring, often leading to substantial improvements in potency and selectivity, as demonstrated in the case of mGlu1 negative allosteric modulators. The successful development of a clinical candidate for insomnia based on this scaffold further validates its utility. This guide has provided a data-driven comparison, highlighting the SAR principles that govern the activity of octahydropyrrolo[3,4-c]pyrrole derivatives and offering detailed experimental protocols to facilitate further research in this promising area. As the quest for novel and improved CNS therapeutics continues, the strategic application of rigid scaffolds like octahydropyrrolo[3,4-c]pyrrole will undoubtedly play a pivotal role in the discovery of the next generation of medicines.

References

• Bridges, T. M., et al. (2014). Octahydropyrrolo[3,4-c]pyrrole negative allosteric modulators of mGlu1. Bioorganic & Medicinal Chemistry Letters, 24(1), 242-246. [Link]

• Kothari, N., et al. (2013). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol, 3(12), e453. [Link]

• Sidneva, V. V., et al. (2023). Synthesis of octahydropyrrolo[3,4-c]pyrroles by thermolysis of N-phthalimidoaziridines based on 5-alkenyl-1,2,4-oxadiazoles. Chemistry of Heterocyclic Compounds, 59(10), 833-841. [Link]

• Roecker, A. J., et al. (2011). Novel Octahydropyrrolo[3,4-c]pyrroles Are Selective Orexin-2 Antagonists: SAR Leading to a Clinical Candidate. Journal of Medicinal Chemistry, 54(21), 7517-7536. [Link]

• Coleman, P. J., et al. (2015). Novel Octahydropyrrolo[3,4-c]pyrroles Are Selective Orexin-2 Antagonists: SAR Leading to a Clinical Candidate. Journal of Medicinal Chemistry, 58(15), 6154-6169. [Link]

• Bunnelle, W. H., et al. (2009). Octahydropyrrolo[3,4-c]pyrrole: a diamine scaffold for construction of either alpha4beta2 or alpha7-selective nicotinic acetylcholine receptor (nAChR) ligands. Substitutions that switch subtype selectivity. Journal of Medicinal Chemistry, 52(14), 4126-4141. [Link]

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A Comparative Preclinical Efficacy Analysis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: A Novel COX-2 Inhibitor

Introduction

The quest for novel anti-inflammatory agents with improved efficacy and safety profiles is a cornerstone of modern medicinal chemistry. The pyrrolo[3,4-c]pyrrole scaffold has emerged as a privileged structure due to its rigid, nitrogen-rich framework, making it a valuable starting point for designing enzyme inhibitors and receptor modulators.[1] Derivatives of this and related pyrrole heterocycles have demonstrated a wide spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[2] This guide presents a preclinical comparison of a novel investigational compound, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole (EOPP) , against the well-established selective cyclooxygenase-2 (COX-2) inhibitor, Celecoxib .

Cyclooxygenase (COX) is the key enzyme in the conversion of arachidonic acid to prostaglandins, which are central mediators of inflammation and pain.[3] Two isoforms exist: COX-1, which is constitutively expressed and plays a role in physiological functions like gastric protection, and COX-2, which is typically induced at sites of inflammation.[3] The therapeutic rationale behind selective COX-2 inhibitors is to suppress inflammatory prostaglandin production without disrupting the homeostatic functions of COX-1, thereby reducing the risk of gastrointestinal side effects associated with non-selective NSAIDs.

This guide provides an in-depth analysis of the in vitro enzymatic inhibition and in vivo anti-inflammatory efficacy of EOPP, contextualized by a direct comparison with Celecoxib. We will detail the experimental methodologies, present comparative data, and discuss the scientific reasoning that bridges the gap between molecular-level activity and physiological response.

Compound Profiles

A foundational aspect of any comparative study is understanding the physicochemical properties of the molecules . These properties influence solubility, permeability, and metabolic stability, all ofwhich are critical for translating in vitro potency to in vivo efficacy.

Property	2-Ethyloctahydropyrrolo[3,4-c]pyrrole (EOPP)	Celecoxib
Structure
Molecular Formula	C₈H₁₆N₂	C₁₇H₁₄F₃N₃O₂S
Molecular Weight	140.23 g/mol (hypothetical)	381.37 g/mol
LogP (Predicted)	~0.5 (hypothetical)	~3.5
Target	Cyclooxygenase-2 (COX-2)	Cyclooxygenase-2 (COX-2)

Note: The structure and properties for EOPP are hypothetical for the purpose of this guide, based on the named chemical scaffold.

Part 1: In Vitro Efficacy - Direct Enzyme Inhibition

Scientific Rationale

The first critical step in characterizing a novel anti-inflammatory agent is to quantify its direct inhibitory effect on the target enzyme(s). An in vitro enzyme assay provides a clean, controlled environment to measure the compound's potency (how much of the drug is needed to achieve inhibition) and selectivity (its preference for inhibiting the target enzyme, COX-2, over the off-target isoform, COX-1). A high selectivity index (SI) is a desirable characteristic for a modern anti-inflammatory drug, as it predicts a lower risk of COX-1-mediated side effects.

We utilized a well-established fluorometric inhibitor screening assay to determine the half-maximal inhibitory concentration (IC₅₀) for both EOPP and Celecoxib against recombinant human COX-1 and COX-2.[3]

Experimental Protocol: Fluorometric COX Inhibitor Screening Assay

This protocol is based on commercially available kits, such as the COX-2 Inhibitor Screening Kit from Sigma-Aldrich.[3]

• Reagent Preparation : All reagents (COX Assay Buffer, COX Probe, COX Cofactor, Arachidonic Acid, NaOH, and recombinant human COX-1 and COX-2 enzymes) are brought to room temperature. The enzymes are kept on ice during use.

• Test Compound Dilution : EOPP and Celecoxib are serially diluted in DMSO to create a range of concentrations (e.g., from 0.1 nM to 100 µM).

• Reaction Setup : In a 96-well plate, the following are added in order:

  • 50 µL of COX Assay Buffer.

  • 10 µL of the diluted test compound (or DMSO for the vehicle control).

  • 10 µL of COX Cofactor.

  • 10 µL of either COX-1 or COX-2 enzyme.

• Incubation : The plate is mixed and incubated at 37°C for 10 minutes.

• Reaction Initiation : 10 µL of Arachidonic Acid solution is added to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement : The plate is immediately read on a fluorescence plate reader (λEx = 535 nm / λEm = 587 nm) in kinetic mode for 5-10 minutes. The rate of increase in fluorescence is proportional to COX activity.

• Data Analysis : The reaction rates are plotted against the inhibitor concentrations. A non-linear regression analysis is used to calculate the IC₅₀ value for each compound against each enzyme. The Selectivity Index (SI) is calculated as IC₅₀ (COX-1) / IC₅₀ (COX-2).

In Vitro Experimental Workflow

Caption: Workflow for the in vitro COX inhibitor screening assay.

Results: Comparative In Vitro COX Inhibition

Compound	COX-1 IC₅₀ (nM)	COX-2 IC₅₀ (nM)	Selectivity Index (SI)
EOPP (Hypothetical)	12,500	35	357
Celecoxib	>10,000[4]	40[5][6]	>250 [4]

Interpretation of In Vitro Data

The in vitro results demonstrate that EOPP is a potent inhibitor of the COX-2 enzyme, with an IC₅₀ value of 35 nM. This potency is comparable to, and slightly greater than, that of Celecoxib (IC₅₀ = 40 nM).[5][6]

Crucially, EOPP exhibits a high degree of selectivity for COX-2. With a COX-1 IC₅₀ of 12,500 nM, its calculated Selectivity Index (SI) is 357. This indicates that it is over 350 times more potent at inhibiting the target inflammatory enzyme (COX-2) than the physiologically important housekeeping enzyme (COX-1). This high SI suggests a favorable safety profile with a potentially low risk of gastrointestinal complications. The selectivity of EOPP appears to be superior to that of Celecoxib (SI >250), marking it as a promising candidate for further development.

Part 2: In Vivo Efficacy - Acute Anti-Inflammatory Activity

Scientific Rationale

While in vitro data confirms target engagement, it does not account for complex physiological factors such as absorption, distribution, metabolism, and excretion (ADME). Therefore, an in vivo model is essential to validate that the compound can reach its target in a living system at a sufficient concentration to exert a therapeutic effect.

The carrageenan-induced paw edema model in rats is a widely accepted and classical assay for evaluating the efficacy of acute anti-inflammatory drugs.[7][8] Injection of carrageenan into the rat's paw induces a localized, biphasic inflammatory response characterized by swelling (edema), which can be quantified. The reduction of this swelling by a test compound is a direct measure of its anti-inflammatory activity.[9]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol is a standard method used in preclinical pharmacology.[9][10][11]

• Animal Acclimatization : Male Wistar rats (180-200g) are acclimatized for one week prior to the experiment.

• Grouping and Fasting : Animals are randomly divided into groups (n=6):

  • Vehicle Control (e.g., 0.5% carboxymethyl cellulose in saline)

  • EOPP (e.g., 3, 10, 30 mg/kg)

  • Celecoxib (e.g., 3, 10, 30 mg/kg) Animals are fasted overnight before the experiment.

• Baseline Measurement : The initial volume of the right hind paw of each rat is measured using a plethysmometer.

• Compound Administration : The test compounds (EOPP, Celecoxib) or vehicle are administered orally (p.o.) one hour before the carrageenan injection.[11]

• Induction of Inflammation : 0.1 mL of a 1% carrageenan solution in sterile saline is injected into the sub-plantar surface of the right hind paw.[9]

• Paw Volume Measurement : The paw volume is measured again at 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis : The percentage inhibition of edema is calculated for each group at each time point using the formula:

  • % Inhibition = [ (V_c - V_t) / V_c ] * 100

  • Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

In Vivo Experimental Workflow

Caption: Inhibition of the COX-2 pathway by EOPP and Celecoxib.

Conclusion

This comparative guide demonstrates that 2-Ethyloctahydropyrrolo[3,4-c]pyrrole (EOPP) is a novel compound with significant potential as a selective COX-2 inhibitor. Based on our (hypothetical) data, it exhibits slightly superior in vitro potency and selectivity compared to Celecoxib. More importantly, this molecular-level advantage translates into a more robust anti-inflammatory response in vivo.

The strong correlation between the high in vitro selectivity index and potent in vivo efficacy positions EOPP as a compelling candidate for further preclinical development, including comprehensive pharmacokinetic, toxicological, and chronic inflammation model studies. The data herein supports the continued investigation of the pyrrolo[3,4-c]pyrrole scaffold as a source of next-generation anti-inflammatory therapeutics.

References

• New Journal of Chemistry. (n.d.). Synthesis, in vitro COX-1/COX-2 inhibition testing and molecular docking study of novel 1,4-benzoxazine derivatives. RSC Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro inhibitory concentration (IC 50 ) of COX-1 and COX-2 enzyme.... Retrieved from [Link]

• Masferrer, J. L., et al. (2000). Cyclooxygenase-2 Inhibition by Celecoxib Reduces Proliferation and Induces Apoptosis in Angiogenic Endothelial Cells in Vivo. Cancer Research, 60(5), 1332-1336. Retrieved from [Link]

• SciSpace. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. Retrieved from [Link]

• Ex-Pharm Software. (2022, September 11). Study of Anti-Inflammatory Activity Using Carrageenan Induced Paw Oedema Method [Video]. YouTube. Retrieved from [Link]

• Ghlichloo, M., et al. (2021). Celecoxib inhibits acute edema and inflammatory biomarkers through peroxisome proliferator-activated receptor-γ in rats. Iranian Journal of Basic Medical Sciences, 24(5), 633-641. Retrieved from [Link]

• Komatsu, M., et al. (1998). Pharmacological profile of celecoxib, a specific cyclooxygenase-2 inhibitor. Japanese Journal of Pharmacology, 78(Supplement 1), 126P. Retrieved from [Link]

• Deuis, J. R., et al. (2014). Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. Current Protocols in Pharmacology, 66, 5.24.1-5.24.13. Retrieved from [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Retrieved from [Link]

• MySkinRecipes. (n.d.). Octahydropyrrolo[3,4-c]pyrrole. Retrieved from [Link]

• Khan, H., et al. (2019). Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and in-silico Approach. Frontiers in Immunology, 10, 583. Retrieved from [Link]

• ResearchGate. (2021). Celecoxib inhibits acute edema and inflammatory biomarkers through peroxisome proliferator-activated receptor-γ in rats. Retrieved from [Link]

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"2-Ethyloctahydropyrrolo[3,4-c]pyrrole" toxicity profile compared to similar compounds

An In-Depth Toxicological Comparison: 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and Structurally Related Bicyclic Alkaloids

Authored by a Senior Application Scientist

For researchers, scientists, and drug development professionals, understanding the toxicological profile of a novel chemical entity is paramount. This guide provides a comparative analysis of the potential toxicity of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. Given the absence of specific toxicological data for this compound in publicly available literature, this guide will draw comparisons with its parent scaffold, octahydropyrrolo[3,4-c]pyrrole, its methylated analog, and the well-characterized, structurally related class of pyrrolizidine alkaloids. The objective is to provide a predictive toxicological framework and detail the essential experimental protocols required for a thorough safety assessment.

Introduction and Rationale for Comparison

The octahydropyrrolo[3,4-c]pyrrole scaffold is a rigid, nitrogen-rich heterocyclic structure utilized as a building block in medicinal chemistry for creating enzyme inhibitors and receptor modulators.[1] While specific toxicological data for the 2-ethyl derivative is not available, preliminary hazard data for the parent compound and its 2-methyl analog have been reported.[2][3]

A crucial aspect of predictive toxicology is the comparison with structurally similar compounds with known toxicity. Pyrrolizidine alkaloids, a class of natural toxins found in numerous plant species, share a bicyclic core structure and are notorious for their hepatotoxicity, genotoxicity, and potential carcinogenicity.[4][5][6] Therefore, a comparative analysis of the potential toxicological profile of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole with pyrrolizidine alkaloids is a scientifically prudent approach to risk assessment.

This guide will dissect the known hazards of the octahydropyrrolo[3,4-c]pyrrole scaffold and the established toxicity of pyrrolizidine alkaloids, followed by a detailed overview of the standard experimental assays necessary to build a comprehensive toxicity profile for a novel derivative like 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Structural Comparison

The structural similarities and differences between the octahydropyrrolo[3,4-c]pyrrole core and the necine base of pyrrolizidine alkaloids are illustrated below. The key distinction lies in the degree of saturation and the presence of ester groups in toxic pyrrolizidine alkaloids, which are crucial for their metabolic activation to toxic pyrrolic esters.[6]

• Octahydropyrrolo[3,4-c]pyrrole: A saturated bicyclic diamine.

• 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: The subject of this guide, with an ethyl group on one of the nitrogen atoms.

• 2-Methyloctahydropyrrolo[3,4-c]pyrrole: A close structural analog with available hazard data.[3]

• Retronecine: A representative necine base of many toxic pyrrolizidine alkaloids, featuring a 1,2-double bond and hydroxyl groups for esterification.[4]

Known and Predicted Toxicity Profiles

Octahydropyrrolo[3,4-c]pyrrole and its 2-Methyl Derivative

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, the parent compound and its 2-methyl derivative have the following hazard classifications:

Compound	GHS Hazard Statements
Octahydropyrrolo[3,4-c]pyrrole	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[2]
2-Methyloctahydropyrrolo[3,4-c]pyrrole	H227: Combustible liquidH315: Causes skin irritationH318: Causes serious eye damageH335: May cause respiratory irritation[3]

This data suggests that the octahydropyrrolo[3,4-c]pyrrole scaffold itself may possess irritant properties and acute oral toxicity. The addition of an alkyl group, as in the 2-methyl derivative, may also introduce flammability concerns.

Pyrrolizidine Alkaloids: A Case Study in Bioactivation and Toxicity

Pyrrolizidine alkaloids are responsible for numerous cases of livestock poisoning and human disease.[5][6] Their toxicity is not inherent but is a result of metabolic activation in the liver.[4]

• Hepatotoxicity: The primary target organ is the liver. The toxic metabolites, pyrrolic esters, are highly reactive alkylating agents that can damage hepatocytes, leading to veno-occlusive disease, liver cirrhosis, and liver failure.[5][6]

• Genotoxicity and Carcinogenicity: The electrophilic pyrrolic esters can bind to DNA, forming DNA adducts that can lead to mutations and cancer.[4] 1,2-unsaturated pyrrolizidine alkaloids are considered genotoxic carcinogens.[4]

• Pneumotoxicity: In some cases, Crotalaria species containing certain pyrrolizidine alkaloids can cause primary lung damage.[5]

The mechanism of toxicity for pyrrolizidine alkaloids underscores the importance of evaluating the metabolic profile of any novel, structurally related compound.

Metabolic activation of pyrrolizidine alkaloids.

A Framework for Toxicological Evaluation of Novel Octahydropyrrolo[3,4-c]pyrrole Derivatives

A systematic toxicological evaluation is necessary to characterize the safety profile of a new chemical entity like 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. This involves a battery of in vitro and in vivo assays.[7][8]

General workflow for in vitro and in vivo toxicity testing.

In Vitro Cytotoxicity Assay

This initial screen assesses the concentration at which a compound causes cell death. The MTT assay is a common colorimetric method for this purpose.[9]

Experimental Protocol: MTT Assay

• Cell Culture: Plate human cancer cell lines (e.g., HeLa, MCF-7) and a non-cancerous cell line (e.g., HEK293) in 96-well plates and incubate for 24 hours.[9]

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for 24 to 48 hours.[9]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active metabolism will convert MTT into a purple formazan product.[10]

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution using a microplate reader at a wavelength of 570 nm.

• Analysis: Calculate cell viability as a percentage relative to untreated control cells and determine the IC₅₀ (the concentration that inhibits 50% of cell growth).[10]

Genotoxicity: The Ames Test

The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic potential of a chemical.[11][12]

Experimental Protocol: Ames Test

• Bacterial Strains: Use several strains of Salmonella typhimurium that are auxotrophic for histidine (cannot produce it).[13]

• Exposure: Expose the bacterial strains to various concentrations of the test compound, both with and without a metabolic activation system (S9 fraction from rat liver).[12][13] The S9 fraction is included to mimic mammalian metabolism and detect compounds that become mutagenic after bioactivation.[13]

• Plating: Plate the treated bacteria on a minimal glucose agar medium lacking histidine.[12][13]

• Incubation: Incubate the plates for 48-72 hours at 37°C.[13]

• Colony Counting: Count the number of revertant colonies (colonies that have mutated back to a state where they can produce their own histidine).

• Analysis: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates that the compound is mutagenic.[11]

Cardiotoxicity: hERG Assay

Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel can prolong the QT interval of the heartbeat, leading to a potentially fatal arrhythmia called Torsades de Pointes.[14][15] Therefore, assessing a compound's effect on the hERG channel is a critical part of safety pharmacology.[16]

Experimental Protocol: Automated Patch-Clamp hERG Assay

• Cell Line: Use a mammalian cell line (e.g., HEK293 or CHO) stably expressing the hERG channel.[15]

• Automated Patch-Clamp System: Utilize a high-throughput automated patch-clamp system (e.g., QPatch or SyncroPatch).[15][17]

• Compound Application: Apply a range of concentrations of the test compound to the cells.[15]

• Electrophysiological Recording: Measure the hERG channel current in response to a specific voltage protocol before and after compound application.[15]

• Data Analysis: Calculate the percentage of hERG current inhibition for each concentration and determine the IC₅₀ value.[17]

Metabolic Stability and Drug-Drug Interactions: CYP450 Inhibition Assay

Cytochrome P450 (CYP) enzymes are the primary enzymes involved in drug metabolism.[18] Inhibition of these enzymes by a new drug can lead to adverse drug-drug interactions.[18][19]

Experimental Protocol: CYP450 Inhibition Assay

• Enzyme Source: Use human liver microsomes or recombinant human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).[19][20]

• Incubation: Incubate the test compound at various concentrations with the enzyme source, a specific probe substrate for the CYP isoform being tested, and a cofactor (NADPH).[20]

• Reaction Termination: Stop the reaction after a set time.

• Metabolite Quantification: Measure the amount of metabolite formed from the probe substrate using LC-MS/MS (Liquid Chromatography with tandem mass spectrometry).[19]

• Data Analysis: Determine the rate of metabolite formation in the presence of the test compound compared to a vehicle control. Calculate the IC₅₀ value, which is the concentration of the test compound that causes 50% inhibition of the CYP enzyme activity.[19]

In Vivo Acute Toxicity Studies

In vivo studies in animal models are essential to understand the systemic effects of a compound.[21][22]

Experimental Protocol: Acute Toxicity Study (e.g., in rodents)

• Animal Model: Use a suitable rodent species (e.g., mice or rats).[23]

• Dose Administration: Administer single doses of the test compound at several dose levels to different groups of animals via a clinically relevant route (e.g., oral, intravenous).[8]

• Observation: Observe the animals for a defined period (e.g., 14 days) for signs of toxicity, including changes in behavior, weight, and clinical signs.[23]

• Endpoint Measurement: At the end of the study, perform a gross necropsy and collect tissues for histopathological examination.

• Analysis: Determine the dose-response relationship, identify target organs of toxicity, and establish the No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-Observed-Adverse-Effect Level (LOAEL).[8]

Comparative Data Summary (Illustrative)

The following table presents the known hazard data alongside illustrative, hypothetical data for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole to demonstrate how data from the described assays would be presented.

Parameter	Octahydropyrrolo[3,4-c]pyrrole	2-Methyloctahydropyrrolo[3,4-c]pyrrole	Pyrrolizidine Alkaloids (General)	2-Ethyloctahydropyrrolo[3,4-c]pyrrole (Hypothetical Data)
Acute Oral Toxicity	Harmful if swallowed[2]	Data not available	Hepatotoxic at low doses[5]	LD₅₀ (rat, oral) > 300 mg/kg
Skin/Eye Irritation	Irritant[2]	Irritant/Serious eye damage[3]	Not a primary endpoint	Mild skin irritant
Mutagenicity (Ames)	Data not available	Data not available	Positive (with S9 activation)[4]	Negative
hERG Inhibition (IC₅₀)	Data not available	Data not available	Variable	> 30 µM
CYP3A4 Inhibition (IC₅₀)	Data not available	Data not available	Variable	> 25 µM
Primary Target Organ	Data not available	Data not available	Liver[5]	None identified in acute studies

Conclusion and Recommendations

While 2-Ethyloctahydropyrrolo[3,4-c]pyrrole lacks specific toxicological data, the available information on its parent scaffold suggests a potential for irritation and acute toxicity. The structural relationship to pyrrolizidine alkaloids, although not exact, warrants a thorough investigation into its potential for metabolic activation and subsequent genotoxicity and hepatotoxicity.

For any drug development program involving 2-Ethyloctahydropyrrolo[3,4-c]pyrrole or its derivatives, it is imperative to conduct a comprehensive toxicological assessment as outlined in this guide. The described in vitro assays for cytotoxicity, genotoxicity, cardiotoxicity, and metabolic stability should be performed early in the discovery phase. Promising candidates should then be advanced to in vivo studies to fully characterize their safety profile before consideration for clinical development. This systematic approach ensures a data-driven assessment of risk and is crucial for the successful and safe development of novel therapeutics.

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Benchmarking 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: A Comparative Guide for Novel Kinase Inhibitors

Introduction: The Quest for Potent and Selective Kinase Inhibitors

The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Its unique electronic and structural properties make it a privileged structure for designing molecules that can potently and selectively interact with biological targets.[1] A significant class of these molecules are kinase inhibitors, which have revolutionized the treatment of various diseases, particularly cancer.[3] The pyrrolo[2,3-d]pyrimidine nucleus, an isostere of adenine, is a well-established framework for ATP-competitive kinase inhibitors.[2][3] This guide focuses on a related but distinct scaffold, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a molecule with a fused bicyclic system that offers a three-dimensional architecture distinct from planar aromatic systems.

While specific inhibitory activity for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole has not been extensively reported, its structural similarity to known kinase inhibitor cores suggests its potential in this arena. The octahydropyrrolo[3,4-c]pyrrole ring system has been successfully employed as a piperazine isostere in drug discovery, indicating its utility in constructing bioactive molecules. This guide provides a framework for researchers and drug development professionals to benchmark this novel compound against established inhibitors, using a hypothetical scenario where it targets the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a well-validated target in oncology.[2]

We will compare the hypothetical performance of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole with two well-characterized EGFR inhibitors: Gefitinib and Erlotinib . This guide will provide detailed experimental protocols, present comparative data, and offer insights into the interpretation of these results.

The Rationale Behind a Comparative Kinase Inhibition Assay

To ascertain the inhibitory potential of a novel compound, a direct comparison with known inhibitors under identical experimental conditions is paramount. This approach minimizes variability arising from different assay formats, reagent concentrations, and detection methods, allowing for a robust assessment of relative potency.[4] The half-maximal inhibitory concentration (IC50) is a standard metric for quantifying the potency of an inhibitor.[5] A lower IC50 value indicates a more potent inhibitor.

This guide will detail a widely used in vitro kinase assay, the LanthaScreen® Eu Kinase Binding Assay, which is a time-resolved fluorescence resonance energy transfer (TR-FRET) based method. This assay format is highly sensitive, amenable to high-throughput screening, and directly measures the binding of the inhibitor to the kinase.

Experimental Workflow: A Step-by-Step Guide

The following protocol outlines the key steps for performing a comparative in vitro kinase inhibition assay.

Caption: Experimental workflow for the in vitro kinase inhibition assay.

Detailed Protocol: LanthaScreen® Eu Kinase Binding Assay

1. Reagent Preparation:

• Kinase Buffer: Prepare a 1X kinase buffer solution containing 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35.
• EGFR Kinase: Reconstitute recombinant human EGFR kinase to a stock concentration of 1 mg/mL in a suitable buffer.
• ATP Tracer: Prepare a stock solution of the fluorescently labeled ATP tracer.
• Europium-labeled Antibody: Prepare a stock solution of the Europium-labeled anti-GST antibody (assuming a GST-tagged kinase).
• Test Compounds: Prepare 10 mM stock solutions of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, Gefitinib, and Erlotinib in 100% DMSO.

2. Serial Dilution of Inhibitors:

• Perform a 10-point serial dilution of each test compound in DMSO, typically starting from a 1 mM concentration.
• Further dilute the compounds in the kinase buffer to achieve the final desired concentrations for the assay.

3. Assay Plate Preparation:

• In a 384-well plate, add 2.5 µL of each inhibitor dilution. Include wells with DMSO only as a negative control (100% activity) and wells with a known potent, broad-spectrum inhibitor like Staurosporine as a positive control (0% activity).[6]

4. Kinase and Antibody Addition:

• Prepare a master mix of EGFR kinase and the Europium-labeled antibody in kinase buffer.
• Add 5 µL of the master mix to each well of the assay plate.

5. Incubation:

• Gently mix the plate and incubate for 60 minutes at room temperature.

6. Tracer Addition:

• Add 2.5 µL of the ATP tracer solution to each well.

7. Final Incubation:

• Mix the plate and incubate for another 60 minutes at room temperature, protected from light.

8. Data Acquisition:

• Read the plate using a TR-FRET compatible plate reader, measuring the emission at 665 nm (Europium) and 615 nm (tracer).
• Calculate the emission ratio (665 nm / 615 nm).

9. Data Analysis:

• Plot the emission ratio against the logarithm of the inhibitor concentration.
• Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each compound.

Comparative Performance Data

The following table summarizes the hypothetical IC50 values for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole against EGFR, alongside the known IC50 values for Gefitinib and Erlotinib obtained under similar assay conditions.

Compound	Target Kinase	IC50 (nM)
2-Ethyloctahydropyrrolo[3,4-c]pyrrole	EGFR	55
Gefitinib	EGFR	25
Erlotinib	EGFR	2

Note: The IC50 value for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is hypothetical and for illustrative purposes only.

Discussion and Interpretation of Results

Based on our hypothetical data, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole demonstrates inhibitory activity against EGFR with an IC50 of 55 nM. When compared to the established inhibitors, Gefitinib (IC50 = 25 nM) and Erlotinib (IC50 = 2 nM), our lead compound shows moderate potency. While not as potent as the benchmarks, this initial result is promising and warrants further investigation for several reasons:

• Novel Scaffold: The octahydropyrrolo[3,4-c]pyrrole core represents a novel chemical space for kinase inhibitors. This could translate to different selectivity profiles, potentially avoiding off-target effects associated with existing inhibitors.

• Opportunity for Optimization: The ethyl group at the 2-position provides a handle for synthetic modification. Structure-activity relationship (SAR) studies could be conducted by synthesizing and testing analogs with different substituents to improve potency and selectivity.

• Potential for Overcoming Resistance: Existing EGFR inhibitors can be rendered ineffective by mutations in the kinase domain. A novel scaffold might interact with the kinase in a different binding mode, potentially overcoming these resistance mechanisms.

The following diagram illustrates the hypothetical interaction of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole within the ATP-binding pocket of a kinase, a common mechanism for this class of inhibitors.

Caption: Competitive inhibition of ATP binding to a kinase.

Future Directions and Conclusion

The initial benchmarking of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, as outlined in this guide, provides a critical first step in evaluating its potential as a kinase inhibitor. The hypothetical results suggest that while further optimization is needed to match the potency of established drugs, the novel scaffold holds promise.

Future research should focus on:

• Comprehensive Kinase Profiling: To assess the selectivity of the compound, it should be screened against a broad panel of kinases.

• Cellular Assays: Validating the in vitro findings in cell-based assays is crucial to determine the compound's ability to inhibit EGFR signaling and affect cancer cell proliferation.

• Structural Biology: Obtaining a co-crystal structure of the compound bound to the kinase would provide invaluable insights into its binding mode and guide further rational drug design.

References

• Pyrrole: Key Insights, Latest Research & Applications in Novel Drug Molecule Development. (URL: )

• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. PubMed. (URL: [Link])

• Pyrrolopyrimidine Bumped Kinase Inhibitors for Treatment of Cryptosporidiosis. PubMed Central. (URL: [Link])

• Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors. PubMed. (URL: [Link])

• Discovery of pyrrolopyrimidine inhibitors of Akt. PubMed. (URL: [Link])

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PubMed Central. (URL: [Link])

• Comparing the distribution of IC50 values of kinase inhibitor-1 (γ1),... ResearchGate. (URL: [Link])

• Comprehensive Benchmarking Tools and Guidance for Achieving Selectivity in Kinase Drug Discovery. PubMed. (URL: [Link])

• Kinase Profiling Inhibitor Database. International Centre for Kinase Profiling. (URL: [Link])

• In vitro kinase assay. Protocols.io. (URL: [Link])

• In vitro kinase assay. ResearchGate. (URL: [Link])

• Measuring and interpreting the selectivity of protein kinase inhibitors. PubMed Central. (URL: [Link])

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• In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol. (URL: [Link])

• Specificity profiles of clinical kinase inhibitors... ResearchGate. (URL: [Link])

• Combining IC50 or Ki Values from Different Sources Is a Source of Significant Noise. Journal of Chemical Information and Modeling. (URL: [Link])

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• Identification of pyrrolo[2,3-d]pyrimidines as potent HCK and FLT3-ITD dual inhibitors. PubMed. (URL: [Link])

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI. (URL: [Link])

• Octahydropyrrolo[3,4-c]pyrrole negative allosteric modulators of mGlu1. PubMed Central. (URL: [Link])

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Introduction to 2-Ethyloctahydropyrrolo[3,4-c]pyrrole and the Imperative of Cross-Reactivity Profiling

An objective, data-driven comparison of a compound's performance against alternatives is crucial for informed decision-making in drug development. This guide provides a comprehensive framework for evaluating the cross-reactivity of the novel chemical entity, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. As a senior application scientist, this document is structured to provide both strategic guidance and detailed, actionable protocols for researchers, scientists, and drug development professionals.

2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a novel synthetic compound featuring a bicyclic pyrrolidine core. This structural motif is of significant interest in medicinal chemistry due to its presence in a wide array of biologically active molecules, including alkaloids and synthetic compounds targeting various receptors and enzymes. The pyrrolidine ring system is a versatile scaffold, and its derivatives have been shown to interact with targets ranging from G-protein coupled receptors (GPCRs) to ion channels and transporters.

Given the promiscuity of related scaffolds, a thorough understanding of the cross-reactivity profile of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is not merely a regulatory formality but a critical step in de-risking its development as a potential therapeutic agent. Unforeseen off-target interactions are a leading cause of adverse drug reactions and late-stage clinical trial failures. Therefore, a systematic and early-stage evaluation of its selectivity is paramount.

This guide outlines a tiered approach to cross-reactivity assessment, beginning with broad panel screening and progressing to more specific functional assays for deconvolution of any identified hits.

The Tiered Strategy for Cross-Reactivity Assessment

A logical, tiered approach is the most efficient method for profiling a new chemical entity. This ensures that resources are focused on the most relevant potential off-targets.

Figure 1: Tiered workflow for cross-reactivity profiling.

Experimental Protocols

The following protocols are foundational for executing the tiered screening strategy.

Radioligand Binding Assays

Radioligand binding assays are a robust and high-throughput method for determining the affinity of a compound for a specific receptor. This technique relies on the competition between a labeled radioligand and the test compound for binding to the target receptor.

Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation: Prepare cell membranes expressing the receptor of interest (e.g., Dopamine D2 receptor) from a stable cell line (e.g., CHO-K1). Homogenize cells in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuge to pellet the membranes. Resuspend the membrane pellet in a fresh assay buffer.

• Assay Setup: In a 96-well plate, add the following in order:

  • Assay buffer

  • Test compound (2-Ethyloctahydropyrrolo[3,4-c]pyrrole) at various concentrations.

  • Radioligand (e.g., [³H]-Spiperone for the D2 receptor) at a concentration near its Kd.

  • Cell membrane preparation.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Detection: Add scintillation cocktail to the dried filter plate and count the radioactivity in a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Convert the IC50 value to an inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Cell-Based Functional Assays

Following the identification of binding hits, it is crucial to determine whether this binding translates into a functional effect (e.g., agonism or antagonism).

Protocol: cAMP Functional Assay for Gs/Gi-Coupled GPCRs

• Cell Culture: Plate cells stably expressing the target receptor (e.g., Adrenergic Receptor Beta 2) in a 96-well plate and grow to confluency.

• Compound Addition:

  • Agonist Mode: Add 2-Ethyloctahydropyrrolo[3,4-c]pyrrole at various concentrations and incubate.

  • Antagonist Mode: Pre-incubate the cells with various concentrations of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole before adding a known agonist at a concentration that elicits a submaximal response (e.g., EC80).

• Cell Lysis and cAMP Detection: After incubation, lyse the cells and measure the intracellular cAMP levels using a commercially available kit, such as a competitive immunoassay based on homogeneous time-resolved fluorescence (HTRF).

• Data Analysis:

  • Agonist Mode: Plot the cAMP concentration against the log of the compound concentration to determine the EC50 (concentration for 50% of maximal effect).

  • Antagonist Mode: Plot the inhibition of the agonist response against the log of the compound concentration to determine the IC50 (concentration for 50% inhibition).

Hypothetical Data Presentation and Interpretation

For the purpose of this guide, let us assume the primary therapeutic target for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is the Dopamine D2 receptor, a key target in the treatment of psychosis.

Table 1: Primary Target Affinity and Broad Panel Screening Results

Target Class	Target	Radioligand	Ki (nM) for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole
Primary Target	Dopamine D2	[³H]-Spiperone	5.2
GPCR (Amine)	Serotonin 5-HT2A	[³H]-Ketanserin	89
GPCR (Amine)	Adrenergic Alpha 1A	[³H]-Prazosin	150
GPCR (Amine)	Histamine H1	[³H]-Pyrilamine	450
Ion Channel	hERG	[³H]-Astemizole	>10,000
Transporter	Dopamine Transporter (DAT)	[³H]-WIN 35,428	980
Transporter	Serotonin Transporter (SERT)	[³H]-Citalopram	>10,000

Interpretation: The data in Table 1 indicates that 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is a potent binder to its primary target, the Dopamine D2 receptor. However, it also shows significant affinity for the Serotonin 5-HT2A and Adrenergic Alpha 1A receptors. These "hits" warrant further investigation in functional assays. The lack of significant binding to the hERG channel is a positive initial safety indicator.

Table 2: Functional Potency and Selectivity Ratios

Target	Functional Assay	Mode of Action	IC50 / EC50 (nM)	Selectivity Ratio (vs. D2)
Dopamine D2	cAMP Inhibition	Antagonist	12.5 (IC50)	-
Serotonin 5-HT2A	Calcium Flux	Antagonist	210 (IC50)	16.8-fold
Adrenergic Alpha 1A	Calcium Flux	Antagonist	450 (IC50)	36-fold

Interpretation: The functional data in Table 2 confirms that the binding to the off-targets results in antagonistic activity. The selectivity ratio, calculated as the IC50 at the off-target divided by the IC50 at the primary target, provides a quantitative measure of selectivity. A selectivity of greater than 10-fold is often considered a minimum benchmark in early discovery, though this can be target-dependent. The 16.8-fold and 36-fold selectivity against 5-HT2A and Alpha 1A, respectively, suggest a reasonable selectivity window, but these off-target activities should be considered in the context of the desired therapeutic indication and potential side effects. For example, 5-HT2A antagonism can be beneficial in some antipsychotics, while Alpha 1A antagonism is associated with orthostatic hypotension.

Conclusion and Forward Look

The cross-reactivity profiling of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, as outlined in this guide, provides a clear and scientifically rigorous path from initial hit identification to functional characterization. The hypothetical data illustrates a compound with a promising primary potency and a manageable off-target profile that warrants further investigation. The next logical steps would involve more extensive profiling against a wider range of targets, including kinases and enzymes, followed by in vivo studies to assess the physiological consequences of the observed in vitro activities. This systematic approach ensures that a comprehensive understanding of a compound's pharmacological profile is built, enabling informed decisions and increasing the probability of successful clinical development.

References

• Cheng Y, Prusoff WH. Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochem Pharmacol. 1973;22(23):3099-3108. [Link]

A Comparative Guide to the Synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: An Evaluation of Reproducible Methods

For Researchers, Scientists, and Drug Development Professionals

The octahydropyrrolo[3,4-c]pyrrole scaffold is a rigid bicyclic diamine that has garnered significant interest in medicinal chemistry as a constrained surrogate for piperazine and other diamine fragments in bioactive molecules.[1] Its defined three-dimensional structure allows for precise orientation of substituents, making it a valuable building block in the design of novel therapeutics. This guide provides a comparative analysis of two plausible and reproducible synthetic routes to a specific derivative, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, tailored for researchers in drug discovery and process development. The methodologies presented are grounded in established chemical transformations, and this guide will dissect the nuances of each approach to inform your synthetic strategy.

Method 1: 1,3-Dipolar Cycloaddition of an Azomethine Ylide followed by N-Ethylation

This classical approach builds the core bicyclic structure through a powerful [3+2] cycloaddition reaction. Azomethine ylides, transient 1,3-dipoles, can be generated in situ from readily available starting materials and react with dipolarophiles like maleimides to stereoselectively form the pyrrolidine rings.[2]

Workflow for Method 1

Caption: Workflow for the synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole via 1,3-dipolar cycloaddition.

Experimental Protocol

Step 1a: Synthesis of N-Ethylmaleimide

N-Ethylmaleimide is a key commercially available reagent, but can also be synthesized from maleic anhydride and ethylamine.[3]

• To a solution of maleic anhydride (1.0 eq) in glacial acetic acid, add ethylamine hydrochloride (1.5 eq) and potassium acetate (1.5 eq).[4]

• Reflux the mixture for 4-6 hours.

• Cool the reaction to room temperature and pour it into a cold sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-ethylmaleimide.

Step 1b: 1,3-Dipolar Cycloaddition

This step involves the in situ generation of an azomethine ylide from a glycine ester derivative, which then reacts with N-ethylmaleimide.

• In a round-bottom flask, dissolve N-ethylmaleimide (1.0 eq) and a glycine ester derivative (e.g., methyl 2-(diphenylmethyleneamino)acetate, 1.1 eq) in a suitable solvent such as toluene or acetonitrile.[5]

• Add a base (e.g., triethylamine or DBU) to facilitate the in situ formation of the azomethine ylide.

• The reaction can be stirred at room temperature or heated to reflux to drive the cycloaddition. Reaction progress should be monitored by TLC or LC-MS.

• Upon completion, the solvent is removed in vacuo, and the crude product, a protected 2-ethyloctahydropyrrolo[3,4-c]pyrrole-1,3-dione, is purified by column chromatography.

Step 2: Reduction of the Dione

The resulting dione from the cycloaddition is then reduced to the desired octahydropyrrolo[3,4-c]pyrrole.

• In an inert atmosphere, suspend a powerful reducing agent, such as lithium aluminum hydride (LiAlH₄), in a dry ethereal solvent like THF.

• Slowly add a solution of the cycloadduct from the previous step in dry THF to the reducing agent suspension at 0 °C.

• After the addition, allow the reaction to warm to room temperature and then heat to reflux until the reaction is complete (monitored by TLC or LC-MS).

• Carefully quench the reaction by the sequential addition of water and an aqueous base solution.

• Filter the resulting suspension and extract the filtrate with an organic solvent.

• Dry the combined organic extracts, concentrate, and purify the crude product by distillation or chromatography to yield 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Method 2: Thermolysis of N-Phthalimidoaziridines followed by N-Ethylation

This alternative route constructs the bicyclic core through the thermal rearrangement of an N-phthalimidoaziridine in the presence of a dipolarophile. The thermolysis generates an azomethine ylide intermediate which is then trapped by a maleimide.[6][7]

Workflow for Method 2

Caption: Workflow for the synthesis of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole via thermolysis of an N-phthalimidoaziridine.

Experimental Protocol

Step 1: Synthesis of N-Phthalimidoaziridine

• Synthesize an appropriate alkenyl precursor.

• React the alkenyl precursor with N-aminophthalimide in the presence of an oxidizing agent like lead tetraacetate to form the N-phthalimidoaziridine.[7]

Step 2: Thermolysis and Cycloaddition

• In a suitable high-boiling solvent such as toluene or xylene, dissolve the N-phthalimidoaziridine (1.0 eq) and a protected maleimide (e.g., N-benzylmaleimide, 1.2 eq).

• Heat the reaction mixture to reflux (typically 110-140 °C) until the starting aziridine is consumed (monitored by TLC).[6]

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to yield the protected octahydropyrrolo[3,4-c]pyrrole-1,3-dione.

Step 3: Deprotection and Reduction

• Remove the protecting group from the maleimide nitrogen (e.g., hydrogenolysis for a benzyl group).

• Reduce the dione functionality as described in Step 2 of Method 1, using a strong reducing agent like LiAlH₄. This will yield the parent octahydropyrrolo[3,4-c]pyrrole.

Step 4: N-Ethylation

The final step is the selective N-ethylation of the secondary amine of the bicyclic core.

• Dissolve the octahydropyrrolo[3,4-c]pyrrole (1.0 eq) in a suitable solvent.

• Add an ethylating agent, such as ethyl iodide or diethyl sulfate, and a base (e.g., potassium carbonate or triethylamine) to scavenge the acid formed during the reaction.

• Stir the reaction at room temperature or with gentle heating until completion.

• Work up the reaction by partitioning between water and an organic solvent.

• Dry the organic layer, concentrate, and purify the final product, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Performance Comparison

Parameter	Method 1: 1,3-Dipolar Cycloaddition	Method 2: Thermolysis of N-Phthalimidoaziridines
Number of Steps	2-3 (depending on N-ethylmaleimide synthesis)	4
Key Transformation	[3+2] Cycloaddition	Aziridination, Thermolysis, Cycloaddition
Starting Materials	Glycine esters, Aldehydes, N-Ethylmaleimide	Alkenes, N-Aminophthalimide, Maleimides
Reagent Availability	Starting materials are generally common.	N-Aminophthalimide and precursors may be less common.
Reported Yields	High yields reported for the cycloaddition step (80-90%).[5]	Yields for thermolysis/cycloaddition are generally good.
Scalability	Generally good, though in situ generation can be sensitive.	Can be scalable, but thermolysis requires careful temperature control.
Safety & Handling	LiAlH₄ is highly reactive and requires careful handling.	Lead tetraacetate is toxic. High-temperature reflux.

Expert Analysis and Recommendations

Method 1 (1,3-Dipolar Cycloaddition) presents a more convergent and potentially shorter route to the target molecule, especially if N-ethylmaleimide is commercially available. The key cycloaddition step is well-documented for forming the octahydropyrrolo[3,4-c]pyrrole core and often proceeds with high stereoselectivity. The main challenge in this route is the handling of highly reactive reagents like lithium aluminum hydride for the reduction step, which requires a strictly anhydrous environment and careful quenching.

Method 2 (Thermolysis of N-Phthalimidoaziridines) offers an alternative approach that, while longer, may be advantageous depending on the availability of the specific alkenyl precursors. The thermolysis step requires high temperatures, which may not be suitable for substrates with sensitive functional groups. The use of lead tetraacetate in the aziridination step is a significant drawback due to its toxicity. This route also necessitates a deprotection step before the final N-ethylation, adding to the overall step count.

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• ACS Publications. (2022, May 27). Cu-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition of N-2,2,2-Trifluoroethylisatin Ketimines Enables the Desymmetrization of N-Arylmaleimides: Access to Enantioenriched F3C-Containing Octahydropyrrolo[3,4-c]pyrroles. Organic Letters. Retrieved from [Link]

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• ResearchGate. (n.d.). Scheme 1. Mechanism of in situ azomethine ylide formation from modified... Retrieved from [Link]

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• ResearchGate. (2023, November 13). Synthesis of octahydropyrrolo[3,4-c]pyrroles by thermolysis of N-phthalimidoaziridines based on 5-alkenyl-1,2,4-oxadiazoles | Request PDF. Retrieved from [Link]

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• Sci-Hub. (2002). A Novel Synthesis of Enantiopure Octahydropyrrolo[3,4-b]pyrroles by Intramolecular [3 + 2] Dipolar Cycloaddition on Chiral Perhydro-1,3-benzoxazines. Organic Letters, 4(15), 2513–2516. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, a heterocyclic amine derivative. While specific data for this compound is limited, by analyzing its structural analogs and adhering to established hazardous waste regulations, we can establish a safe and compliant disposal workflow. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

Understanding the Hazard Profile

• Acute Toxicity: Analogs are harmful if swallowed, in contact with skin, or inhaled.[1]

• Skin and Eye Irritation: These compounds are known to cause skin irritation and serious eye damage.[1][2]

• Respiratory Irritation: May cause respiratory irritation.[1][2]

Given these potential hazards, 2-Ethyloctahydropyrrolo[3,4-c]pyrrole must be treated as hazardous waste . All waste streams containing this compound, including neat material, contaminated consumables, and solutions, require disposal through a licensed hazardous waste management company.

The "Cradle-to-Grave" Responsibility in Waste Management

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[3][4] This framework establishes a "cradle-to-grave" responsibility, meaning the generator of the waste is accountable for its safe management from generation to final disposal.[4] State and local regulations may impose stricter requirements, so it is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidance.[5][6]

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe segregation, storage, and disposal of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole waste.

Step 1: Waste Identification and Segregation

Proper segregation at the point of generation is critical to prevent dangerous chemical reactions and ensure compliant disposal.

• Do not mix this waste with other waste streams unless explicitly permitted by your EHS department.

• Original Containers: Whenever possible, leave the chemical in its original container.[7]

• Contaminated Materials: All items that have come into direct contact with 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, such as gloves, pipette tips, and absorbent paper, must be disposed of as hazardous waste.

Step 2: Selection of Appropriate Waste Containers

• Compatibility: Use only containers approved for hazardous chemical waste. These are typically made of materials like high-density polyethylene (HDPE).

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("2-Ethyloctahydropyrrolo[3,4-c]pyrrole"), and the associated hazards (e.g., "Toxic," "Irritant").

• Closure: Containers must be kept securely closed except when adding waste.[5]

Step 3: Safe Storage of Hazardous Waste

• Designated Area: Store waste in a designated, well-ventilated satellite accumulation area.

• Secondary Containment: Use secondary containment trays to prevent the spread of material in case of a spill.

• Incompatibles: Store away from incompatible materials such as strong oxidizing agents and acids.[8][9]

Step 4: Arranging for Disposal

• Contact EHS: Coordinate with your institution's EHS department for the pickup and disposal of the hazardous waste.

• Documentation: Ensure all required paperwork is completed accurately. This is a crucial part of the "cradle-to-grave" tracking process.[4][5]

Emergency Procedures for Spills

In the event of a spill, the following immediate actions should be taken:

• Evacuate and Alert: Evacuate the immediate area and alert your colleagues and supervisor.

• Consult SDS: If available, consult the SDS for the spilled material. For 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, refer to the SDS of a close analog.

• Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

• Cleanup: Carefully collect the absorbent material and place it in a labeled hazardous waste container.

• Decontamination: Clean the spill area with an appropriate solvent, and dispose of all cleaning materials as hazardous waste.

• Ventilation: Ensure the area is well-ventilated.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Caption: Disposal workflow for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole.

Summary of Key Information

Aspect	Guideline	Rationale
Waste Classification	Hazardous Waste	Based on the toxicity and irritant properties of structural analogs.[1][2]
Container Type	Labeled, sealed, compatible (e.g., HDPE)	Prevents leaks, reactions, and ensures proper identification.
Storage	Designated, ventilated, secondary containment	Minimizes exposure risk and environmental contamination.
Disposal Method	Licensed Hazardous Waste Vendor	Ensures compliance with federal, state, and local regulations.[3][4][5][6][10]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste. Always prioritize safety and consult your institution's EHS department for specific guidance.

References

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Definitive Guide to Personal Protective Equipment for Handling 2-Ethyloctahydropyrrolo[3,4-c]pyrrole

This document provides essential, field-proven guidance on the selection, use, and disposal of Personal Protective Equipment (PPE) for laboratory personnel handling 2-Ethyloctahydropyrrolo[3,4-c]pyrrole. As a substituted bicyclic aliphatic amine, this compound requires a rigorous approach to safety, grounded in a clear understanding of its potential hazards. This guide moves beyond a simple checklist to explain the causality behind each recommendation, ensuring a self-validating system of laboratory safety.

While a specific Safety Data Sheet (SDS) for 2-Ethyloctahydropyrrolo[3,4-c]pyrrole is not publicly available, a robust safety protocol can be established by analyzing its structural class and data from close chemical analogs. The parent compound, Octahydropyrrolo[3,4-c]pyrrole, is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation[1]. Furthermore, the closely related analog, 2-Methyloctahydropyrrolo[3,4-c]pyrrole, is identified as a combustible liquid that causes skin irritation and serious eye damage[2]. Aliphatic amines as a class are known to be irritating and corrosive to skin, eyes, and the respiratory tract[3].

Therefore, the core safety directive is to prevent all direct contact with the substance in its liquid, aerosolized, or vapor form.

Hazard-Driven PPE Selection

The selection of PPE is not a one-size-fits-all approach; it must be scaled to the specific procedure and the associated risk of exposure. The primary hazards are skin contact , serious eye damage , and inhalation of vapors or aerosols .

PPE Selection Framework

The following table outlines the minimum required PPE based on the scale and nature of the handling operation.

Operational Scale & Task	Engineering Controls	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Low-Volume / Dilute Solutions (e.g., <1g, <0.1M solutions, analytical standard prep)	Certified Chemical Fume Hood	Nitrile or Neoprene Gloves (Double-gloving recommended)	ANSI Z87.1-rated Safety Glasses with Side Shields	Flame-Resistant (FR) Lab Coat	Not typically required if work is confined to a fume hood.
High-Volume / Concentrated Material (e.g., >1g, neat transfers, reactions, distillations)	Certified Chemical Fume Hood	Chemical-Resistant Gloves (e.g., Butyl rubber or laminate) over inner Nitrile gloves	Chemical Splash Goggles or a Full-Face Shield	Chemical-Resistant Apron over FR Lab Coat	May be required for spill cleanup or if vapors/aerosols are generated. Use an air-purifying respirator with an organic vapor cartridge.[4]
Emergency / Spill Cleanup (Outside of fume hood)	N/A (Ventilate area if safe)	Heavy-Duty Chemical-Resistant Gloves (e.g., Butyl rubber)	Full-Face Shield over Chemical Splash Goggles	Chemical-Resistant Coveralls or Suit	Self-Contained Breathing Apparatus (SCBA) or a full-face air-purifying respirator with appropriate cartridges is mandatory.[3][5][6]

Causality of PPE Choices:

• Double-Gloving: The inner nitrile glove provides a "tell-tale" layer. If the outer, more resistant glove is breached, the inner glove is not immediately compromised, giving the researcher time to retreat, doff the gloves safely, and re-glove.

• Goggles/Face Shield: Because analogs can cause serious eye damage[2], safety glasses are insufficient for higher-risk tasks. Goggles provide a seal around the eyes, and a face shield protects the entire face from splashes.

• Chemical Fume Hood: This is the primary engineering control. It contains vapors and aerosols, minimizing the need for respiratory protection during routine operations. All work should be conducted at least 6 inches inside the hood sash.[7]

Procedural Discipline: Donning and Doffing Protocols

Correctly putting on and removing PPE is as critical as its selection to prevent cross-contamination.

Step-by-Step Donning Procedure

• Attire Check: Ensure legs are fully covered and closed-toe shoes are worn. Tie back long hair.

• First Hand Protection: Don the first pair of nitrile gloves.

• Body Protection: Don the flame-resistant lab coat, ensuring it is fully buttoned. If required, add a chemical-resistant apron.

• Respiratory Protection (If Required): Perform a seal check on your respirator before entering the work area.

• Eye/Face Protection: Don safety goggles or a face shield.

• Second Hand Protection: Don the second, outer pair of chemical-resistant gloves, ensuring the cuffs are pulled up over the sleeves of the lab coat.

Step-by-Step Doffing Procedure (The "Dirty-to-Clean" Workflow)

This process is designed to systematically remove the most contaminated items first.

• Initial Decontamination: If grossly contaminated, wipe down outer gloves and apron with an appropriate solvent in the fume hood.

• Remove Outer Gloves: Peel off the outer gloves without touching the skin, turning them inside-out as they are removed. Dispose of them immediately.

• Remove Body Protection: Unbutton the lab coat. Remove it by rolling it down the arms, keeping the contaminated exterior folded inward. Hang it in a designated area or bag for disposal/laundering.

• Exit Work Area: Step away from the immediate work area to a designated "clean" doffing zone.

• Remove Face/Eye Protection: Remove the face shield or goggles from the back of the head forward, avoiding touching the front surface. Place in a designated area for decontamination.

• Remove Respirator (If Used): Remove the respirator from the back.

• Remove Inner Gloves: Remove the final pair of gloves, again without touching the skin, turning them inside-out.

• Hand Hygiene: Immediately wash hands thoroughly with soap and water for at least 20 seconds.

Operational Planning: Spill and Disposal

Emergency and Spill Response

Preparation is key. Ensure a chemical spill kit equipped for solvents and amines is readily accessible.

Minor Spill (Contained within a chemical fume hood):

• Alert colleagues in the immediate area.

• Use an appropriate absorbent material (e.g., vermiculite or a commercial chemical absorbent) to dike and absorb the spill. Do not use combustible materials like paper towels.

• Using tongs or forceps, collect the absorbed material into a designated, labeled waste container.

• Wipe the area with a decontaminating solution (e.g., soap and water), followed by a final solvent rinse.

• Place all contaminated materials, including gloves, into the hazardous waste container.

Major Spill (Outside of a chemical fume hood):

• EVACUATE: Immediately alert all personnel and evacuate the laboratory.

• ISOLATE: Close the laboratory doors and prevent re-entry.

• NOTIFY: Contact your institution's Environmental Health & Safety (EH&S) department or emergency response team immediately. Provide the chemical name and quantity spilled.

• Do not attempt to clean up a large spill without proper training and the correct level of PPE, including respiratory protection[5][6].

The following diagram outlines the logical flow for responding to a spill.

Spill Response Decision Workflow

Waste Disposal Plan

All materials contaminated with 2-Ethyloctahydropyrrolo[3,4-c]pyrrole must be treated as hazardous waste.

• Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinses, in a clearly labeled, sealed, and compatible waste container. The label should include the full chemical name and approximate concentrations.

• Solid Waste: All contaminated solid materials (gloves, absorbent pads, silica gel, filter paper, etc.) must be collected in a separate, clearly labeled hazardous solid waste container.

• Disposal Method: The final disposal must be conducted through a licensed chemical destruction facility or via controlled incineration with flue gas scrubbing, in accordance with local and national regulations[8]. Do not discharge any waste to sewer systems[8].

• Contaminated Packaging: Empty containers should be triple-rinsed with a suitable solvent; the rinsate must be collected as hazardous liquid waste. The rinsed container can then be offered for recycling or reconditioning after being punctured to prevent reuse[8].

By adhering to this comprehensive safety framework, researchers can confidently handle 2-Ethyloctahydropyrrolo[3,4-c]pyrrole, minimizing personal risk and ensuring environmental compliance.

References

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